Aluminum ammonium sulfate

• CAS: 7784-25-0

Core Science & Biosynthesis

What are the physical and chemical properties of aluminum ammonium sulfate?

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physical and chemical properties of aluminum ammonium (B1175870) sulfate (B86663). The information is curated for professionals in research, scientific, and drug development fields, with a focus on delivering precise data and methodological insights.

Physical Properties

Aluminum ammonium sulfate, commonly known as ammonium alum, is a white crystalline double sulfate. It is most frequently encountered in its dodecahydrate form, with the chemical formula (NH₄)Al(SO₄)₂·12H₂O.[1] The anhydrous form, (NH₄)Al(SO₄)₂, can be obtained through heating.[2] Key physical properties are summarized in the table below for easy reference and comparison.

Property	Dodecahydrate ((NH₄)Al(SO₄)₂·12H₂O)	Anhydrous ((NH₄)Al(SO₄)₂)
Molar Mass	453.33 g/mol [3][4]	237.15 g/mol [5]
Appearance	Colorless, transparent crystals or white powder[2][6][7]	White powder or colorless crystals[8]
Odor	Odorless[7][9][10]	Odorless
Taste	Astringent[2][11]	Strong astringent taste[11]
Density	1.64 g/cm³[1][7]	2.45 g/cm³[1][8]
Melting Point	93.5 °C (200.3 °F; 366.6 K)[1][2]	Not Applicable
Boiling Point	Decomposes above 120 °C (248 °F; 393 K)[1][7]	Decomposes at 280 °C (536 °F)[10]
Solubility in Water	15 g/100 mL at 20 °C[1][2]	Soluble
Solubility in other solvents	Soluble in dilute acid and glycerol; insoluble in alcohol.[2][11]	Soluble in glycerol; insoluble in alcohol.[11]
pH of Aqueous Solution	2.6 (100 g/L at 25 °C)[3], 4.6 (0.05M solution)[10][12]	Acidic
Crystal System	Isometric (cubic)[13]

Chemical Properties

Aluminum ammonium sulfate exhibits a range of chemical behaviors characteristic of alums and sulfates. Its aqueous solutions are acidic due to the hydrolysis of the Al³⁺ ion.[2][14]

Thermal Decomposition:

Upon heating, aluminum ammonium sulfate dodecahydrate undergoes a multi-stage decomposition. Initially, it loses its water of crystallization. At 120 °C, ten water molecules are lost, and it becomes anhydrous at 200 °C.[2] Further heating to above 280 °C causes decomposition into ammonia (B1221849), water, sulfur trioxide, and ultimately leaves a residue of alumina (B75360) (aluminum oxide).[1][9][15]

Caption: Thermal decomposition pathway of aluminum ammonium sulfate.

Reactivity:

Aluminum ammonium sulfate is stable under normal conditions.[9] However, it is incompatible with strong oxidizing agents and strong bases.[9] Contact with alkaline substances can release ammonia gas.[10] It can also be corrosive to some metals like steel, aluminum, copper, and zinc in the presence of moisture.[9][16]

Experimental Protocols

Detailed methodologies for determining key physical and chemical properties are crucial for reproducible research. Below are generalized protocols for the determination of solubility and thermal decomposition.

Protocol 1: Determination of Aqueous Solubility

This protocol outlines the isothermal equilibrium method for determining the solubility of aluminum ammonium sulfate dodecahydrate in water.

Caption: Experimental workflow for determining aqueous solubility.

Methodology:

• Preparation of Saturated Solution: An excess amount of aluminum ammonium sulfate dodecahydrate is added to a known volume of deionized water in a jacketed glass vessel.

• Equilibration: The solution is stirred continuously at a constant, controlled temperature for a sufficient period (e.g., 24 hours) to ensure equilibrium is reached.

• Sampling: Stirring is stopped, and the excess solid is allowed to settle. A known volume of the clear supernatant is carefully withdrawn using a pre-heated pipette to prevent crystallization upon cooling.

• Analysis: The withdrawn sample is weighed, and then the water is evaporated in an oven at a temperature below the decomposition point (e.g., 80 °C) until a constant weight of the dry salt is achieved.

• Calculation: The solubility is calculated based on the mass of the dissolved salt and the mass of the water in the sample.

Protocol 2: Thermal Gravimetric Analysis (TGA) of Decomposition

This protocol describes the use of a thermogravimetric analyzer to study the thermal decomposition of aluminum ammonium sulfate dodecahydrate.

Methodology:

• Sample Preparation: A small, accurately weighed sample (typically 5-10 mg) of aluminum ammonium sulfate dodecahydrate is placed in the TGA sample pan.

• Instrument Setup: The TGA instrument is programmed with a specific heating rate (e.g., 10 °C/min) over a defined temperature range (e.g., 25 °C to 1000 °C). The analysis is typically carried out under a controlled atmosphere, such as nitrogen or air.

• Data Acquisition: The instrument continuously measures the mass of the sample as a function of temperature.

• Data Analysis: The resulting TGA curve (mass vs. temperature) is analyzed to identify the temperatures at which mass loss occurs. The derivative of this curve (DTG curve) can be used to determine the temperatures of maximum decomposition rates. The stoichiometry of the decomposition steps can be inferred from the percentage of mass loss at each stage.[17][18]

Applications in Research and Development

Aluminum ammonium sulfate is utilized in various niche applications due to its properties. It serves as a precursor in the synthesis of alumina, which is used in grinding powders and for the production of synthetic gems.[1] In laboratory settings, it can be used in the preparation of aluminum hydroxide (B78521) gel.[2] Its astringent properties are also a subject of study. Furthermore, it has applications in water purification, tanning, dyeing, and as a fire retardant for textiles.[1][19]

References

• 1. Ammonium alum - Wikipedia [en.wikipedia.org]
• 2. Aluminium ammonium sulfate dodecahydrate | 7784-26-1 [amp.chemicalbook.com]
• 3. columbuschemical.com [columbuschemical.com]
• 4. noahchemicals.com [noahchemicals.com]
• 5. Ammonium aluminum sulfate | AlH4NO8S2 | CID 3032540 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. grokipedia.com [grokipedia.com]
• 7. cdn.inoxia.co.uk [cdn.inoxia.co.uk]
• 8. Aluminum Ammonium SulfateCAS #: 7784-25-0 [eforu-chemical.com]
• 9. Aluminum ammonium sulfate | CAS#:7784-25-0 | Chemsrc [chemsrc.com]
• 10. Aluminum Ammonium Sulfate, Ammonium Alum SDS MSDS Sheet [mubychem.com]
• 11. Aluminum ammonium sulfate | 7784-25-0 [chemicalbook.com]
• 12. cochise.edu [cochise.edu]
• 13. Ammonium Alum [dmishin.github.io]
• 14. Aluminum Ammonium Sulfate: A Versatile Compound in Chemistry_Chemicalbook [chemicalbook.com]
• 15. akjournals.com [akjournals.com]
• 16. cameo.mfa.org [cameo.mfa.org]
• 17. akjournals.com [akjournals.com]
• 18. cellulosechemtechnol.ro [cellulosechemtechnol.ro]
• 19. foodadditives.net [foodadditives.net]

Synthesis of aluminum ammonium sulfate from aluminum hydroxide and ammonium sulfate.

An In-depth Technical Guide on the Synthesis of Aluminum Ammonium (B1175870) Sulfate (B86663) from Aluminum Hydroxide (B78521) and Ammonium Sulfate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aluminum ammonium sulfate, with the chemical formula NH₄Al(SO₄)₂·12H₂O, is commonly referred to as ammonium alum. This double salt plays a significant role in a variety of industrial and scientific applications. Its uses range from a flocculating agent in water purification and a mordant in the textile industry to applications in the manufacturing of paper.[1] Within the pharmaceutical and drug development landscape, aluminum ammonium sulfate serves as a component in vaccine adjuvants and as a reagent in various chemical syntheses.

This technical guide provides a comprehensive overview of the synthesis of high-purity aluminum ammonium sulfate from aluminum hydroxide and ammonium sulfate. The core focus is on detailed experimental protocols, the presentation of quantitative data for reproducibility, and the visualization of the process workflow.

Reaction and Stoichiometry

The synthesis of aluminum ammonium sulfate from aluminum hydroxide is typically achieved through a two-step process. The first step involves the reaction of aluminum hydroxide with sulfuric acid to produce aluminum sulfate. In the second step, ammonium sulfate is introduced to the aluminum sulfate solution, from which aluminum ammonium sulfate dodecahydrate crystallizes upon cooling.

The balanced chemical equation for the overall reaction is:

2Al(OH)₃ (s) + 3H₂SO₄ (aq) + (NH₄)₂SO₄ (aq) + 21H₂O (l) → 2[NH₄Al(SO₄)₂·12H₂O] (s)

This reaction highlights the stoichiometry required for the efficient conversion of the reactants to the desired product. Adherence to these molar ratios is crucial for maximizing yield and purity.

Experimental Protocols

This section outlines detailed methodologies for the synthesis, purification, and analysis of aluminum ammonium sulfate, designed to be reproducible in a laboratory setting.

Synthesis of Aluminum Ammonium Sulfate

This protocol is designed to produce a high yield of aluminum ammonium sulfate with good initial purity.

Materials:

• Aluminum hydroxide [Al(OH)₃]

• Concentrated sulfuric acid [H₂SO₄, 98%]

• Ammonium sulfate [(NH₄)₂SO₄]

• Distilled or deionized water

Equipment:

• Heating mantle with a magnetic stirrer

• Reaction flask (borosilicate glass)

• Condenser

• Thermometer

• Buchner funnel with filter paper

• Crystallization dish

• Drying oven

Procedure:

• Formation of Aluminum Sulfate:

  • In a well-ventilated chemical fume hood, carefully and slowly add a stoichiometric quantity of concentrated sulfuric acid to a stirred slurry of aluminum hydroxide in water. The reaction is highly exothermic.

  • The recommended molar ratio of Al(OH)₃ to H₂SO₄ is 1:1.5.

  • Heat the mixture to approximately 90-100°C to facilitate the complete dissolution of aluminum hydroxide, resulting in a clear solution of aluminum sulfate.

  • Allow the resulting solution to cool to about 60°C.

• Formation and Crystallization of Ammonium Alum:

  • Prepare a saturated solution of ammonium sulfate by dissolving it in a minimal amount of hot water.

  • Add the hot ammonium sulfate solution to the aluminum sulfate solution while maintaining continuous stirring. The molar ratio of aluminum sulfate to ammonium sulfate should be 1:1.

  • Ensure the complete dissolution of all reactants by gentle heating if necessary.

  • Slowly cool the solution to room temperature to initiate crystallization. For an improved yield, the solution can be further cooled in an ice bath to between 0°C and 5°C.

  • Octahedral crystals of aluminum ammonium sulfate dodecahydrate will precipitate.

• Isolation and Drying:

  • Isolate the crystals from the mother liquor via vacuum filtration using a Buchner funnel.

  • Wash the crystals with a small volume of ice-cold distilled water to remove soluble impurities.

  • Dry the purified crystals in a drying oven at a temperature not exceeding 50°C to prevent the loss of hydration water.

Purification via Recrystallization

For applications demanding exceptional purity, the synthesized ammonium alum can be further purified.

Procedure:

• Dissolve the crude crystals in a minimum volume of hot distilled water (approximately 70-80°C).

• Perform a hot filtration to remove any insoluble particulate matter.

• Allow the clear filtrate to cool slowly to room temperature, followed by cooling in an ice bath to maximize the yield of recrystallized product.

• Collect the purified crystals by vacuum filtration and dry them as previously described. A yield of nearly 100% can be expected from the recrystallization process.[2]

Purity Analysis

The purity of the final product can be assessed using standard analytical techniques. A common method involves titration with EDTA (ethylenediaminetetraacetic acid).

Procedure for Assay:

• Accurately weigh approximately 800 mg of the ammonium alum.[3]

• Moisten with 1 mL of glacial acetic acid, and add 50 mL of water, 50.0 mL of 0.05 M EDTA, and 20 mL of acetic acid-ammonium acetate (B1210297) buffer.[3]

• Warm the mixture on a steam bath until the sample is completely dissolved, then boil gently for 5 minutes.[3]

• Cool the solution, add 50 mL of alcohol and 2 mL of dithizone (B143531) TS, and titrate with 0.05 M zinc sulfate to a bright rose-pink endpoint.[3]

Quantitative Data

The following tables provide a summary of the key quantitative parameters for the synthesis of aluminum ammonium sulfate.

Table 1: Reactant Stoichiometry
Reactant	Molar Ratio
Aluminum Hydroxide (Al(OH)₃)	2
Sulfuric Acid (H₂SO₄)	3
Ammonium Sulfate ((NH₄)₂SO₄)	1

Table 2: Process Parameters and Expected Outcomes
Parameter	Value
Reaction Temperature (Al(OH)₃ + H₂SO₄)	90-100°C
Crystallization Temperature	0-25°C
Expected Yield (Initial Synthesis)	>90%
Purity (After Recrystallization)	>99.5%

Process and Workflow Visualization

The following diagrams, generated using Graphviz (DOT language), illustrate the experimental workflow for the synthesis and purification of aluminum ammonium sulfate.

Caption: Synthesis workflow of aluminum ammonium sulfate.

Caption: Purification workflow for ammonium alum.

Conclusion

The synthesis of aluminum ammonium sulfate from aluminum hydroxide and ammonium sulfate is a robust and scalable process. By adhering to the detailed protocols and maintaining control over key reaction parameters such as temperature and stoichiometry, a high yield of a high-purity product can be consistently achieved. The methodologies and data presented in this guide are intended to support researchers and professionals in the successful laboratory-scale synthesis of this important chemical compound.

References

• 1. Sciencemadness Discussion Board - Ammonium Alum: simple synthesis from OTC materials - Powered by XMB 1.9.11 [sciencemadness.org]
• 2. Ammonium Alum [drugfuture.com]
• 3. fao.org [fao.org]

Unraveling the Thermal Degradation of Aluminum Ammonium Sulfate Dodecahydrate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the thermal decomposition behavior of aluminum ammonium (B1175870) sulfate (B86663) dodecahydrate, a compound of interest in various scientific and industrial applications. This document provides a comprehensive overview of the decomposition pathway, quantitative analysis of mass loss at each stage, and detailed experimental protocols for reproducible analysis.

Introduction

Aluminum ammonium sulfate dodecahydrate, with the chemical formula NH₄Al(SO₄)₂·12H₂O, is a hydrated double salt. Its thermal decomposition is a multi-step process involving dehydration, deammoniation, and the final breakdown of the sulfate group. Understanding this behavior is crucial for its application in areas such as the synthesis of alumina (B75360) catalysts, flame retardants, and in certain pharmaceutical preparations where thermal stability is a critical parameter.

The Stepwise Thermal Decomposition Pathway

The thermal decomposition of aluminum ammonium sulfate dodecahydrate proceeds through a series of distinct stages, each characterized by the loss of specific volatile components. The primary stages are:

• Dehydration: The initial phase involves the loss of the twelve water molecules of crystallization. This process can occur in one or more steps, depending on the heating rate and atmospheric conditions.

• Deammoniation: Following dehydration, the anhydrous salt undergoes decomposition with the release of ammonia (B1221849).

• Sulfate Decomposition: At higher temperatures, the aluminum sulfate intermediate decomposes, releasing sulfur oxides and leaving a final residue of aluminum oxide (alumina).

The overall decomposition can be represented by the following general reactions:

• Dehydration: NH₄Al(SO₄)₂·12H₂O(s) → NH₄Al(SO₄)₂(s) + 12H₂O(g)

• Deammoniation & Intermediate Decomposition: 2NH₄Al(SO₄)₂(s) → Al₂(SO₄)₃(s) + 2NH₃(g) + SO₃(g) + H₂O(g)

• Sulfate Decomposition: Al₂(SO₄)₃(s) → Al₂O₃(s) + 3SO₃(g)

Quantitative Analysis of Thermal Decomposition

Thermogravimetric analysis (TGA) and Differential Thermal Analysis (DTA) are powerful techniques to quantitatively assess the thermal decomposition process. The following tables summarize the expected and reported quantitative data for the thermal decomposition of aluminum ammonium sulfate dodecahydrate.

Table 1: Theoretical Mass Loss Calculations

Decomposition Stage	Chemical Formula of Lost Species	Molar Mass of Lost Species ( g/mol )	Total Molar Mass of NH₄Al(SO₄)₂·12H₂O ( g/mol )	Theoretical Mass Loss (%)
Complete Dehydration	12H₂O	216.18	453.33	47.7%

Note: The total molar mass of NH₄Al(SO₄)₂·12H₂O is approximately 453.33 g/mol .

Table 2: Summary of Experimental Thermal Decomposition Data

Decomposition Stage	Temperature Range (°C)	Key Events & Gaseous Products	Observed Mass Loss (%)
1	50 - 250	Loss of water of crystallization (H₂O)	~45-48%[1]
2	250 - 500	Release of ammonia (NH₃) and some sulfur oxides (SO₂, SO₃)	Varies with conditions
3	> 700	Decomposition of aluminum sulfate to aluminum oxide (Al₂O₃), releasing sulfur trioxide (SO₃)	Varies with final temp.

Note: The temperature ranges and mass losses can vary depending on experimental conditions such as heating rate and atmosphere.

Experimental Protocols

A detailed and consistent experimental protocol is essential for obtaining reliable and reproducible data on the thermal decomposition of aluminum ammonium sulfate dodecahydrate.

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)

This protocol outlines a typical simultaneous TGA-DSC analysis.

Objective: To determine the temperature ranges and mass losses associated with the decomposition stages of aluminum ammonium sulfate dodecahydrate and to characterize the thermal nature (endothermic or exothermic) of these events.

Materials and Equipment:

• Aluminum ammonium sulfate dodecahydrate (high purity)

• Simultaneous TGA-DSC instrument

• Alumina or platinum crucibles

• Analytical balance

• Inert gas (e.g., Nitrogen or Argon) and/or air supply

Procedure:

• Sample Preparation: Accurately weigh 5-10 mg of the aluminum ammonium sulfate dodecahydrate sample into a clean, tared TGA crucible.

• Instrument Setup:

  • Place the sample crucible and an empty reference crucible into the TGA-DSC furnace.

  • Purge the furnace with the desired gas (e.g., nitrogen at a flow rate of 20-50 mL/min) for at least 30 minutes to ensure an inert atmosphere.

• Thermal Program:

  • Equilibrate the sample at a starting temperature of 25-30°C.

  • Heat the sample from the starting temperature to a final temperature of at least 1000°C. A higher final temperature (e.g., 1200°C) may be necessary to ensure complete decomposition to alumina.

  • Use a constant heating rate, typically 10°C/min. Different heating rates can be investigated to study the kinetics of decomposition.

• Data Acquisition: Record the sample mass (TGA) and the differential heat flow (DSC) as a function of temperature.

• Data Analysis:

  • From the TGA curve, determine the onset and end temperatures of each mass loss step.

  • Calculate the percentage mass loss for each step.

  • From the DSC curve, identify the endothermic and exothermic peaks corresponding to the mass loss events. The dehydration and initial decomposition steps are typically endothermic.

Visualizing the Process

Diagrams can provide a clear and concise representation of complex processes. The following sections present Graphviz diagrams for the experimental workflow and the logical decomposition pathway.

Experimental Workflow for Thermal Analysis

Caption: Experimental workflow for the thermal analysis of aluminum ammonium sulfate dodecahydrate.

Logical Decomposition Pathway

References

• 1. Ammonium Alum [drugfuture.com]

Solubility of Aluminum Ammonium Sulfate in Various Aqueous Solutions: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of aluminum ammonium (B1175870) sulfate (B86663) dodecahydrate (NH₄Al(SO₄)₂·12H₂O), commonly known as ammonium alum, in various aqueous solutions. The information is intended to support research, development, and formulation activities where this compound is utilized.

Solubility Data

The solubility of aluminum ammonium sulfate is influenced by temperature and the composition of the aqueous solvent. The following tables summarize the quantitative solubility data in water and aqueous solutions containing ethanol (B145695) or other salts.

Solubility in Water

The solubility of aluminum ammonium sulfate in water increases significantly with a rise in temperature.[1][2]

Temperature (°C)	Solubility (g / 100 g H₂O)
0	3.9[3]
20	15.0[2][3]
30	20.9
40	30.7
50	44.9
60	66.7
70	97.4
80	159
90	357
100	135[3]

Solubility in Aqueous Ethanol Solutions

Aluminum ammonium sulfate is sparingly soluble in ethanol.[4] The addition of ethanol to an aqueous solution of ammonium alum reduces its solubility.

Temperature (°C)	Molality of Ethanol (mol/kg)	Solubility of Ammonium Alum (mol/kg)
20	0	0.133
20	1.0	0.088
20	2.0	0.054
20	3.0	0.032
30	0	0.180
30	1.0	0.124
30	2.0	0.081
30	3.0	0.051
40	0	0.246
40	1.0	0.177
40	2.0	0.122
40	3.0	0.082

Data extracted from Mullin, J.W., & Sipek, M. (1982). Ammonium Aluminum Sulfate (Ammonium Alum)-Water-Alcohol Systems. Journal of Chemical & Engineering Data, 27(2), 181-183.

Solubility in Aqueous Glycerol Solutions

Solubility in the Presence of Other Solutes

The solubility of aluminum ammonium sulfate can be affected by the presence of other salts due to the common ion effect and changes in the ionic strength of the solution.

In aqueous solutions containing aluminum sulfate and ammonium sulfate at 25°C, the solubility of ammonium alum varies depending on the concentration of the other two salts. The presence of sulfuric acid can also influence the solubility, with a moderate increase observed at a sulfuric acid mass fraction of 0.1 when the NH₄/Al molar ratio is close to 1. Conversely, at low or high NH₄/Al molar ratios, the addition of sulfuric acid tends to suppress the solubility of ammonium alum.

Experimental Protocols

The following section details a general methodology for the experimental determination of the solubility of aluminum ammonium sulfate in various aqueous solutions. The isothermal shake-flask method is a widely accepted technique for determining equilibrium solubility.

Isothermal Shake-Flask Method

Objective: To determine the equilibrium solubility of aluminum ammonium sulfate in a given aqueous solvent at a constant temperature.

Materials:

• Aluminum Ammonium Sulfate Dodecahydrate (analytical grade)

• Solvent (e.g., deionized water, water-ethanol mixture, water-glycerol mixture)

• Constant temperature water bath or incubator with shaking capability

• Flasks with stoppers

• Analytical balance

• Filtration apparatus (e.g., syringe filters with appropriate membrane)

• Volumetric flasks and pipettes

• Analytical instrumentation for quantification (e.g., ICP-OES/AAS for aluminum, ion chromatography or Kjeldahl method for ammonium)

Procedure:

• Preparation of Supersaturated Solution: Add an excess amount of aluminum ammonium sulfate to a known volume of the desired aqueous solvent in a flask. The excess solid is crucial to ensure that equilibrium with the solid phase is reached.

• Equilibration: Seal the flask and place it in a constant temperature water bath or shaker. Agitate the mixture at a constant temperature for a sufficient period to allow the system to reach equilibrium. The time required for equilibration should be determined experimentally but is typically in the range of 24 to 72 hours.

• Phase Separation: Once equilibrium is established, cease agitation and allow the excess solid to settle. It is critical to maintain the constant temperature during this step.

• Sampling: Carefully withdraw a known volume of the clear supernatant liquid using a pre-heated or pre-cooled pipette to the equilibration temperature to avoid precipitation or further dissolution.

• Filtration: Immediately filter the collected sample through a membrane filter (e.g., 0.45 µm) that is compatible with the solvent system to remove any undissolved microparticles. The filtration apparatus should also be at the equilibration temperature.

• Dilution: Accurately dilute the filtered saturated solution with a suitable solvent to a concentration that falls within the calibrated range of the analytical instrument.

• Quantification: Analyze the diluted sample using a validated analytical method to determine the concentration of aluminum and/or ammonium ions.

• Calculation: From the determined concentration in the diluted sample, calculate the concentration in the original saturated solution. This value represents the solubility of aluminum ammonium sulfate in the specific solvent at that temperature.

Analytical Methods for Quantification

Several analytical techniques can be employed to determine the concentration of aluminum and ammonium ions in the saturated solutions.

• Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES) or Atomic Absorption Spectroscopy (AAS): These are standard and reliable methods for determining the concentration of aluminum ions.[6][7][8]

• Ion Chromatography: This technique can be used for the simultaneous or separate determination of ammonium and sulfate ions.[9]

• Kjeldahl Method or Ion-Selective Electrode: These methods are suitable for the quantification of the ammonium ion.

• Gravimetric Analysis: The sulfate ion can be determined by precipitation as barium sulfate.

Visualizations

Dissolution Process of Aluminum Ammonium Sulfate

The following diagram illustrates the dissolution and dissociation of aluminum ammonium sulfate dodecahydrate in an aqueous solution.

References

• 1. grokipedia.com [grokipedia.com]
• 2. Ammonium alum - Wikipedia [en.wikipedia.org]
• 3. Page loading... [wap.guidechem.com]
• 4. Ammonium aluminum sulfate | AlH4NO8S2 | CID 3032540 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Aluminium ammonium sulfate dodecahydrate | 7784-26-1 [amp.chemicalbook.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Aluminum Testing Methods, An Overview of Common Analytical Techniques - Olympian Water Testing, LLC [olympianwatertesting.com]
• 9. dongmyung.co.kr [dongmyung.co.kr]

A Comprehensive Guide to the Spectroscopic Characterization of Aluminum Ammonium Sulfate Dodecahydrate

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction

Aluminum ammonium (B1175870) sulfate (B86663) dodecahydrate, NH₄Al(SO₄)₂·12H₂O, commonly known as ammonium alum, is a crystalline double sulfate with applications ranging from water purification and mordanting in dyeing to use in cosmetics and as a flame retardant. For researchers and professionals in drug development and materials science, precise characterization of this compound is critical for quality control, stability testing, and formulation development. Its crystalline structure consists of a hydrated aluminum cation, [Al(H₂O)₆]³⁺, an ammonium ion (NH₄⁺), and two sulfate anions (SO₄²⁻), all of which give rise to distinct spectroscopic signatures.

This technical guide provides an in-depth overview of the primary spectroscopic techniques used to characterize ammonium alum: Powder X-ray Diffraction (PXRD), Fourier-Transform Infrared (FTIR) Spectroscopy, Raman Spectroscopy, and Solid-State Nuclear Magnetic Resonance (NMR) Spectroscopy. Detailed experimental protocols are provided for each technique, along with tabulated quantitative data for unambiguous identification and characterization.

Overall Characterization Workflow

The comprehensive characterization of a sample purported to be aluminum ammonium sulfate involves a multi-technique approach to confirm its crystal structure, molecular composition, and the coordination environment of its constituent ions. The logical workflow for this process is outlined below.

The Mineral Tschermigite: A Comprehensive Technical Guide to its Natural Occurrence and Characterization

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the natural occurrence, physicochemical properties, and analytical characterization of tschermigite, the mineral form of aluminum ammonium (B1175870) sulfate (B86663) dodecahydrate ((NH₄)Al(SO₄)₂·12H₂O). This document is intended to be a valuable resource for researchers in geology, materials science, and pharmaceutical development, offering detailed data, experimental protocols, and visual representations of key processes.

Natural Occurrence and Geological Formation

Tschermigite is an uncommon secondary mineral, typically formed under specific geological conditions. Its presence is a strong indicator of environments rich in ammonia (B1221849) and sulfates.

Geological Environments:

Tschermigite is predominantly found in the following geological settings:

• Burning Coal Seams and Waste Heaps: The combustion of coal, particularly lignite (B1179625) and brown coal, releases ammonia from the nitrogen-containing organic matter. This ammonia reacts with sulfuric acid, a product of the oxidation of pyrite (B73398) (FeS₂) commonly found in coal, to form tschermigite as an efflorescence on the surface.[1]

• Bituminous Shales: Similar to coal deposits, bituminous shales can also provide the necessary organic material and sulfides for the formation of tschermigite upon weathering or low-grade thermal alteration.[1][2]

• Fumaroles and Geothermal Vents: Volcanic and geothermal areas can be significant sources of ammonia and sulfur gases. As these gases cool and react with water and aluminum-bearing rocks, tschermigite can precipitate around fumaroles and solfataras.[1][2][3]

• Oil Shale Deposits: The thermal decomposition of organic matter in oil shales can also lead to the formation of tschermigite through the condensation of released gases.[4]

Associated Minerals:

Tschermigite is often found in association with other sulfate minerals, which can provide further clues about the geochemical environment. Common associated minerals include gypsum, ammoniojarosite, epsomite, rostite, alunogen, boussingaultite, mascagnite, and voltaite.[1]

Physicochemical Properties

A thorough understanding of the physical and chemical properties of tschermigite is essential for its identification and potential applications.

Physical Properties

Tschermigite exhibits distinct physical characteristics that aid in its preliminary identification. It is a soft, water-soluble mineral with a vitreous to silky luster.[5][6]

Property	Value	Reference
Crystal System	Isometric	[5][6][7]
Crystal Class	Diploidal (m3)	[5][7]
Habit	Octahedral crystals, fibrous, columnar, powdery efflorescences	[1][4]
Hardness (Mohs)	1.5 - 2	[4][5][6]
Density (g/cm³)	1.645 (measured), 1.641 (calculated)	[5]
Cleavage	Perfect on {100}	[7]
Fracture	Conchoidal	[1][5][6]
Luster	Vitreous, Silky	[5][6]
Color	Colorless to white	[4][5][6]
Streak	White	[7]
Transparency	Transparent to translucent	[2][7]
Optical Properties	Isotropic	[5]
Refractive Index	n = 1.458	[5]
Solubility	Soluble in water	[1][4]

Chemical Properties

Tschermigite is a hydrated double sulfate of aluminum and ammonium. Its ideal chemical formula is (NH₄)Al(SO₄)₂·12H₂O.

Element	Symbol	Weight %
Hydrogen	H	6.226
Nitrogen	N	3.090
Oxygen	O	70.586
Aluminum	Al	5.952
Sulfur	S	14.147

Data calculated from the ideal formula.[5]

Crystallography

Tschermigite crystallizes in the isometric system, belonging to the alum group of minerals.

Parameter	Value	Reference
Crystal System	Isometric	[5][6][7]
Space Group	Pa3	[5]
Unit Cell Dimension (a)	12.242 Å	[5]
Volume of Unit Cell (V)	1834.67 ų	[5]
Z (formula units per unit cell)	4	[2][7]

Experimental Protocols for Characterization

Accurate identification and characterization of tschermigite require a combination of analytical techniques. The following sections provide detailed methodologies for key experiments.

Powder X-ray Diffraction (XRD)

Powder XRD is a fundamental and non-destructive technique for the identification of crystalline materials like tschermigite.

Objective: To identify the crystalline phases present in a sample and confirm the presence of tschermigite by comparing its diffraction pattern to a reference database.

Methodology:

• Sample Preparation:

  • Gently grind a small amount of the mineral sample to a fine powder (typically <10 µm) using an agate mortar and pestle to ensure random orientation of the crystallites.

  • Mount the powdered sample onto a sample holder (e.g., a zero-background silicon wafer or a standard aluminum holder). Ensure the surface of the powder is flat and level with the holder's surface.

• Instrument Parameters (Typical):

  • X-ray Source: Cu Kα radiation (λ = 1.5406 Å)

  • Operating Voltage and Current: 40 kV and 40 mA

  • Scan Type: Continuous scan

  • Scan Range (2θ): 5° to 70°

  • Step Size: 0.02°

  • Time per Step: 1 second

  • Divergence Slit: 1°

  • Receiving Slit: 0.2 mm

• Data Collection:

  • Place the sample holder in the diffractometer.

  • Initiate the data collection software with the specified parameters.

• Data Analysis:

  • Process the raw data to remove background noise and identify peak positions and intensities.

  • Compare the experimental diffraction pattern (d-spacings and relative intensities) with standard diffraction patterns for tschermigite from the International Centre for Diffraction Data (ICDD) database or other mineralogical databases. A successful match confirms the identity of the mineral.

Optical Microscopy

Optical microscopy is used to determine the optical properties of tschermigite, which are characteristic of its crystal system.

Objective: To observe the optical properties of tschermigite, specifically its isotropic nature, to aid in its identification.

Methodology:

• Sample Preparation:

  • Prepare a thin section of the rock or a grain mount of the mineral. For a grain mount, immerse a few crystals of the mineral in a refractive index oil on a glass slide and cover with a coverslip.

• Microscope Setup:

  • Use a petrographic microscope equipped with polarizers.

• Observation under Plane-Polarized Light (PPL):

  • Observe the mineral with only the lower polarizer inserted.

  • Note the mineral's color (tschermigite is colorless), habit, and relief (the degree to which it stands out from the mounting medium).

• Observation under Crossed-Polarized Light (XPL):

  • Insert the upper polarizer (analyzer).

  • Rotate the microscope stage through 360°.

  • Expected Observation for Tschermigite: As an isotropic mineral, tschermigite will remain dark (extinct) throughout the entire rotation.[8] This is a key diagnostic feature.

Wet Chemical Analysis for Elemental Composition

Wet chemical analysis can be used to determine the elemental composition of tschermigite, confirming the presence and proportions of aluminum, ammonium, and sulfate.

Objective: To quantitatively determine the elemental composition of a tschermigite sample.

Methodology (based on JECFA monograph for Aluminium Ammonium Sulfate):

• Sample Preparation:

  • Accurately weigh approximately 1 g of the purified tschermigite sample.

  • Dissolve the sample in 100 ml of deionized water.

• Determination of Aluminum:

  • Heat the solution to boiling.

  • Add ammonia solution (TS) dropwise until the solution is distinctly alkaline to methyl red indicator, which will precipitate aluminum hydroxide.

  • Filter the precipitate, wash it with a dilute ammonium nitrate (B79036) solution, and then ignite it in a crucible to a constant weight of aluminum oxide (Al₂O₃).

  • Calculate the percentage of aluminum in the original sample.

• Determination of Ammonium:

  • To a separate, accurately weighed sample dissolved in water, add an excess of a strong base (e.g., NaOH) and gently heat.

  • The evolved ammonia gas can be trapped in a known volume of a standard acid solution.

  • The amount of unreacted acid is then determined by titration, and the amount of ammonia is calculated by difference.

• Determination of Sulfate:

  • To a separate, accurately weighed sample dissolved in dilute hydrochloric acid, add a hot solution of barium chloride in excess to precipitate barium sulfate (BaSO₄).

  • Filter, wash, dry, and weigh the precipitate.

  • Calculate the percentage of sulfate in the original sample.

Visualizations

The following diagrams illustrate the geological formation process of tschermigite and a typical experimental workflow for its identification.

Caption: Geological formation pathway of tschermigite.

Caption: Experimental workflow for tschermigite identification.

References

• 1. worldagroforestry.org [worldagroforestry.org]
• 2. Mineral Database - Mineralogy of Wales | Museum Wales [museum.wales]
• 3. Tschermigite Mineral Data [webmineral.com]
• 4. mse.washington.edu [mse.washington.edu]
• 5. geoinfo.nmt.edu [geoinfo.nmt.edu]
• 6. uvm.edu [uvm.edu]
• 7. 12 X-ray Diffraction and Mineral Analysis – Mineralogy [opengeology.org]
• 8. Isotropic Minerals [www2.tulane.edu]

The Acidic Nature of Aqueous Aluminum Ammonium Sulfate Solutions: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the chemical principles underlying the acidic nature of aqueous solutions of aluminum ammonium (B1175870) sulfate (B86663), NH₄Al(SO₄)₂. A comprehensive understanding of this phenomenon is critical for applications in research, pharmaceutical development, and various industrial processes where precise pH control is paramount. This document details the hydrolysis reactions responsible for the acidity, presents relevant quantitative data, and outlines experimental protocols for the determination of solution acidity.

Core Chemical Principles

Aluminum ammonium sulfate, a double salt, readily dissolves in water to yield hydrated aluminum ions, [Al(H₂O)₆]³⁺, ammonium ions, NH₄⁺, and sulfate ions, SO₄²⁻. The acidic nature of the resulting solution is primarily attributed to the hydrolysis of the hydrated aluminum and ammonium ions. The sulfate ion, being the conjugate base of a strong acid (sulfuric acid), does not significantly contribute to the pH of the solution.

Hydrolysis of the Hydrated Aluminum Ion

The hydrated aluminum ion, [Al(H₂O)₆]³⁺, acts as a weak acid, donating a proton to a water molecule to form a hydronium ion (H₃O⁺), as depicted in the following equilibrium:

[Al(H₂O)₆]³⁺(aq) + H₂O(l) ⇌ [Al(H₂O)₅(OH)]²⁺(aq) + H₃O⁺(aq)[1]

The high charge density of the small Al³⁺ ion polarizes the O-H bonds in the coordinated water molecules, facilitating the release of a proton.[2] This equilibrium lies to the right, leading to an increase in the concentration of hydronium ions and a decrease in the pH of the solution.

Hydrolysis of the Ammonium Ion

Similarly, the ammonium ion, NH₄⁺, the conjugate acid of the weak base ammonia (B1221849) (NH₃), undergoes hydrolysis in water, further contributing to the acidity of the solution:

NH₄⁺(aq) + H₂O(l) ⇌ NH₃(aq) + H₃O⁺(aq)

This reaction also generates hydronium ions, reinforcing the acidic character of the aluminum ammonium sulfate solution.

Quantitative Data

The extent of the acidic nature of an aluminum ammonium sulfate solution is dependent on its concentration. The following tables summarize key quantitative data related to the acidic properties of the constituent ions and the resulting solution pH.

Ion	Acid Dissociation Constant (Ka) at 25°C
Hydrated Aluminum Ion, [Al(H₂O)₆]³⁺	1.4 x 10⁻⁵[2][3]
Ammonium Ion, NH₄⁺	5.6 x 10⁻¹⁰[4]

Table 1: Acid Dissociation Constants of Cations in Aqueous Solution.

Concentration	pH
0.05 M	4.6
100 g/L (approx. 0.22 M)	2.6[4]
30 mM	Tested at low pHs[5]

Table 2: Reported pH Values of Aqueous Aluminum Ammonium Sulfate Solutions.

Experimental Protocols

Determination of pH of an Aqueous Aluminum Ammonium Sulfate Solution

This protocol outlines the procedure for accurately measuring the pH of an aluminum ammonium sulfate solution using a calibrated pH meter.

Materials:

• Aluminum ammonium sulfate, dodecahydrate (NH₄Al(SO₄)₂·12H₂O)

• Deionized or distilled water

• pH meter with a glass electrode

• Standard pH buffers (e.g., pH 4.01, 7.01, and 10.01)

• Beakers

• Magnetic stirrer and stir bar (optional)

• Wash bottle with deionized water

• Lint-free tissues

Procedure:

• pH Meter Calibration: Calibrate the pH meter according to the manufacturer's instructions using at least two standard buffer solutions that bracket the expected pH of the sample.

• Solution Preparation:

  • Accurately weigh a desired mass of aluminum ammonium sulfate.

  • Dissolve the salt in a known volume of deionized water to achieve the target concentration. Stir until the solid is completely dissolved.

• pH Measurement:

  • Rinse the pH electrode with deionized water and gently blot it dry with a lint-free tissue.

  • Immerse the electrode in the prepared aluminum ammonium sulfate solution.

  • Gently stir the solution to ensure homogeneity.

  • Allow the pH reading to stabilize before recording the value.

  • After measurement, rinse the electrode thoroughly with deionized water and store it in the appropriate storage solution.

Visualizations

The following diagrams, generated using the DOT language, illustrate the key chemical processes and logical relationships discussed in this guide.

Caption: Hydrolysis of the hydrated aluminum ion.

Caption: Hydrolysis of the ammonium ion.

Caption: Workflow of acidity generation.

References

• 1. quora.com [quora.com]
• 2. quora.com [quora.com]
• 3. The acid dissociation constant for` Al(H_2 O)_(6)^(3+)` is `1.4 xx 10^(-5)` . It suggests [allen.in]
• 4. Ka Table [chm.uri.edu]
• 5. Ammonium aluminum sulfate | AlH4NO8S2 | CID 3032540 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Role of Aluminum Ammonium Sulfate as a Precursor for High-Purity Alumina: A Technical Guide

Introduction

High-purity alumina (B75360) (HPA) is a premium material distinguished by its exceptional physical and chemical properties, including high thermal conductivity, excellent electrical insulation, and superior hardness and corrosion resistance. These attributes make it an indispensable component in a wide array of advanced applications, from synthetic sapphire production for LED substrates and smartphone components to ceramic coatings for lithium-ion battery separators. For researchers, scientists, and drug development professionals, understanding the synthesis routes to HPA is critical for materials innovation and application. One of the most established and effective methods for producing HPA is through the thermal decomposition of aluminum ammonium (B1175870) sulfate (B86663), commonly known as ammonium alum.

This technical guide provides an in-depth exploration of the aluminum ammonium sulfate precursor route to high-purity alumina. It details the experimental protocols for synthesis and purification, presents key quantitative data, and illustrates the process workflows and chemical transformations involved.

From Precursor to High-Purity Product: The Chemical Pathway

The synthesis of high-purity alumina from aluminum ammonium sulfate is a multi-step process that begins with the formation of the precursor salt, followed by its purification and subsequent thermal decomposition (calcination). Each stage is critical in determining the final purity and morphology of the alumina powder.

Synthesis of Aluminum Ammonium Sulfate (Ammonium Alum)

The initial step involves the preparation of an aluminum sulfate solution, which can be derived from various aluminum-containing raw materials. The choice of raw material often depends on economic and environmental considerations. Common sources include:

• Bauxite: The primary ore for aluminum production.

• Kaolin (B608303) Clay: A low-cost and abundant aluminosilicate (B74896) mineral.[1]

• High-Alumina Fly Ash: A byproduct of coal combustion that serves as a recycled source of alumina.[2][3]

The aluminum-bearing raw material is typically leached with sulfuric acid to produce an aluminum sulfate solution.[1] To this solution, ammonium sulfate is added to crystallize out aluminum ammonium sulfate dodecahydrate ((NH₄)Al(SO₄)₂·12H₂O).[1]

Purification via Recrystallization

To achieve the high purity required for advanced applications (typically >99.99%), the synthesized ammonium alum undergoes one or more recrystallization steps. This process leverages the temperature-dependent solubility of the salt to separate it from impurities. The alum is dissolved in a heated solvent (typically deionized water) to create a saturated solution. As the solution is slowly cooled, the ammonium alum crystallizes out, leaving a significant portion of the impurities behind in the mother liquor. Multiple recrystallization cycles can be performed to achieve progressively higher purity levels.[2][3]

Thermal Decomposition (Calcination)

The final and most critical step is the thermal decomposition of the purified ammonium alum to yield alumina. This is a multi-stage process where the precursor is heated to high temperatures in a controlled manner. The key transformations include:

• Dehydration: The loss of water of crystallization.

• Decomposition: The breakdown of the anhydrous salt into intermediate phases and finally to aluminum oxide, with the release of ammonia (B1221849) and sulfur oxides as gaseous byproducts.

The calcination temperature and duration are the primary determinants of the final crystalline phase of the alumina. Lower temperatures (around 800-1000°C) typically yield metastable gamma-alumina (γ-Al₂O₃), which is characterized by a high surface area.[4] Higher temperatures (above 1100°C) are required to induce the phase transformation to the thermodynamically stable and highly crystalline alpha-alumina (α-Al₂O₃).[4][5]

Experimental Protocols

The following sections provide detailed methodologies for the key experiments in the production of high-purity alumina from aluminum ammonium sulfate.

Protocol 1: Synthesis of Aluminum Ammonium Sulfate from Kaolin Clay

• Dealumination of Kaolin:

  • Calcined kaolin is mixed with a sulfuric acid solution (e.g., 60 wt%).

  • The mixture is heated to a specific temperature (e.g., 105°C) for a defined period (e.g., 3 hours) to leach out aluminum sulfate.[1]

  • The resulting slurry is filtered to separate the liquid aluminum sulfate from the solid silica (B1680970) residue.[1]

• Crystallization of Ammonium Alum:

  • The aluminum sulfate solution is diluted (e.g., to 30 wt% sulfuric acid) to enhance separation.[1]

  • The solution is cooled (e.g., to 0°C for 6 hours).[1]

  • Ammonium sulfate is added to the cooled filtrate to induce the crystallization of ammonium alum.[1]

  • The crystallized ammonium alum is collected by filtration.

Protocol 2: Purification of Ammonium Alum by Recrystallization

• Dissolution:

  • An impure ammonium alum sample (e.g., 87 g) is dissolved in a minimal amount of heated deionized water (e.g., 100 mL at 70°C).[4]

  • The solution is continuously stirred to ensure complete dissolution.

• Cooling and Crystallization:

  • The hot, saturated solution is allowed to cool slowly to room temperature. To promote the formation of larger, purer crystals, the cooling rate should be controlled.

  • Further cooling in an ice bath can maximize the yield of recrystallized alum.

• Collection and Drying:

  • The purified crystals are collected by vacuum filtration.

  • The crystals are washed with a small amount of ice-cold deionized water to remove any remaining mother liquor.

  • The purified ammonium alum is then dried in an oven at a low temperature (e.g., 150°C for 6 hours) to remove surface moisture.[4]

Protocol 3: Calcination of Ammonium Alum to Alumina

• Dehydration:

  • The purified ammonium alum is heated in a furnace to a temperature of approximately 250°C for 4 hours to drive off the water of crystallization.[1]

• Decomposition and Phase Transformation:

  • The dehydrated alum is then subjected to a higher calcination temperature in a muffle furnace. The temperature and duration are chosen based on the desired alumina phase:

    • For γ-Al₂O₃: Calcination at 800-900°C for 2-3 hours.[1][4]

    • For α-Al₂O₃: Calcination at temperatures of 1150-1200°C for 1-2 hours.[4][5]

  • A controlled heating rate (e.g., 10°C/min) is often employed.[5]

Quantitative Data

The following tables summarize key quantitative data from various studies on the synthesis of high-purity alumina from aluminum ammonium sulfate.

Table 1: Effect of Calcination Temperature on Alumina Phase and Properties

Calcination Temperature (°C)	Calcination Time (hours)	Resulting Alumina Phase	Particle Size/Morphology	Specific Surface Area (m²/g)	Reference
800	2	γ-Al₂O₃	Needle-like	142.5	[4]
825	3	γ-Al₂O₃	-	-	[1]
1150	1	α-Al₂O₃	0.42 µm (median)	-	[6]
1200	2	α-Al₂O₃	70-160 nm, nearly spherical	15.3	[4]

Table 2: Purity and Impurity Levels in High-Purity Alumina

Precursor/Method	Purity of Al₂O₃	Key Impurities and their Concentrations	Reference
Recrystallized Ammonium Alum from Fly Ash	>99.9%	Not specified	[2][3]
Alumina from Ammonium Alum	>99.99%	Not specified	[7]

Visualization of Workflows and Pathways

The following diagrams, generated using Graphviz, illustrate the key processes in the production of high-purity alumina from aluminum ammonium sulfate.

Figure 1: Overall experimental workflow for the synthesis of high-purity alumina.

Figure 2: Thermal decomposition pathway of aluminum ammonium sulfate to alumina.

Applications in Drug Development and Pharmaceuticals

While high-purity alumina is not typically used as an active pharmaceutical ingredient, its inertness and specific surface properties make it a valuable material in various aspects of drug development and pharmaceutical manufacturing. Activated alumina, which is often a form of γ-Al₂O₃ with a high surface area, finds several applications:

• Chromatography: Activated alumina is used as a stationary phase in column chromatography for the purification of various compounds, including biopharmaceuticals.[8] Its ability to adsorb impurities makes it effective in separating desired molecules from complex mixtures.

• Drying and Moisture Control: The high adsorption capacity of activated alumina makes it an excellent desiccant.[8] It is used to dry air and gases in manufacturing environments to protect moisture-sensitive drug formulations from degradation.[8]

• Pyrogen Removal: Activated alumina can be employed to adsorb pyrogens, such as endotoxins, from pharmaceutical preparations, enhancing the safety of injectable drugs.[8]

The high-purity alumina produced via the ammonium sulfate precursor method, particularly the gamma phase with its high surface area, is well-suited for these applications where purity and controlled surface properties are paramount.

Conclusion

The use of aluminum ammonium sulfate as a precursor offers a robust and well-documented pathway to the production of high-purity alumina. By carefully controlling the synthesis, purification, and calcination parameters, it is possible to tailor the final properties of the alumina, such as its crystalline phase, particle size, and purity, to meet the stringent requirements of advanced technological and pharmaceutical applications. This guide provides a foundational understanding of the principles and practices involved, serving as a valuable resource for researchers and professionals working with this critical material.

References

• 1. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 2. Extraction of alumina from high-alumina fly ash by ammonium sulfate: roasting kinetics and mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Synthesis of high purity alumina from the ammonium alum [inis.iaea.org]
• 6. azom.com [azom.com]
• 7. sumitomo-chem.co.jp [sumitomo-chem.co.jp]
• 8. sse.co.th [sse.co.th]

Investigating the Astringent Properties of Ammonium Alum for Scientific Applications: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ammonium (B1175870) alum, a hydrated double sulfate (B86663) of aluminum and ammonium, is a well-established astringent with a long history of use in various scientific and industrial applications. Its ability to constrict tissues and precipitate proteins forms the basis of its utility in pharmaceuticals, cosmetics, and research. This technical guide provides a comprehensive overview of the core astringent properties of ammonium alum, detailing its mechanisms of action, providing experimental protocols for its evaluation, and exploring the potential signaling pathways involved in its biological effects. Quantitative data is summarized for comparative analysis, and key concepts are visualized through diagrams to facilitate a deeper understanding for researchers, scientists, and professionals in drug development.

Introduction to Ammonium Alum and Astringency

Ammonium aluminum sulfate, commonly known as ammonium alum, is an inorganic salt with the chemical formula (NH₄)Al(SO₄)₂·12H₂O.[1] It is characterized by its ability to induce a tightening or constricting sensation on biological tissues, a property known as astringency.[2] This effect is primarily attributed to its capacity to precipitate proteins, both on cell surfaces and in interstitial spaces.[3] This fundamental action underpins its diverse applications, including its use as a topical hemostatic agent to stop minor bleeding, an antiperspirant in cosmetics, and a component in oral care products.[4][5] In the context of scientific research and drug development, understanding the precise mechanisms and quantitative effects of ammonium alum's astringency is crucial for its targeted and effective application.

Mechanism of Astringent Action

The astringent effect of ammonium alum is a multi-faceted process primarily driven by its interaction with proteins.

2.1. Protein Precipitation: The aluminum ions (Al³⁺) present in ammonium alum are highly effective at precipitating proteins. This occurs through a "salting out" mechanism where the high ionic strength of the alum solution reduces the solubility of proteins, causing them to aggregate and precipitate.[6] This interaction is not highly specific and affects a wide range of proteins, including those found in saliva, the extracellular matrix of the skin (like collagen), and within epithelial cells (like keratin). This precipitation of proteins on the surface of tissues leads to the formation of a protective layer, which contributes to the constricting and drying sensation characteristic of astringents.

2.2. Interaction with Epithelial Cells: Ammonium alum directly interacts with oral and skin epithelial cells. This interaction can lead to a decrease in cell membrane permeability and cause tissue contraction.[7] Studies on other astringents suggest that this may involve the activation of mechanoreceptors in the oral cavity due to changes in friction at the epithelial surface, rather than the activation of specific taste receptors like TRPA1 or TRPV1.[8] The precipitation of salivary proteins, such as mucins, disrupts the lubricating film in the oral cavity, further contributing to the sensation of dryness and roughness.

2.3. Potential Signaling Pathways: While the complete signaling cascade of astringency is not fully elucidated, the physical interaction of ammonium alum with epithelial cells likely triggers intracellular signaling pathways. The sensation of astringency is considered a tactile one, suggesting the involvement of mechanoreceptors that detect changes in pressure and texture.[8] The binding of aluminum ions to cell surface proteins could initiate a conformational change that activates downstream signaling. One potential pathway involves calcium signaling, as changes in intracellular calcium concentration are a common response to various mechanical and chemical stimuli in epithelial cells. However, direct evidence linking ammonium alum's astringency to specific calcium channels or other signaling molecules in keratinocytes or oral epithelial cells is still an area for further research.

Logical Relationship of Astringency Mechanism

Caption: A diagram illustrating the proposed mechanism of action for the astringent properties of ammonium alum.

Quantitative Data on Astringent Properties

Quantifying the astringent effects of ammonium alum is essential for its controlled application in scientific and pharmaceutical contexts. This can be achieved through both sensory analysis and in vitro protein precipitation assays.

3.1. Sensory Evaluation of Astringency: Sensory panels can be trained to evaluate the intensity of astringency on a standardized scale. The following table summarizes representative quantitative sensory data for ammonium alum.

Concentration (g/L)	Perceived Astringency (Arbitrary Units)	Reference
0.25	2	[9]
0.56	5	[9]
0.7	Low in bitterness and sourness	[9]
1.1	10	[9]
1.5	15	[9]
700 mg/L (0.7 g/L)	Significant enhancement of orange flavor	[10]

3.2. Protein Precipitation Efficiency: While specific dose-response curves for ammonium alum precipitating proteins like keratin and collagen are not readily available in the literature, the principles of ammonium sulfate precipitation can be applied. The efficiency of precipitation is dependent on the concentration of the alum, the type of protein, pH, and temperature. Researchers can generate such data by following the protein precipitation protocol outlined in the next section and quantifying the remaining protein in the supernatant.

Experimental Protocols

4.1. Protocol for Protein Precipitation Assay: This protocol is adapted from standard ammonium sulfate precipitation methods and can be used to quantify the precipitation of proteins such as bovine serum albumin (BSA) as a model, or more specific proteins like salivary proteins, keratin, or collagen by ammonium alum.

4.1.1. Materials:

• Ammonium alum solutions of varying concentrations (e.g., 10%, 20%, 30%, 40%, 50% w/v) in a suitable buffer (e.g., 50 mM HEPES or Tris buffer, pH 7.4).

• Protein solution (e.g., 1 mg/mL BSA in the same buffer).

• Microcentrifuge tubes.

• Microcentrifuge.

• Spectrophotometer.

• Protein quantification assay kit (e.g., Bradford or BCA).

4.1.2. Procedure:

• Pipette a known volume of the protein solution into a series of microcentrifuge tubes.

• Slowly add an equal volume of the different ammonium alum solutions to each tube while gently vortexing.

• Incubate the tubes on ice for 30 minutes to allow for protein precipitation.

• Centrifuge the tubes at 10,000 x g for 15 minutes at 4°C to pellet the precipitated protein.

• Carefully collect the supernatant without disturbing the pellet.

• Measure the protein concentration in the supernatant using a protein quantification assay according to the manufacturer's instructions.

• Calculate the percentage of precipitated protein for each ammonium alum concentration.

Workflow for Protein Precipitation Assay

Caption: A flowchart outlining the key steps in a protein precipitation assay to quantify the effect of ammonium alum.

4.2. Protocol for Sensory Evaluation of Astringency: This protocol provides a framework for conducting sensory analysis to quantify the perceived astringency of ammonium alum solutions.

4.2.1. Panelist Training:

• Recruit a panel of 10-15 individuals.

• Train the panelists to recognize and rate the intensity of astringency using a standardized scale (e.g., a 15-point scale or a visual analog scale).

• Use reference standards of varying astringency, such as different concentrations of tannic acid or alum itself.[9]

4.2.2. Sample Preparation:

• Prepare a series of ammonium alum solutions in deionized water at various concentrations (e.g., 0.1, 0.5, 1.0, 1.5, 2.0 g/L).

• Present the solutions to the panelists at a controlled temperature.

4.2.3. Evaluation Procedure:

• Panelists rinse their mouths with deionized water before and between samples.

• Panelists take a standardized volume of the sample into their mouths, hold it for a specific duration (e.g., 10 seconds), and then expectorate.

• Panelists rate the perceived intensity of astringency immediately and potentially at timed intervals afterward (time-intensity analysis).

• Data is collected and statistically analyzed to determine the dose-response relationship.

In Vitro Models for Astringency and Irritation Testing

For assessing the biological effects of ammonium alum on skin and oral mucosa, several in vitro models are available, reducing the need for animal testing.

5.1. Reconstructed Human Epidermis (RHE): Commercially available RHE models, such as EpiDerm™ or SkinEthic™, consist of normal human keratinocytes cultured to form a multilayered, differentiated epidermis.[11][12] These models can be used to assess skin irritation potential by topically applying ammonium alum and measuring endpoints like cell viability (MTT assay) and cytokine release (e.g., IL-1α).[13]

5.2. Reconstructed Human Oral Mucosa: Similar to RHE, 3D models of the oral mucosa are available, such as the SkinEthic™ Human Oral Epithelium (HOE) and EpiOral™.[14] These models are valuable for studying the effects of astringents on oral tissues, including changes in tissue integrity and inflammatory responses.

Experimental Workflow for In Vitro Irritation Testing

Caption: A generalized workflow for assessing the irritation potential of ammonium alum using reconstructed human tissue models.

Applications in Drug Development and Research

The astringent properties of ammonium alum lend themselves to several applications in the pharmaceutical and research fields:

• Topical Formulations: As a topical astringent, it can be incorporated into creams, lotions, and powders to reduce inflammation and exudation in skin conditions.[4]

• Oral Care Products: Its ability to precipitate proteins and constrict tissues makes it a useful ingredient in mouthwashes and gargles for conditions like stomatitis and pharyngitis.[7]

• Drug Delivery: The protein-precipitating nature of alum could potentially be explored for modulating the release of protein-based drugs from formulations.

• Research Tool: Ammonium alum can be used as a standard astringent stimulus in sensory science research to understand the mechanisms of oral perception.[9][10]

Conclusion

Ammonium alum's astringent properties, primarily driven by its ability to precipitate proteins and interact with epithelial tissues, make it a valuable compound in various scientific applications. This technical guide has provided a detailed overview of its mechanisms, methodologies for its quantitative evaluation, and insights into the cellular responses it elicits. While the fundamental principles of its astringency are well-understood, further research is warranted to elucidate the specific signaling pathways involved in its interaction with skin and oral mucosa and to generate more comprehensive quantitative data on its protein precipitation efficacy. The provided protocols and visualized workflows offer a solid foundation for researchers and drug development professionals to investigate and harness the astringent properties of ammonium alum in their work.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. epub.ub.uni-greifswald.de [epub.ub.uni-greifswald.de]
• 3. ijnrd.org [ijnrd.org]
• 4. Aluminium in dermatology – Inside story of an innocuous metal - Indian Journal of Dermatology, Venereology and Leprology [ijdvl.com]
• 5. cosmeticsinfo.org [cosmeticsinfo.org]
• 6. Protein precipitation: A comprehensive guide | Abcam [abcam.com]
• 7. Efficacy of alum for treatment of recurrent aphthous stomatitis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Sensorial Perception of Astringency: Oral Mechanisms and Current Analysis Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. In Vitro Testing: What, how and why Used in the Cosmetics Industry? [onlytrainings.com]
• 12. researchgate.net [researchgate.net]
• 13. Alternative in vitro models used in the main safety tests of cosmetic products and new challenges - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. In vitro three-dimensional organotypic culture models of the oral mucosa - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Step-by-step protocol for using aluminum ammonium sulfate as a mordant for natural dyes.

Application Notes: Aluminum Ammonium (B1175870) Sulfate (B86663) as a Mordant in Natural Dyeing

Introduction

Mordanting is a critical preparatory step in natural dyeing, facilitating the molecular bond between the dye and the fiber. This process enhances the dye's uptake, improves colorfastness, and can influence the final hue. Aluminum salts, colloquially known as "alum," are among the most common and historically significant mordants, prized for producing clear, vibrant colors. Aluminum ammonium sulfate (NH₄Al(SO₄)₂·12H₂O) is an effective alum mordant for both protein (animal-based) and cellulose (B213188) (plant-based) fibers.[1][2][3] Its function is to provide aluminum ions that act as a chemical bridge between the fiber's reactive groups and the dye molecules.

This document provides a comprehensive, step-by-step protocol for the application of aluminum ammonium sulfate as a mordant for both protein and cellulose fibers, intended for use in a research and development setting.

Quantitative Data Summary

The following tables summarize the key quantitative parameters for mordanting protein and cellulose fibers using aluminum ammonium sulfate, based on established natural dyeing protocols for alum mordants. All percentages are based on the Weight of Fiber (WOF), which refers to the dry weight of the textile material.[4]

Table 1: Mordanting Parameters for Protein Fibers (e.g., Wool, Silk)

Parameter	Value	Unit	Notes
Aluminum Ammonium Sulfate	10 - 20	% WOF	Higher percentages (up to 20%) can yield deeper shades with certain dyes.[5] Exceeding 15-20% may make fibers feel sticky.[4]
Cream of Tartar (Optional)	6 - 7	% WOF	Additive used primarily for wool to increase alum uptake and maintain softness.[4][6][7]
Liquor Ratio	25:1 to 50:1	Water:Fiber	Sufficient water should be used to allow fibers to move freely.[8]
Temperature (Hot Mordant)	80 - 90	°C	For silk, maintain temperature at the lower end (85°C) to prevent damage.[9][10] Do not boil.[11]
Time (Hot Mordant)	40 - 60	Minutes	Hold at the target temperature for this duration.[4][9]
Temperature (Cold Mordant)	Room Temp.	°C	An alternative, gentler method for fibers.[12][13]
Time (Cold Mordant)	8 - 24	Hours	Fibers are left to soak in the mordant solution.[12][13]

Table 2: Mordanting Parameters for Cellulose Fibers (e.g., Cotton, Linen)

Parameter	Value	Unit	Notes
Tannin (Pre-mordant)	10 - 20	% WOF	Essential pre-treatment for cellulose fibers to improve mordant uptake.[14][15] Myrobalan is a common choice.[3]
Aluminum Ammonium Sulfate	10 - 15	% WOF	Applied after the tannin step.[3][14]
Soda Ash (Optional)	1.5 - 2	% WOF	Used to neutralize the pH of the alum bath, which can improve mordant fixation on cellulose.[14][15]
Liquor Ratio	30:1	Water:Fiber	Ensure fibers can be fully submerged and move freely.[16]
Temperature (Tannin)	50 - 60	°C	Hot tap water is often sufficient.[14][16]
Time (Tannin)	1 - 24	Hours	A longer soak can yield deeper colors.[14][16]
Temperature (Mordant)	50 - 60	°C	This is a warm, not hot, process. The bath does not need to be kept on a heat source.[3][16]
Time (Mordant)	2 - 24	Hours	Fibers are left to soak in the mordant solution.[15][16]

Experimental Protocols

Safety Precautions:

• Always work in a well-ventilated area.

• Wear appropriate Personal Protective Equipment (PPE), including gloves, safety glasses, and a lab coat or apron. When handling powdered mordants, a dust mask is recommended.[15]

• Use dedicated equipment (pots, utensils) for dyeing and mordanting that will not be used for food preparation.[4]

• Aluminum ammonium sulfate can be safely disposed of via a municipal water system by diluting it significantly and pouring it down the drain. Do not dispose of it in natural waterways.[1]

Protocol 1: Mordanting Protein Fibers (Wool, Silk)

This protocol describes the hot mordanting process, which is efficient and widely used.

Materials:

• Protein fibers (e.g., wool yarn, silk fabric)

• Aluminum Ammonium Sulfate

• Cream of Tartar (optional, recommended for wool)

• Non-reactive pot (stainless steel or unchipped enamel) large enough for fibers to move freely

• Heat source

• Scale

• Glass beakers or jars for dissolving powders

• Stirring rod (glass or stainless steel)

Procedure:

• Scour Fibers: Wash the fibers with a pH-neutral soap to remove any oils, dirt, or impurities. Rinse thoroughly until the water runs clear. The fibers should be wet before being added to the mordant bath.[9]

• Weigh Fibers: Weigh the dry fibers before scouring to determine the Weight of Fiber (WOF). All subsequent calculations will be based on this weight.

• Calculate Mordants:

  • Calculate the required amount of Aluminum Ammonium Sulfate (10-15% WOF).

  • If using, calculate the required amount of Cream of Tartar (6-7% WOF).[4][6]

• Prepare Mordant Bath:

  • Fill the pot with enough cool or room temperature water to allow the fibers to be fully submerged and move freely (e.g., a 30:1 liquor ratio).[10]

  • In a separate beaker, dissolve the calculated Aluminum Ammonium Sulfate and Cream of Tartar in hot water, stirring until fully dissolved.[6]

  • Add the dissolved mordant solution to the water in the pot and stir well to ensure even distribution.

• Mordant Fibers:

  • Add the scoured, wet fibers to the mordant bath.[9] Gently submerge them to remove any trapped air bubbles.

  • Slowly heat the pot, bringing the temperature up to 80-90°C (176-195°F) over 30-45 minutes.[4][9] Avoid boiling.

  • Hold at this temperature for 40-60 minutes, stirring gently and occasionally to ensure even mordant uptake.[4][9]

• Cool and Rinse:

  • Turn off the heat and allow the pot to cool down completely, or for at least 20-30 minutes.[6][9]

  • Carefully remove the fibers from the mordant bath.

  • Gently squeeze out the excess liquid and rinse the fibers in cool water.[9]

• Drying/Storage: The mordanted fibers can be immediately transferred to a dye bath or can be dried and stored indefinitely for later use.[9] If dyeing immediately, keep the fibers wet.

Protocol 2: Mordanting Cellulose Fibers (Cotton, Linen)

Cellulose fibers require a two-step process: a pre-treatment with tannin followed by the alum mordant.[14]

Materials:

• Cellulose fibers (e.g., cotton fabric, linen yarn)

• Tannin extract (e.g., Myrobalan, Oak Gall)

• Aluminum Ammonium Sulfate

• Soda Ash (optional)

• Two non-reactive pots or buckets

• Heat source (for tannin step)

• Scale, beakers, stirring rod

Procedure:

• Scour Fibers: Wash the cellulose fibers thoroughly with a scouring agent like soda ash and a pH-neutral soap to remove waxes and pectins. Rinse thoroughly. The fibers should be wet for the tannin bath.

• Weigh Fibers: Determine the dry Weight of Fiber (WOF) before scouring.

• Step 1: Tannin Pre-treatment:

  • Calculate the required amount of tannin extract (10-20% WOF).[3][15]

  • Fill a pot with hot water (approx. 50-60°C) sufficient to cover the fibers.[16]

  • Dissolve the tannin powder in hot water in a separate beaker and add it to the pot. Stir well.

  • Add the scoured, wet fibers to the tannin bath. Submerge fully and let them soak for 1-2 hours while the water is warm, or up to 24 hours for a longer steep.[14][16]

  • Remove the fibers, gently squeeze out the excess liquid, but do not rinse.[15]

• Step 2: Mordant Bath:

  • Calculate the required amount of Aluminum Ammonium Sulfate (10-15% WOF) and Soda Ash (1.5-2% WOF, optional).[15]

  • In a separate pot or bucket, fill with enough warm water (50-60°C) to cover the fibers.[16]

  • Dissolve the Soda Ash in hot water and add to the bath, then separately dissolve the Aluminum Ammonium Sulfate in hot water and add it to the bath. The mixture may bubble as the pH is neutralized.[14][15] Stir well.

  • Add the tannin-treated, wet fibers to the mordant bath.

  • Let the fibers soak for 2-24 hours, stirring occasionally.[15] No additional heat is required.

• Rinse and Dry:

  • Remove the fibers from the mordant bath.

  • Rinse the fibers well in cool water.[17]

  • The fibers can now be dyed immediately or dried and stored for future use.

Visualized Workflows

The following diagrams illustrate the logical flow of the mordanting protocols.

Figure 1. Experimental workflow for mordanting protein fibers.

References

• 1. Griffin Dyeworks: Information: Understanding Mordants and Modifiers [griffindyeworks.com]
• 2. botanicalcolors.com [botanicalcolors.com]
• 3. static1.squarespace.com [static1.squarespace.com]
• 4. Mordanting with Alum to get ready for natural dyeing - Dye To Craft [dyetocraft.com]
• 5. botanicalcolors.com [botanicalcolors.com]
• 6. Leigh's Fiber Journal: Natural Dyeing: Alum Mordant For Animal Fibers [leighsfiberjournal.blogspot.com]
• 7. molly nicholas - natural fabric dye [molecule.github.io]
• 8. burg-halle.de [burg-halle.de]
• 9. How to Mordant Wook, Silk or Other Protein Fibres — Natural Dyes [naturaldyes.ca]
• 10. Guide to Natural Dyes — Natural Dyes [naturaldyes.ca]
• 11. How to Mordant Protein Fibers With Alum : 3 Steps (with Pictures) - Instructables [instructables.com]
• 12. youtube.com [youtube.com]
• 13. naturaldyestore.com [naturaldyestore.com]
• 14. Natural Dye Series Post 2: Mordanting Cellulose Fabric — Farm & Folk [farmandfolk.com]
• 15. botanicalcolors.com [botanicalcolors.com]
• 16. How to Mordant - Celluslose Fibres — Natural Dyes [naturaldyes.ca]
• 17. Mordanting wool and cellulose fibers | Forests and meadows natural dyeing studio [forestsandmeadows.com]

Application of Ammonium Sulfate in Protein Crystallization Experiments: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction and Clarification

The following application notes and protocols detail the use of ammonium (B1175870) sulfate (B86663) as a precipitating agent in protein crystallization experiments. It is important to distinguish ammonium sulfate ((NH₄)₂SO₄) from aluminum ammonium sulfate (NH₄Al(SO₄)₂·12H₂O), also known as ammonium alum. While both are sulfate-containing salts, the vast majority of protein crystallization literature refers to the use of ammonium sulfate. Aluminum salts, including the Al³⁺ ion, are sometimes used as additives to improve crystal quality, but aluminum ammonium sulfate is not commonly employed as a primary precipitant. Therefore, this document focuses on the well-established and widely documented application of ammonium sulfate.

Application Notes

Ammonium sulfate is one of the most traditional and successful salts used for the crystallization of proteins.[1] Its effectiveness stems from its ability to "salt out" proteins from an aqueous solution. At high ionic strengths, ammonium sulfate sequesters water molecules, reducing the amount of solvent available to keep the protein in solution. This increases the effective protein concentration and promotes the protein-protein interactions necessary for nucleation and crystal growth.[2]

The principle behind using ammonium sulfate as a precipitant is based on the Hofmeister series, which ranks ions based on their ability to precipitate proteins. Both the ammonium (NH₄⁺) and sulfate (SO₄²⁻) ions are highly effective at this process. The high solubility of ammonium sulfate allows for the preparation of solutions with high ionic strength, which is often necessary to induce protein crystallization.[3]

Key Advantages of Ammonium Sulfate in Protein Crystallization:

• High Success Rate: Ammonium sulfate has been successfully used to crystallize a wide variety of proteins and is a common component in many commercial crystallization screening kits.[4][5]

• High Solubility: Its high solubility in water allows for the creation of high molarity stock solutions, providing a broad range of precipitant concentrations to explore.

• Stabilizing Effect: For many proteins, high concentrations of ammonium sulfate can have a stabilizing effect on their structure, which is beneficial for the formation of well-ordered crystals.

• Reproducibility: Crystallization experiments using ammonium sulfate are generally reproducible, provided that other parameters such as protein purity, concentration, pH, and temperature are well-controlled.

Data Presentation: Examples of Proteins Crystallized with Ammonium Sulfate

The following table summarizes the crystallization conditions for three different enzymes using ammonium sulfate as the primary precipitant, illustrating the range of successful conditions.

Protein	Protein Concentration (mg/mL)	Ammonium Sulfate Concentration (M)	Buffer and pH	Temperature (°C)	Method	Notes
L-aspartate α-decarboxylase (ADC)	25	1.85 - 2.10	65 mM citric acid, 71 mM Na₂HPO₄, pH 3.8	18	Batch	Crystal size was tunable by adjusting the ammonium sulfate concentration.[3]
E. coli copper amine oxidase (ECAO)	12 - 36	2.9 - 4.0	0.1 M Tris, pH 8.3 - 8.5	18	Batch with microseeds	Required the use of microseeds to promote crystallization.[6]
Copper nitrite (B80452) reductase (AcNiR)	20	2.5	0.1 M sodium citrate, pH 4.75	Room Temperature	Batch with seeds	Crystals appeared from an initial precipitate; seeds were added to speed up the process.[3]

Experimental Protocols

Protocol 1: Initial Screening using the Hanging Drop Vapor Diffusion Method

This protocol describes a general procedure for initial screening of crystallization conditions for a novel protein using a systematic grid screen approach with varying ammonium sulfate concentrations and pH.

Materials:

• Purified protein solution (5-25 mg/mL in a low ionic strength buffer)[7]

• Ammonium sulfate stock solutions (e.g., 2.0 M, 2.4 M, 2.8 M, 3.2 M)

• Buffer stock solutions covering a range of pH values (e.g., 1.0 M Sodium Acetate pH 4.5, 1.0 M HEPES pH 7.0, 1.0 M Tris pH 8.5)

• 24-well crystallization plates

• Siliconized glass cover slips

• Pipettes and tips

• Sealing grease or tape

Procedure:

• Prepare the Reservoir Solutions: In the wells of the 24-well plate, prepare a grid of conditions by mixing the ammonium sulfate and buffer stock solutions to achieve a range of final concentrations and pH values. For example, a 4x6 grid could have four different ammonium sulfate concentrations at six different pH values. The final volume in each reservoir should be 500 µL to 1 mL.

• Prepare the Hanging Drop:

  • Place a 1-2 µL drop of the protein solution in the center of a clean cover slip.

  • Add an equal volume (1-2 µL) of the reservoir solution from a specific well to the protein drop.

  • Gently mix by pipetting up and down without introducing air bubbles.

• Seal the Well: Invert the cover slip and place it over the corresponding reservoir well, ensuring a good seal with the grease or tape.

• Incubation: Incubate the plate at a constant temperature (e.g., 4°C or 20°C). Temperature is a critical variable and should be kept stable.[4]

• Observation: Regularly observe the drops under a microscope over a period of several days to weeks, looking for the formation of crystals, precipitate, or other changes.

Protocol 2: Batch Crystallization for Microcrystal Production

This protocol is adapted for producing a large quantity of small crystals (microcrystals), which is often required for techniques like serial femtosecond crystallography.[6]

Materials:

• Concentrated protein solution (e.g., 20-30 mg/mL)

• High concentration ammonium sulfate precipitant solution (e.g., 2.5 M ammonium sulfate in a suitable buffer)

• Microcentrifuge tubes or small vials

• Vortexer

Procedure:

• Determine the Optimal Ratio: The ratio of protein to precipitant solution is critical. A common starting point is a 1:3 ratio of protein to precipitant.[3] This should be optimized for the specific protein.

• Mixing: In a microcentrifuge tube, add the appropriate volume of the protein solution. Then, add the corresponding volume of the precipitant solution.

• Initiate Crystallization:

  • Mix the solution thoroughly but gently. For some proteins, brief vortexing can be effective.[6]

  • If seeding is required, add a small volume of a crushed crystal slurry (microseeds) to the mixture.[3]

• Incubation: Incubate the mixture at a constant temperature. The incubation time can range from hours to several days.[3]

• Harvesting: Once crystals have formed, they can be harvested by gentle centrifugation.

Mandatory Visualization

Below are diagrams illustrating key workflows and relationships in protein crystallization experiments.

References

• 1. researchgate.net [researchgate.net]
• 2. Introduction to protein crystallization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Homogeneous batch micro-crystallization of proteins from ammonium sulfate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Protein Crystallization for X-ray Crystallography - PMC [pmc.ncbi.nlm.nih.gov]
• 5. services.mbi.ucla.edu [services.mbi.ucla.edu]
• 6. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 7. life.gist.ac.kr [life.gist.ac.kr]

Application Notes and Protocols: Synthesis of Nano-Alumina Powder from Ammonium Alum Recrystallization

Introduction

Alumina (B75360) (Al₂O₃) nanoparticles are critical materials in various scientific and industrial fields, including catalysis, advanced ceramics, and drug delivery systems, owing to their high surface area, thermal stability, and mechanical strength.[1] This document provides a detailed protocol for the synthesis of nano-alumina powder using a simple and effective recrystallization method with ammonium (B1175870) alum [NH₄Al(SO₄)₂·12H₂O] as the precursor.[1] The procedure involves the dissolution and ultrasonication of ammonium alum, followed by drying and calcination to produce different phases of nano-alumina, primarily the metastable gamma-phase (γ-Al₂O₃) and the stable alpha-phase (α-Al₂O₃).[1][2]

Experimental Workflow and Phase Transformation

The synthesis process is a straightforward multi-step procedure beginning with the preparation of an aqueous ammonium alum solution and culminating in a high-temperature calcination step. The specific phase of the resulting alumina is dependent on the final calcination temperature.

Caption: Experimental workflow for nano-alumina synthesis.

The thermal treatment of the dried ammonium alum precursor is critical for the formation of alumina. As the temperature increases, the material undergoes phase transformations, yielding the desired crystalline structures.

Caption: Thermal decomposition and phase transformation pathway.

Materials and Equipment

• Materials:

  • Ammonium alum [NH₄Al(SO₄)₂·12H₂O]

  • Deionized or distilled water

• Equipment:

  • Glass beaker (250 mL or appropriate size)

  • Hot plate with magnetic stirrer

  • Ultrasonic bath

  • Filtration apparatus (e.g., Büchner funnel, filter paper)

  • Drying oven

  • High-temperature muffle furnace

  • Spatula and weighing balance

  • Ceramic crucibles for calcination

Experimental Protocols

3.1 Protocol for Precursor Preparation

• Dissolution: Prepare a suspension by dissolving 87 g of ammonium alum in 100 mL of distilled water in a glass beaker.[2]

• Heating: Gently heat the solution to 70°C while stirring to ensure complete dissolution of the alum crystals.[2]

• Ultrasonication: Transfer the beaker to an ultrasonic bath and sonicate the solution for 2 hours. This step is crucial to prevent the agglomeration of crystals during precipitation, which influences the final particle size and morphology.[2]

• Precipitation: Allow the solution to cool down to room temperature. A white, flake-shaped precipitate will form.

• Filtration and Washing: Filter the white precipitate from the solution using a filtration apparatus. Wash the collected precipitate several times with deionized water to remove any soluble impurities.

• Drying: Place the washed precipitate in a drying oven at 150°C for 6 hours to remove water and obtain a dry powder precursor.[2][3][4]

3.2 Protocol for Calcination to γ-Alumina

• Transfer the dried powder into a ceramic crucible.

• Place the crucible in a muffle furnace.

• Heat the powder to a calcination temperature of 800-825°C.[2][5]

• Maintain this temperature for a soaking time of 2 to 3 hours.[2][5]

• After the soaking time, turn off the furnace and allow it to cool down to room temperature naturally.

• The resulting white powder is nano γ-Al₂O₃.

3.3 Protocol for Calcination to α-Alumina

• Transfer the dried powder (or previously synthesized γ-Al₂O₃) into a ceramic crucible.

• Place the crucible in a muffle furnace.

• Heat the powder to a calcination temperature of 1200°C.[2][5]

• Maintain this temperature for a soaking time of 2 hours.[2]

• After the soaking time, turn off the furnace and allow it to cool down to room temperature naturally.

• The resulting white powder is nano α-Al₂O₃.

Data Presentation

The quantitative parameters for the synthesis and the properties of the resulting nano-alumina powders are summarized below.

Table 1: Summary of Experimental and Process Parameters

Parameter	Value	Reference
Precursor Concentration	87 g Ammonium Alum / 100 mL H₂O	[2]
Dissolution Temperature	70°C	[2]
Ultrasonication Time	2 hours	[2]
Drying Conditions	150°C for 6 hours	[2][3]
γ-Al₂O₃ Calcination	800-825°C for 2-3 hours	[2][5]

| α-Al₂O₃ Calcination | 1200°C for 2 hours |[2][5] |

Table 2: Physical Properties of Synthesized Nano-Alumina

Property	γ-Al₂O₃ (at 800°C)	α-Al₂O₃ (at 1200°C)	Reference
Crystalline Phase	Gamma (Metastable)	Alpha (Stable)	[1][2]
Particle Size Range	70 - 160 nm	≤ 160 nm	[1][4]
Morphology	Needle-like, Rod-like	Nearly Spherical	[1]

| BET Surface Area | 142.5 - 166 m²/g | 15.3 m²/g |[1][4][5][6] |

Characterization Notes

To confirm the successful synthesis and determine the properties of the nano-alumina powder, the following characterization techniques are recommended:

• X-Ray Diffraction (XRD): To identify the crystalline phase (γ-Al₂O₃ or α-Al₂O₃) and estimate the crystallite size.[1]

• Scanning Electron Microscopy (SEM) / Transmission Electron Microscopy (TEM): To observe the particle morphology (shape) and size distribution.[1]

• Brunauer-Emmett-Teller (BET) Analysis: To measure the specific surface area of the powder, which is a critical parameter for catalytic and adsorption applications.[5]

• Fourier-Transform Infrared Spectroscopy (FTIR): To identify characteristic chemical bonds, such as Al-O, and confirm the removal of hydroxyl groups after calcination.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. scite.ai [scite.ai]
• 4. Synthesis of nano-alumina powder via recrystallization of ammonium alum – ScienceOpen [scienceopen.com]
• 5. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 6. nijotech.com [nijotech.com]

Application Notes and Protocols for Heavy Metal Removal from Wastewater Using Aluminum Ammonium Sulfate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aluminum ammonium (B1175870) sulfate (B86663), NH₄Al(SO₄)₂·12H₂O, is a coagulant used in water and wastewater treatment to remove suspended solids, impurities, and certain pollutants.[1][2] Its mechanism of action involves the hydrolysis of the aluminum ion in water to form aluminum hydroxide (B78521), a gelatinous precipitate.[3] This precipitate, known as "floc," has a large surface area that adsorbs and entraps suspended particles, including heavy metals, facilitating their removal through sedimentation and filtration.[3]

This document provides detailed application notes and experimental protocols for the utilization of aluminum ammonium sulfate in the removal of heavy metals from wastewater. It is important to note that while aluminum ammonium sulfate is effective, studies suggest that aluminum sulfate (alum) may be a more efficient coagulant in some wastewater treatment scenarios.[1]

Principle of Heavy Metal Removal

The primary mechanism for heavy metal removal using aluminum ammonium sulfate is coagulation and flocculation.[1] When added to wastewater, aluminum ammonium sulfate dissolves, releasing aluminum ions (Al³⁺). These ions undergo hydrolysis to form various aluminum hydroxide species, culminating in the formation of insoluble aluminum hydroxide, Al(OH)₃.[3]

The process can be summarized in the following steps:

• Coagulation: The positively charged aluminum hydroxide species neutralize the negative charge of colloidal particles (including some dissolved heavy metal complexes), causing them to destabilize.[2]

• Flocculation: Gentle mixing promotes the collision of destabilized particles and aluminum hydroxide precipitates, leading to the formation of larger, visible flocs.[3]

• Adsorption and Entrapment: Heavy metal ions are removed from the solution through adsorption onto the surface of the aluminum hydroxide floc and entrapment within the growing floc particles.[4]

• Sedimentation: The dense flocs settle out from the solution under gravity.

• Filtration: Any remaining flocs are removed by a final filtration step.

Factors Influencing Removal Efficiency

Several factors critically influence the efficiency of heavy metal removal using aluminum ammonium sulfate:

• pH: The pH of the wastewater is a crucial parameter. The optimal pH for the coagulation of many heavy metals using aluminum-based coagulants is typically in the slightly acidic to neutral range.[5]

• Coagulant Dosage: The concentration of aluminum ammonium sulfate must be optimized. An insufficient dose will lead to incomplete coagulation, while an excessive dose can lead to the restabilization of colloids and poor settling.[6]

• Mixing Speed and Time: Rapid mixing is essential for the initial dispersion of the coagulant, followed by a period of slow mixing to promote floc formation.[4]

• Initial Heavy Metal Concentration: The initial concentration of heavy metals can affect the required coagulant dosage and the overall removal efficiency.

• Wastewater Composition: The presence of other substances in the wastewater, such as organic matter and other ions, can interfere with the coagulation process.

Data on Heavy Metal Removal

Quantitative data on the removal of heavy metals specifically using aluminum ammonium sulfate is limited in publicly available literature. However, extensive research has been conducted on the use of aluminum sulfate (alum), a closely related coagulant. The following tables summarize typical removal efficiencies for various heavy metals using alum, which can serve as an estimate for the performance of aluminum ammonium sulfate. It is important to note that a kinetic study suggests aluminum sulfate may be a more effective coagulant than aluminum ammonium sulfate.[1]

Table 1: Lead (Pb) Removal using Aluminum Sulfate

Parameter	Value	Reference
Initial Pb Concentration	14 mg/L	[6]
Coagulant	Aluminum Sulfate	[6]
Optimal Dosage	2.5 g/L	[6]
Removal Efficiency	75.01%	[6]

Table 2: Cadmium (Cd) Removal using Aluminum Sulfate (with Ferrate Pretreatment)

Note: Data for alum coagulation alone was presented as a baseline in this study.

Parameter	Value	Reference
Coagulant	Aluminum Sulfate	[5]
pH	6	[5]
Removal Efficiency	~83% (for Lead)	[5]
Note on Cadmium	Cadmium removal increased with pH.	[5]

Table 3: Copper (Cu) and Zinc (Zn) Removal using Alum Sludge

Note: This study used alum sludge, which contains aluminum hydroxide, the active species in coagulation.

Parameter	Zinc (Zn)	Copper (Cu)	Reference
pH	6	6	[7]
Sludge Amount	1400 mg	1400 mg	[7]
Removal Efficiency	97.4%	96.6%	[7]

Table 4: Chromium (Cr) Removal

Conventional coagulation with alum can precipitate chromium as Cr(OH)₃. For hexavalent chromium (Cr(VI)), a reduction step to Cr(III) is typically required before precipitation.[8]

Experimental Protocols

The following protocols outline the standard laboratory procedure (Jar Test) for determining the optimal conditions for heavy metal removal using aluminum ammonium sulfate.

Protocol 1: Preparation of Stock Solution

• Objective: To prepare a 1% (w/v) stock solution of aluminum ammonium sulfate.

• Materials:

  • Aluminum ammonium sulfate (NH₄Al(SO₄)₂·12H₂O)

  • Distilled or deionized water

  • 1000 mL volumetric flask

  • Weighing balance

• Procedure:

  • Accurately weigh 10.0 g of aluminum ammonium sulfate.

  • Transfer the weighed solid into the 1000 mL volumetric flask.

  • Add approximately 500 mL of distilled water to the flask and swirl to dissolve the solid.

  • Once dissolved, add distilled water to the 1000 mL mark.

  • Stopper the flask and invert several times to ensure the solution is homogenous. This 1% solution corresponds to 10,000 mg/L.[9]

Protocol 2: Jar Test for Optimal Coagulant Dosage

• Objective: To determine the optimal dosage of aluminum ammonium sulfate for the removal of a specific heavy metal from a wastewater sample.

• Materials:

  • Jar testing apparatus with multiple stirrers

  • Beakers (typically 1000 mL)

  • Wastewater sample containing heavy metals

  • 1% aluminum ammonium sulfate stock solution

  • Pipettes for accurate dosing

  • pH meter

  • Turbidimeter (optional, for assessing clarity)

  • Apparatus for heavy metal analysis (e.g., Atomic Absorption Spectrometer, Inductively Coupled Plasma Mass Spectrometer)

• Procedure:

  • Fill each beaker with 1000 mL of the wastewater sample.

  • Place the beakers in the jar testing apparatus.

  • Measure and record the initial pH, turbidity, and heavy metal concentration of the wastewater.

  • While the stirrers are off, add varying dosages of the 1% aluminum ammonium sulfate stock solution to each beaker (e.g., 0.5 mL, 1.0 mL, 1.5 mL, 2.0 mL, 2.5 mL, 3.0 mL, which correspond to 5, 10, 15, 20, 25, and 30 mg/L respectively).[9] Leave one beaker as a control with no coagulant.

  • Rapid Mix: Turn on the stirrers to a high speed (e.g., 100-150 rpm) for 1-3 minutes to ensure rapid and thorough mixing of the coagulant.

  • Slow Mix (Flocculation): Reduce the stirring speed to a slow mix (e.g., 20-40 rpm) for 15-30 minutes to promote floc formation.

  • Sedimentation: Turn off the stirrers and allow the flocs to settle for 30-60 minutes.

  • Analysis:

    • Visually inspect the floc size and settling characteristics in each beaker.

    • Carefully withdraw a sample from the supernatant of each beaker.

    • Measure the final pH and turbidity of each sample.

    • Analyze the heavy metal concentration in each supernatant sample.

  • Determination of Optimal Dosage: The optimal dosage is the one that achieves the highest percentage of heavy metal removal with good settling characteristics.

Visualizations

Caption: Experimental workflow for determining the optimal coagulant dosage using the Jar Test method.

References

• 1. researchgate.net [researchgate.net]
• 2. waterandwastewater.com [waterandwastewater.com]
• 3. alliancechemical.com [alliancechemical.com]
• 4. Removal of Heavy Metals from Wastewaters: A Challenge from Current Treatment Methods to Nanotechnology Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ferr-tech.com [ferr-tech.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. escholarship.org [escholarship.org]
• 9. michigan.gov [michigan.gov]

Application Notes and Protocols for Water Purification using Aluminum Ammonium Sulfate

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Principle of Coagulation

The removal of suspended and colloidal particles from water is a critical step in water purification. These microscopic particles, which cause turbidity, typically carry a negative surface charge that prevents them from aggregating and settling.[1][2] Coagulation is a chemical process that destabilizes these particles by neutralizing their charge.[2]

Aluminum ammonium (B1175870) sulfate (B86663) (NH₄Al(SO₄)₂·12H₂O), a type of alum, is an effective coagulant used in water treatment. When added to water, it dissolves and releases positively charged aluminum ions (Al³⁺).[1] These ions neutralize the negatively charged colloidal particles, overcoming the electrostatic repulsion between them and allowing them to clump together to form microflocs.[1][2] This initial phase, known as coagulation, requires rapid mixing to ensure the coagulant is dispersed evenly throughout the water.[3]

Following coagulation, a period of gentle, slow mixing called flocculation encourages the microflocs to collide and aggregate into larger, visible, and more substantial flocs.[1][3] The aluminum ions also react with the water's alkalinity to form gelatinous precipitates of aluminum hydroxide (B78521) (Al(OH)₃), which act as a "sweep-floc," physically entrapping smaller particles as they settle.[1][4] These larger flocs can then be effectively removed by subsequent sedimentation and filtration processes.[1] The overall efficiency of this process is highly dependent on several key parameters, including coagulant dosage, pH, and mixing conditions.[2][5]

Coagulation and Flocculation Mechanism

The diagram below illustrates the sequential mechanism of water purification using aluminum ammonium sulfate.

Caption: Mechanism of coagulation and flocculation using aluminum ammonium sulfate.

Data Presentation: Operating Parameters and Performance

The optimal conditions for coagulation are highly dependent on the characteristics of the raw water, such as its initial turbidity, pH, and alkalinity.[6] Therefore, these parameters should be considered as starting points for process optimization. The standard method for determining the ideal coagulant dose is the Jar Test.[7]

Table 1: Typical Operating Parameters for Coagulation with Aluminum Salts

Parameter	Typical Range	Optimal Value	Notes
Coagulant Dosage	5 - 150 mg/L	Varies with turbidity	Must be determined experimentally for each water source via Jar Test.[7]
pH	5.0 - 8.5	6.0 - 7.5	Optimal coagulation for aluminum salts typically occurs in a slightly acidic to neutral pH range.[8][[“]] Efficiency decreases significantly outside this range.[10]
Rapid Mix Speed	100 - 300 rpm	~120 rpm	Ensures rapid and complete dispersion of the coagulant.[11]
Rapid Mix Time	1 - 3 minutes	1 - 2 minutes	Critical for effective charge neutralization.[1][12]
Slow Mix Speed	20 - 80 rpm	20 - 40 rpm	Gentle mixing promotes floc growth without causing shear-induced breakup.[11][13]
Slow Mix Time	15 - 30 minutes	20 - 30 minutes	Allows sufficient time for microflocs to aggregate into larger macroflocs.[11][14]

| Settling Time | 15 - 40 minutes | 30 minutes | Allows flocs to settle out of suspension before analysis.[1][14] |

Table 2: Example of Turbidity Removal Efficiency with Aluminum Sulfate Coagulant

Initial Turbidity (NTU)	Optimal Coagulant Dose (mg/L)	Final Turbidity (NTU)	Removal Efficiency (%)
90	10 - 20	< 10	> 88%
140	10	75.4	46.15%[15]
180	10 - 35	< 15	> 91%
340	> 35	< 25	> 92%

| 1000 | > 50 | < 70 | > 93%[16] |

Note: While aluminum sulfate is a more rapid coagulant than aluminum ammonium sulfate, the general principles and resulting efficiencies are comparable.[17][18]

Experimental Protocols: Jar Test for Optimal Dosage Determination

The Jar Test is a laboratory procedure that simulates the coagulation and flocculation processes in a full-scale water treatment plant.[19] It is used to determine the optimal coagulant dosage and pH for a specific water source.[7][14]

Apparatus and Reagents

• Jar testing apparatus with multiple paddles and variable speed control

• 6 to 8 beakers (1000 mL or 2000 mL)

• Pipettes (10 mL) and graduated cylinders (1000 mL)

• Turbidimeter

• pH meter

• Stopwatch

• Raw water sample (minimum 10 L)

• Aluminum Ammonium Sulfate [(NH₄Al(SO₄)₂·12H₂O)]

• Deionized (DI) water

• 0.1 M NaOH and 0.1 M HCl for pH adjustment (if necessary)

Preparation of Coagulant Stock Solution (1% w/v)

• Weigh 10.0 grams of aluminum ammonium sulfate.

• Dissolve the coagulant in DI water in a 1000 mL volumetric flask.

• Fill the flask to the 1000 mL mark with DI water and mix thoroughly.

• This 1% solution (10 g/L) is equivalent to 10,000 mg/L. Adding 1 mL of this stock solution to a 1 L water sample results in a coagulant dose of 10 mg/L.[19]

Jar Test Procedure

• Sample Preparation: Measure the initial turbidity and pH of the raw water sample.

• Dosing: Fill six 1000 mL beakers with the raw water sample.[19] Place them in the jar test apparatus.

• Coagulant Addition: While the paddles are off, use pipettes to add varying doses of the 1% coagulant stock solution to each beaker. A typical starting range might be 1 mL, 2 mL, 3 mL, 4 mL, 5 mL, and 6 mL, corresponding to doses of 10, 20, 30, 40, 50, and 60 mg/L, respectively.[14]

• Rapid Mix (Coagulation): Turn on the stirrer and operate at a high speed (e.g., 120 rpm) for 1-2 minutes. This ensures the coagulant is rapidly and thoroughly dispersed.[11]

• Slow Mix (Flocculation): Reduce the stirring speed to a gentle rate (e.g., 30 rpm) for 20-30 minutes.[12] Observe the formation of flocs in each beaker. Note the size and characteristics of the flocs.

• Sedimentation: Turn off the stirrer completely and allow the flocs to settle for 30 minutes.[14]

• Analysis: Carefully draw a sample from the top of each beaker, taking care not to disturb the settled floc. Measure the final turbidity and pH of each sample.

• Determine Optimal Dosage: The optimal coagulant dosage is the one that produces the lowest residual turbidity.[7] Over-dosing can lead to poor settling and increased turbidity.[19] Plot a graph of final turbidity vs. coagulant dose to visualize the optimal point.

Experimental Workflow Diagram

The following diagram outlines the logical workflow for the Jar Test protocol to determine the optimal coagulant dose.

Caption: Workflow for determining optimal coagulant dosage via the Jar Test.

Safety Precautions

When handling aluminum ammonium sulfate and other laboratory chemicals, standard safety protocols must be followed.

• Wear appropriate Personal Protective Equipment (PPE), including safety glasses, gloves, and a lab coat.

• Handle the powdered coagulant in a well-ventilated area or under a fume hood to avoid inhalation of dust.

• Consult the Safety Data Sheet (SDS) for aluminum ammonium sulfate before use for detailed handling and disposal information.

• Ensure proper disposal of all chemical waste according to institutional and local regulations.

References

• 1. alliancechemical.com [alliancechemical.com]
• 2. Coagulation (water treatment) - Wikipedia [en.wikipedia.org]
• 3. How Are Coagulants Used? | Water & Wastewater Treatment Guide [wcs-group.co.uk]
• 4. oregon.gov [oregon.gov]
• 5. i-asem.org [i-asem.org]
• 6. ninercommons.charlotte.edu [ninercommons.charlotte.edu]
• 7. sugarprocesstech.com [sugarprocesstech.com]
• 8. mdpi.com [mdpi.com]
• 9. consensus.app [consensus.app]
• 10. The Effect Of PH On Aluminum Salt Coagulants - Industry Information - News [jmfiltec.com]
• 11. Prediction of the optimal dosage of coagulants in water treatment plants through developing models based on artificial neural network fuzzy inference system (ANFIS) - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. sctunisie.org [sctunisie.org]
• 14. oxfamwash.org [oxfamwash.org]
• 15. researchgate.net [researchgate.net]
• 16. ijesd.org [ijesd.org]
• 17. Kinetic Study of Aluminum Sulphate and Ammonium Aluminum Sulphate Coagulants in Wastewater Treatment | JOURNAL OF ADVANCES IN CHEMISTRY [rajpub.com]
• 18. researchgate.net [researchgate.net]
• 19. water-membrane-solutions.mann-hummel.com [water-membrane-solutions.mann-hummel.com]

Application Notes and Protocols for Growing Large Single Crystals of Ammonium Alum

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ammonium (B1175870) alum (Ammonium Aluminum Sulfate Dodecahydrate, NH₄Al(SO₄)₂·12H₂O) is a readily available and safe compound that forms well-defined octahedral crystals. The ability to grow large, high-quality single crystals is crucial for various scientific applications, including X-ray crystallography, seeding in industrial crystallization processes, and solid-state physics research. This document provides a detailed experimental setup and protocol for the reproducible growth of large single crystals of ammonium alum.

Data Presentation

The growth of ammonium alum crystals is highly dependent on the concentration of the solution, which in turn is governed by the solubility of the salt at different temperatures. A supersaturated solution is essential for crystal growth, and understanding the solubility curve is key to preparing an optimal growth medium.

Temperature (°C)	Solubility (g / 100 g H₂O)
20	15[1]
25	~18
30	~22
40	~30
50	~40
100	~150[2]

Note: The solubility data at 25, 30, 40, and 50 °C are interpolated from graphical data and should be considered approximate.

Experimental Protocols

This protocol is divided into three main stages: preparation of the supersaturated solution, generation and selection of a seed crystal, and the growth of the large single crystal.

Part 1: Preparation of the Supersaturated Solution

• Materials and Equipment:

  • Ammonium alum (NH₄Al(SO₄)₂·12H₂O)

  • Distilled or deionized water

  • Beakers (various sizes)

  • Heating plate with magnetic stirring capability

  • Magnetic stir bar

  • Thermometer

  • Filter paper

  • Funnel

• Procedure:

  • Based on the solubility table, determine the desired saturation temperature. A common approach is to create a solution saturated at an elevated temperature, which will become supersaturated upon cooling to room temperature. For example, to create a supersaturated solution at 20°C, you might prepare a saturated solution at 40°C.

  • Measure 100 mL of distilled water into a beaker.

  • Gently heat the water on the heating plate to the desired saturation temperature (e.g., 40°C) and place a magnetic stir bar in the beaker to begin stirring.

  • Gradually add ammonium alum powder to the heated water while stirring continuously. Continue adding the salt until no more dissolves and a small amount of undissolved solid remains at the bottom of the beaker. This indicates a saturated solution at that temperature.

  • Once saturated, remove the beaker from the heat and turn off the stirrer.

  • Allow the solution to cool slightly. While still warm, filter the solution through filter paper into a clean beaker to remove any undissolved particles or impurities. This filtered solution is now a supersaturated stock solution at room temperature.

Part 2: Seed Crystal Generation and Selection

• Materials and Equipment:

  • Supersaturated ammonium alum solution

  • Petri dish or a shallow, flat-bottomed glass dish

  • Tweezers

  • Magnifying glass (optional)

• Procedure:

  • Pour a small amount of the warm, supersaturated solution into a petri dish.

  • Cover the dish loosely with a piece of paper or foil to prevent dust contamination while allowing for slow evaporation.

  • Place the dish in a location where it will not be disturbed and where the temperature is relatively stable.

  • After 24-48 hours, small seed crystals should have formed at the bottom of the dish.

  • Carefully pour off the remaining solution.

  • Examine the small crystals, using a magnifying glass if necessary. Select a seed crystal that is a single, well-formed octahedron, transparent, and free of visible defects or agglomerations. A good seed crystal is typically 3-5 mm in size.[3]

  • Using clean tweezers, carefully remove the selected seed crystal and place it on a clean, dry surface.

Part 3: Large Single Crystal Growth

• Materials and Equipment:

  • Selected seed crystal

  • Supersaturated ammonium alum solution

  • Crystal growing vessel (e.g., a large, clean beaker or jar)

  • Nylon fishing line or thin thread

  • A support rod (e.g., a pencil or glass rod)

  • Filter paper or foil to cover the vessel

• Procedure:

  • Tie a length of nylon fishing line securely around the selected seed crystal. Nylon is preferred as it is non-porous and less likely to nucleate unwanted crystals.

  • Suspend the seed crystal from the support rod by tying the other end of the fishing line to it. Adjust the length of the line so that the crystal will be fully submerged in the center of the growing solution, without touching the sides or bottom of the vessel.

  • Carefully pour the supersaturated stock solution into the crystal growing vessel.

  • Gently lower the suspended seed crystal into the solution.

  • Cover the vessel with filter paper or foil to prevent contamination and slow down evaporation.

  • Place the entire setup in a location with a stable temperature and where it will remain undisturbed. Temperature fluctuations can cause the crystal to dissolve or grow too quickly, leading to imperfections.[4] A controlled environment, such as an incubator set to a constant temperature just below the saturation temperature of the solution, is ideal.[5]

  • Monitor the crystal growth daily. Over several days to weeks, the seed crystal will grow larger as ammonium alum deposits onto its faces.

  • If small, unwanted crystals begin to form on the walls of the vessel or at the bottom, it is advisable to carefully remove the main crystal, filter the solution, and transfer both to a new, clean vessel.

  • If the crystal growth slows or stops, it may indicate that the solution is no longer sufficiently supersaturated. In this case, the solution can be gently heated to dissolve more ammonium alum, then cooled and filtered before reintroducing the crystal.[4]

Mandatory Visualization

Caption: Workflow for growing large single crystals of ammonium alum.

References

• 1. Ammonium alum - Wikipedia [en.wikipedia.org]
• 2. What is the solubility curve of Ammonium Alum with temperature? - Blog [m.jianhengchem.com]
• 3. higherlogicdownload.s3.amazonaws.com [higherlogicdownload.s3.amazonaws.com]
• 4. otago.ac.nz [otago.ac.nz]
• 5. oliphantscienceawards.com.au [oliphantscienceawards.com.au]

Application Notes and Protocols for the Preparation of Aluminum Ammonium Sulfate Solutions

Introduction

Aluminum ammonium (B1175870) sulfate (B86663), NH₄Al(SO₄)₂·12H₂O, also known as ammonium alum, is a versatile chemical compound with applications in various scientific and industrial fields, including protein precipitation, water purification, and as a mordant in dyeing. Accurate and reproducible preparation of aluminum ammonium sulfate solutions of specific concentrations is crucial for experimental success in research, process development, and quality control.

This document provides detailed protocols for the preparation of aqueous solutions of aluminum ammonium sulfate at various concentrations. It includes quantitative data on solubility and density, safety guidelines, and a graphical representation of the experimental workflow. These notes are intended for researchers, scientists, and professionals in drug development and related fields.

Materials and Equipment

2.1 Materials:

• Aluminum Ammonium Sulfate Dodecahydrate (NH₄Al(SO₄)₂·12H₂O), analytical grade

• Deionized or distilled water

• Personal Protective Equipment (PPE):

  • Safety goggles

  • Gloves (nitrile or latex)

  • Lab coat

2.2 Equipment:

• Analytical balance

• Volumetric flasks (various sizes)

• Graduated cylinders

• Beakers

• Magnetic stirrer and stir bars

• Spatula

• Weighing paper or boats

• Wash bottle with deionized water

• Heating plate (optional, for preparing saturated solutions)

• Thermometer

Safety Precautions

Before handling aluminum ammonium sulfate, it is essential to review the Safety Data Sheet (SDS). The following are key safety precautions:

• Eye Protection: Always wear safety goggles to protect against splashes.

• Skin Protection: Wear gloves and a lab coat to prevent skin contact.

• Inhalation: Avoid inhaling the dust. Use a fume hood if large quantities are being handled or if there is a risk of aerosolization.

• Ingestion: Do not eat, drink, or smoke in the laboratory. In case of accidental ingestion, rinse the mouth with water and seek medical attention.

• Spills: In case of a spill, sweep up the solid material carefully to avoid creating dust and dispose of it in a designated waste container. Clean the spill area with water.

• Disposal: Dispose of solutions and excess solid waste in accordance with local, state, and federal regulations.

Quantitative Data

For accurate preparation of solutions, it is important to understand the physical properties of aluminum ammonium sulfate dodecahydrate.

4.1 Molar Mass:

The molar mass of aluminum ammonium sulfate dodecahydrate (NH₄Al(SO₄)₂·12H₂O) is 453.33 g/mol .

4.2 Solubility in Water:

The solubility of aluminum ammonium sulfate dodecahydrate in water is temperature-dependent. The following table summarizes its solubility at various temperatures.

Temperature (°C)	Solubility (g / 100 g H₂O)
0	2.6
20	6.59
40	12.36
60	21.1
80	35.2
95	109.2

4.3 Solution Density:

The density of an aqueous solution of aluminum ammonium sulfate is dependent on its concentration.

Concentration (% w/w)	Temperature (°C)	Density (g/cm³)
6.18	15.5	1.0459

Experimental Protocols

The following protocols provide step-by-step instructions for preparing aluminum ammonium sulfate solutions of specific concentrations.

5.1 Protocol for Preparing a Molar Solution (e.g., 0.1 M)

This protocol describes the preparation of a 0.1 Molar (mol/L) solution of aluminum ammonium sulfate dodecahydrate.

Objective: To prepare 500 mL of a 0.1 M aluminum ammonium sulfate solution.

Calculations:

• Calculate the required mass of solute:

  • Molarity (M) = moles of solute / Liters of solution

  • Moles of solute = Molarity × Liters of solution

  • Moles = 0.1 mol/L × 0.5 L = 0.05 mol

  • Mass (g) = moles × Molar Mass

  • Mass = 0.05 mol × 453.33 g/mol = 22.67 g

Procedure:

• Accurately weigh 22.67 g of aluminum ammonium sulfate dodecahydrate using an analytical balance.

• Transfer the weighed solid into a 500 mL beaker.

• Add approximately 300 mL of deionized water to the beaker.

• Place a magnetic stir bar in the beaker and place it on a magnetic stirrer.

• Stir the solution until the solid is completely dissolved. Gentle heating can be applied to expedite dissolution if necessary, but ensure the solution cools to room temperature before final volume adjustment.

• Carefully transfer the dissolved solution into a 500 mL volumetric flask.

• Rinse the beaker with a small amount of deionized water and transfer the rinsing to the volumetric flask to ensure all the solute is transferred. Repeat this step two to three times.

• Add deionized water to the volumetric flask until the bottom of the meniscus reaches the calibration mark.

• Cap the volumetric flask and invert it several times to ensure the solution is homogeneous.

• Label the flask with the name of the solution, concentration, and date of preparation.

5.2 Protocol for Preparing a Weight/Volume Percent Solution (e.g., 5% w/v)

This protocol describes the preparation of a 5% weight/volume solution of aluminum ammonium sulfate dodecahydrate.

Objective: To prepare 200 mL of a 5% (w/v) aluminum ammonium sulfate solution.

Calculations:

• Calculate the required mass of solute:

  • % (w/v) = (mass of solute in g / volume of solution in mL) × 100

  • Mass of solute (g) = (% (w/v) / 100) × volume of solution (mL)

  • Mass = (5 / 100) × 200 mL = 10 g

Procedure:

• Accurately weigh 10.0 g of aluminum ammonium sulfate dodecahydrate using an analytical balance.

• Transfer the weighed solid into a 250 mL beaker.

• Add approximately 150 mL of deionized water to the beaker.

• Place a magnetic stir bar in the beaker and place it on a magnetic stirrer.

• Stir the solution until the solid is completely dissolved.

• Carefully pour the solution into a 200 mL volumetric flask.

• Rinse the beaker with a small amount of deionized water and add the rinsing to the volumetric flask.

• Add deionized water to the volumetric flask up to the 200 mL mark.

• Stopper the flask and invert it multiple times to ensure thorough mixing.

• Label the flask appropriately.

5.3 Protocol for Preparing a Saturated Solution

This protocol describes the preparation of a saturated solution of aluminum ammonium sulfate dodecahydrate at a specific temperature.

Objective: To prepare a saturated solution of aluminum ammonium sulfate at 40 °C.

Procedure:

• Refer to the solubility table (Section 4.2) to determine the approximate solubility at the desired temperature. At 40 °C, the solubility is 12.36 g per 100 g of H₂O.

• In a beaker, add an excess amount of aluminum ammonium sulfate dodecahydrate to a known volume of deionized water (e.g., 15 g in 100 mL of water).

• Place the beaker on a magnetic stirrer with a heating plate.

• Gently heat the solution to the desired temperature (40 °C) while stirring continuously. Use a thermometer to monitor the temperature.

• Continue stirring at this temperature for at least 30 minutes to ensure equilibrium is reached and the maximum amount of solute has dissolved.

• Once saturated, turn off the heat and allow the undissolved solid to settle at the bottom of the beaker.

• Carefully decant or filter the supernatant (the clear saturated solution) into a clean, labeled container. It is important to maintain the temperature during this transfer if the exact saturation at that temperature is critical.

Diagrams

6.1 Experimental Workflow for Solution Preparation

The following diagram illustrates the general workflow for preparing an aqueous solution of aluminum ammonium sulfate.

Caption: General workflow for preparing a standard solution.

6.2 Logical Relationship for Concentration Calculations

The following diagram shows the logical relationship between the key parameters for calculating the required mass of solute.

Caption: Calculation pathways for molar and percent solutions.

Application Notes and Protocols for the Synthesis of Advanced Ceramic Materials Using Aluminum Ammonium Sulfate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aluminum ammonium (B1175870) sulfate (B86663), commonly known as ammonium alum ((NH₄)Al(SO₄)₂·12H₂O), is a versatile and cost-effective precursor for the synthesis of high-purity alumina (B75360) (Al₂O₃) and other advanced ceramic materials. Its use in various synthesis methodologies allows for precise control over the resulting material's properties, such as particle size, phase composition, and surface area. This document provides detailed application notes and experimental protocols for the synthesis of advanced ceramics utilizing aluminum ammonium sulfate, tailored for professionals in research and development. Alumina, in its various forms, is a critical material in fields ranging from catalysis and electronics to biomedical implants and drug delivery systems due to its excellent mechanical strength, chemical inertness, and biocompatibility.

Synthesis Methodologies

Several key methodologies can be employed to synthesize advanced ceramic materials from aluminum ammonium sulfate. The choice of method will dictate the final properties of the ceramic material. The most common methods include:

• Recrystallization of Ammonium Alum: A purification step to produce high-purity alumina.

• Thermal Decomposition (Calcination): A straightforward method to produce various phases of alumina by heating the precursor.

• Solution Combustion Synthesis: A rapid, energy-efficient process that uses an exothermic reaction to produce fine ceramic powders.

• Homogeneous Precipitation: A technique to produce uniform, fine particles from a solution.

• Hydrothermal Synthesis: A method that uses high-temperature, high-pressure water to crystallize ceramic materials.

Recrystallization of Ammonium Alum for High-Purity Alumina

Application Note: This protocol is essential for applications requiring high-purity alumina, as the recrystallization process removes soluble impurities from the commercially available ammonium alum. The purity of the final alumina is critically dependent on the purity of the precursor.[1]

Experimental Protocol

• Dissolution: Dissolve 87 g of ammonium alum crystal in 100 mL of distilled water in a beaker.

• Heating and Stirring: Heat the solution to 70 °C while stirring continuously until the alum is completely dissolved.

• Ultrasonication (Optional): For enhanced prevention of agglomeration, treat the solution with ultrasonication for up to 2 hours.

• Cooling and Crystallization: Allow the solution to cool slowly to room temperature. For higher yield, the solution can be further cooled in an ice bath.[1]

• Filtration and Washing: Filter the resulting white precipitate using a Buchner funnel. Wash the crystals with a small amount of cold deionized water to remove any remaining impurities.

• Drying: Dry the purified ammonium alum crystals in an oven at 150 °C for 6 hours.

• Storage: Store the dried, purified ammonium alum in a desiccator.

Logical Relationship of Recrystallization Process

Caption: Workflow for the purification of ammonium alum via recrystallization.

Thermal Decomposition (Calcination)

Application Note: Thermal decomposition is a widely used method to convert the purified ammonium alum into different phases of alumina, primarily γ-Al₂O₃ and α-Al₂O₃. The calcination temperature and duration are critical parameters that determine the crystal phase, particle size, and surface area of the final product.[2][3]

Experimental Protocol

• Precursor Preparation: Place a known quantity of purified ammonium alum in a high-purity alumina crucible.

• Dehydration: Heat the crucible in a furnace to 250 °C for 4 hours to remove the water of crystallization.[3]

• Calcination: Increase the furnace temperature to the desired calcination temperature (see Table 1 for details) and hold for 2-4 hours.[2][3]

  • For γ-Al₂O₃, a typical temperature is 800-900 °C.[2]

  • For α-Al₂O₃, a temperature of 1200 °C or higher is generally required.[2][3]

• Cooling: After calcination, allow the furnace to cool down to room temperature naturally.

• Collection: Carefully collect the resulting alumina powder from the crucible.

Quantitative Data for Thermal Decomposition

Parameter	Value	Resulting Alumina Phase	Particle Size	Surface Area (m²/g)	Reference(s)
Calcination Temperature	800 °C for 2h	γ-Al₂O₃	70-160 nm (needle-like)	142.5	[2][4]
Calcination Temperature	825 °C for 3h	γ-Al₂O₃	Not specified	Not specified	[3]
Calcination Temperature	1200 °C for 2h	α-Al₂O₃	< 50 nm (spherical-like)	15.3	[2][4]

Experimental Workflow for Thermal Decomposition

Caption: Process flow for the thermal decomposition of ammonium alum to alumina.

Solution Combustion Synthesis

Application Note: This method is a rapid and energy-efficient technique for producing nano-sized ceramic powders. It involves an exothermic reaction between an oxidizer (e.g., aluminum nitrate) and a fuel (e.g., urea (B33335) or glycine). While aluminum nitrate (B79036) is the typical aluminum source, ammonium sulfate can be used in conjunction, potentially as a sulfur source or to influence the combustion process.[5][6]

Experimental Protocol

• Precursor Solution Preparation:

  • Dissolve stoichiometric amounts of aluminum nitrate (oxidizer) and a fuel (e.g., urea) in a minimum amount of deionized water in a heat-resistant dish (e.g., porcelain).[6] The fuel-to-oxidizer ratio is a critical parameter influencing the reaction.

  • For a combined approach, an ammonium sulfate solution can be added to the aluminum nitrate solution with continuous stirring.[5]

• Heating and Combustion:

  • Place the dish in a pre-heated muffle furnace maintained at 500-600 °C.[5][6]

  • The solution will boil, foam, and then ignite, undergoing a self-sustaining combustion reaction. This process generates a large volume of gases and results in a voluminous, foamy solid.[5]

• Post-Combustion Calcination (Optional but Recommended):

  • The as-synthesized powder may contain residual carbon or be amorphous. To obtain crystalline alumina, calcine the powder at temperatures ranging from 600 °C to 1200 °C for 2 hours.[5]

  • Calcination at 900 °C typically yields γ-Al₂O₃, while higher temperatures produce α-Al₂O₃.[5]

Quantitative Data for Solution Combustion Synthesis

Parameter	Value	Resulting Alumina Phase	Particle Size	Surface Area (m²/g)	Reference(s)
Combustion Temperature	500 °C	Amorphous/γ-Al₂O₃ precursor	Not specified	Not specified	[5]
Calcination (post-combustion)	900 °C for 2h	γ-Al₂O₃	~10 nm	176.32	[5]
Calcination (post-combustion)	1200 °C	α-Al₂O₃	20-800 nm	Not specified

Experimental Workflow for Solution Combustion Synthesis

Caption: Workflow for solution combustion synthesis of nano-alumina.

Homogeneous Precipitation

Application Note: This method allows for the synthesis of uniform, spherical ceramic precursor particles by slowly increasing the pH of the solution, which avoids localized high supersaturation and rapid, uncontrolled precipitation. Urea is commonly used as a precipitating agent as it slowly decomposes upon heating to release ammonia (B1221849), which gradually raises the pH.[7]

Experimental Protocol

• Solution Preparation: Prepare an aqueous solution containing aluminum sulfate and urea. Typical concentrations range from 0.1 M for the aluminum salt and an excess of urea.[7]

• Heating and Precipitation: Heat the solution to 98 °C with constant stirring in a sealed vessel. Maintain this temperature for several hours (e.g., 4 hours). The urea will slowly decompose, raising the pH and causing the homogeneous precipitation of a basic aluminum sulfate precursor.[7]

• Aging: The precipitate can be aged in the mother liquor to improve crystallinity and particle morphology.

• Filtration and Washing: Separate the precipitate by filtration and wash it thoroughly with distilled water to remove any unreacted reagents and byproducts.

• Drying: Dry the precursor powder in an oven at 105 °C for 12 hours.

• Calcination: Calcine the dried precursor powder at temperatures between 1000 °C and 1200 °C to obtain γ-Al₂O₃ and α-Al₂O₃, respectively.

Quantitative Data for Homogeneous Precipitation

Parameter	Value	Precursor	Final Alumina Phase	Particle Size	Reference(s)
Al³⁺ Concentration	0.1 M	Basic Aluminum Sulfate	-	-	[7]
Precipitation Temperature	98 °C	Basic Aluminum Sulfate	-	-
Calcination Temperature	1000 °C	-	γ-Al₂O₃	Not specified	[7]
Calcination Temperature	1200 °C	-	α-Al₂O₃	2-7 µm (agglomerates)

Experimental Workflow for Homogeneous Precipitation

Caption: Process for homogeneous precipitation of alumina precursors.

Hydrothermal Synthesis

Application Note: Hydrothermal synthesis is an effective method for producing well-crystallized ceramic powders, such as boehmite (γ-AlOOH), a key precursor for high-quality alumina. This method utilizes the properties of water at elevated temperatures and pressures to facilitate the dissolution and recrystallization of materials.[8]

Experimental Protocol

• Reactant Preparation: Place 5 g of solid ammonium aluminum sulfate (NH₄Al(SO₄)₂·12H₂O) and 40 mL of a 2.5% ammonia solution (NH₃·H₂O) into a Teflon-lined stainless steel autoclave.[8]

• Hydrothermal Treatment: Seal the autoclave and heat it to the desired temperature (e.g., 150 °C or 200 °C). Maintain this temperature for a specific duration (e.g., 12-24 hours).[8]

• Cooling: After the reaction time, allow the autoclave to cool down to room temperature.

• Product Recovery: Open the autoclave and collect the precipitate.

• Washing and Drying: Wash the product repeatedly with distilled water and ethanol (B145695) to remove any residual ions. Dry the final product (boehmite) in an oven.

• Calcination to Alumina: The synthesized boehmite can be calcined at temperatures above 500 °C to obtain γ-Al₂O₃, and at higher temperatures (around 1200 °C) to form α-Al₂O₃.

Quantitative Data for Hydrothermal Synthesis

Parameter	Value	Intermediate Product	Final Product (after calcination)	Morphology	Reference(s)
Temperature/Time	150 °C / 12h	Boehmite (AlOOH)	γ/α-Al₂O₃	Not specified	[8]
Temperature/Time	200 °C / 12h	Boehmite (AlOOH)	γ/α-Al₂O₃	Not specified	[8]
Temperature/Time	150 °C / 24h	Boehmite (AlOOH)	γ/α-Al₂O₃	Sheet-like	[8]

Experimental Workflow for Hydrothermal Synthesis

Caption: Workflow for the hydrothermal synthesis of boehmite from ammonium alum.

References

• 1. primescholars.com [primescholars.com]
• 2. www2.irsm.cas.cz [www2.irsm.cas.cz]
• 3. scispace.com [scispace.com]
• 4. ijret.org [ijret.org]
• 5. researchgate.net [researchgate.net]
• 6. elar.urfu.ru [elar.urfu.ru]
• 7. researchgate.net [researchgate.net]
• 8. US3027233A - Process for the production of alumina from aluminum sulfate - Google Patents [patents.google.com]

Application Notes and Protocols for Flame Retardant Treatment of Textiles using Aluminum Ammonium Sulfate Dodecahydrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aluminum ammonium (B1175870) sulfate (B86663) dodecahydrate, commonly known as ammonium alum, is an inorganic salt that has been historically and effectively utilized as a flame retardant for textiles, particularly for cellulosic fibers such as cotton. Its utility lies in its ability to alter the thermal decomposition pathway of the textile fibers when exposed to heat, thereby suppressing combustion. This document provides detailed application notes on its mechanism of action and comprehensive protocols for its application and the subsequent evaluation of flame retardancy.

The primary mechanisms through which ammonium alum imparts flame retardancy are the "Gas Dilution Theory" and the "Dust or Wall Effect Theory".[1] Upon heating, the salt decomposes and releases non-combustible gases, including water vapor, ammonia, and sulfur oxides.[1] These gases dilute the flammable volatile compounds produced by the pyrolysis of the textile fibers and also reduce the oxygen concentration in the immediate vicinity of the fiber surface, thus inhibiting ignition and flame propagation.[1] Furthermore, the decomposed salt can form a glassy, insulating layer on the fiber surface, which acts as a physical barrier to heat and mass transfer.[1]

Data Presentation: Efficacy of Treatment

The effectiveness of the flame retardant treatment is directly correlated with the amount of aluminum ammonium sulfate dodecahydrate deposited on the fabric, commonly referred to as the "add-on" percentage. This is the weight of the anhydrous salt as a percentage of the initial dry weight of the fabric.

Add-on (% w/w)	Flame Retardancy Outcome (Vertical Flame Test)
< 9.82	Insufficient flame retardancy
9.82 - 12.16	Optimal flame retardancy (Char length ≤ 2.0 cm) [1]
> 12.16	Effective, but may negatively impact fabric hand and strength

Note: The optimal add-on range was determined for 100% cotton fabric with a woven density of 144 g/m².[1]

Experimental Protocols

The following protocols are provided for the flame retardant treatment of cotton textiles and the subsequent evaluation of their flammability characteristics.

Protocol 1: Preparation of Treatment Solutions

Objective: To prepare aqueous solutions of aluminum ammonium sulfate dodecahydrate at various concentrations for textile treatment.

Materials:

• Aluminum ammonium sulfate dodecahydrate (NH₄Al(SO₄)₂·12H₂O)

• Distilled water

• Glass beakers

• Magnetic stirrer and stir bars

• Weighing balance

Procedure:

• Calculate the required mass of aluminum ammonium sulfate dodecahydrate to achieve the desired solution concentration (e.g., for a 10% w/v solution, dissolve 10 g of the salt in distilled water to a final volume of 100 mL).

• Weigh the calculated amount of the salt accurately.

• Add the salt to a beaker containing a portion of the final volume of distilled water.

• Stir the solution using a magnetic stirrer until the salt is completely dissolved.

• Transfer the solution to a volumetric flask and add distilled water to the mark to achieve the final desired volume and concentration.

Protocol 2: Flame Retardant Treatment of Cotton Fabric

Objective: To apply the aluminum ammonium sulfate dodecahydrate solution to cotton fabric using a standardized padding method to achieve a desired add-on percentage.

Materials:

• Pre-washed and dried 100% cotton fabric (e.g., woven plain construction, 144 g/m²)[1]

• Treatment solutions of aluminum ammonium sulfate dodecahydrate

• Laboratory padding machine with squeeze rollers

• Drying oven

• Desiccator

• Analytical balance

Procedure:

• Cut the cotton fabric into specimens of appropriate size for treatment and subsequent flammability testing (e.g., 22 x 8 cm).[1]

• Dry the fabric specimens in an oven at 110°C for 30 minutes, then cool in a desiccator and record their initial dry weight (W_initial).[1]

• Immerse a fabric specimen in the treatment solution at room temperature (20-22°C).[1]

• Pass the impregnated fabric through the squeeze rollers of the padding machine to ensure even distribution of the solution and to control the wet pick-up.

• Immediately after padding, dry the treated fabric specimen horizontally in an oven at 110°C for 30 minutes.[1]

• After drying, cool the specimen in a desiccator and re-weigh it to determine the final dry weight (W_final).

• Calculate the add-on percentage using the following formula: Add-on (%) = [(W_final - W_initial) / W_initial] x 100

• Condition the treated samples overnight at a relative humidity of 65-67% and a temperature of 20-22°C before flammability testing.[1]

Protocol 3: Evaluation of Flame Retardancy by Vertical Flame Test

Objective: To assess the flammability characteristics of the treated fabric, specifically the char length.

Materials:

• Conditioned treated and untreated fabric specimens

• Vertical flame test apparatus

• Methane (B114726) gas source

• Timer

• Ruler

Procedure:

• Mount a conditioned fabric specimen in the holder of the vertical flame test apparatus.

• Apply a standardized methane flame to the bottom edge of the fabric for a specified time (e.g., 12 seconds).

• After the ignition source is removed, record the afterflame time (the time the specimen continues to flame) and the afterglow time (the time the specimen glows after the flame is extinguished).

• After all flaming and glowing have ceased, measure the length of the charred or damaged portion of the fabric. This is the char length.

• A char length of ≤ 2.0 cm is indicative of effective flame retardancy for this treatment.[1]

Visualizations

Caption: Experimental workflow for flame retardant treatment.

Caption: Mechanism of action for ammonium alum flame retardant.

References

• 1. cellulosechemtechnol.ro [cellulosechemtechnol.ro]

Application Notes and Protocols for the Laboratory-Scale Synthesis of Ammonium Alum from Recycled Aluminum

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the laboratory-scale synthesis of ammonium (B1175870) alum (ammonium aluminum sulfate (B86663) dodecahydrate, NH₄Al(SO₄)₂·12H₂O) from recycled aluminum materials, such as beverage can tabs. This process offers a sustainable and cost-effective method for producing a high-purity aluminum compound with applications in various scientific and industrial fields, including as a precursor in the synthesis of catalysts, a mordant in histology, and in the formulation of certain adjuvants. The protocol outlines the necessary reagents, equipment, and step-by-step procedures for the dissolution of aluminum in sulfuric acid, followed by the crystallization of ammonium alum upon the addition of ammonium sulfate.

Introduction

Ammonium alum is a double sulfate of aluminum and ammonium.[1] It is a white crystalline solid that is highly soluble in water. The synthesis of ammonium alum from recycled aluminum is an excellent example of green chemistry, transforming waste material into a valuable chemical reagent. The process involves the reaction of aluminum with sulfuric acid to form aluminum sulfate, which is then combined with ammonium sulfate to yield ammonium alum upon cooling and crystallization.[1] This method avoids the need for mining and processing of bauxite (B576324) ore, the primary source of aluminum, thereby reducing the environmental impact.

Experimental Protocols

This section details the laboratory-scale synthesis of ammonium alum from recycled aluminum.

Materials and Equipment:

• Recycled aluminum (e.g., clean beverage can tabs)

• Concentrated sulfuric acid (H₂SO₄, 95%)

• Ammonium sulfate ((NH₄)₂SO₄)

• Deionized or distilled water

• 1 M Sulfuric acid (for topping up)

• Large Pyrex beaker or flask

• Hot plate

• Stirring rod

• Filtration apparatus (e.g., Büchner funnel, filter paper, vacuum flask)

• Ice bath

• Beakers

• Graduated cylinders

• Weighing balance

Safety Precautions:

• Always wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and gloves.

• The reaction between aluminum and concentrated sulfuric acid is exothermic and produces flammable hydrogen gas. This procedure must be performed in a well-ventilated fume hood, away from any open flames or ignition sources.

• Concentrated sulfuric acid is highly corrosive. Handle with extreme care.

Procedure:

• Preparation of Aluminum:

  • Thoroughly clean and dry the recycled aluminum to remove any paint, coatings, or contaminants.

  • Cut the aluminum into small pieces to increase the surface area for the reaction.

• Dissolution of Aluminum:

  • Place 13.5 g of the prepared aluminum pieces into a large Pyrex beaker.[1]

  • Add 100 ml of deionized water to the beaker.[1]

  • Slowly and carefully add 55 ml of concentrated (95%) sulfuric acid to the beaker while stirring continuously.[1] The reaction will commence, producing hydrogen gas.

  • Add another 100 ml of deionized water and place the beaker on a hot plate in a fume hood.[1]

  • Gently heat the mixture, allowing it to simmer lightly until the majority of the aluminum has dissolved. This process may take 1-2 hours.[1]

  • If the volume of the solution drops below 200 ml, add a sufficient amount of 1 M sulfuric acid to maintain the volume.[1]

• Formation and Crystallization of Ammonium Alum:

  • In a separate beaker, dissolve 33 g of ammonium sulfate in approximately 100 ml of hot deionized water.[1]

  • Add the hot ammonium sulfate solution to the aluminum sulfate solution while keeping the mixture hot.[1] The total volume should be around 300 ml.[1]

  • Quickly filter the hot solution by gravity filtration to remove any unreacted aluminum or other solid impurities.

  • Allow the filtrate to cool to room temperature, and then place it in an ice bath or a refrigerator overnight to facilitate the crystallization of ammonium alum.[1] The addition of a seed crystal can promote crystallization.[1]

• Isolation and Purification of Ammonium Alum Crystals:

  • Separate the formed crystals from the mother liquor by vacuum filtration.

  • Wash the crystals with a small amount of ice-cold deionized water or a 50/50 ethanol-water mixture to remove any remaining impurities.

  • Allow the crystals to air dry or place them in a desiccator.

• Recrystallization (Optional, for higher purity):

  • To further purify the product, the ammonium alum crystals can be recrystallized.

  • Dissolve the crystals in a minimal amount of hot deionized water.

  • Allow the solution to cool slowly to room temperature, followed by cooling in an ice bath to induce recrystallization.

  • Isolate the recrystallized product by vacuum filtration and dry as described previously. A yield of nearly 100% can be expected from recrystallization.[1]

Data Presentation

The following table summarizes the quantitative data for the synthesis of ammonium alum from recycled aluminum, based on a literature procedure.[1]

Parameter	Value
Starting Material
Mass of Recycled Aluminum	13.5 g
Reagents
Volume of Concentrated H₂SO₄ (95%)	55 ml
Mass of Ammonium Sulfate	33 g
Reaction Conditions
Dissolution Time	1 - 2 hours
Crystallization Time	Overnight
Product
Theoretical Yield of NH₄Al(SO₄)₂·12H₂O	~226 g (0.5 mol)
Reported Experimental Yield	~96% (moist crystals)

Experimental Workflow and Logical Relationships

The following diagrams illustrate the experimental workflow for the synthesis of ammonium alum from recycled aluminum.

Caption: Experimental workflow for ammonium alum synthesis.

Caption: Logical relationships of reactants and products.

References

• 1. Sciencemadness Discussion Board - Ammonium Alum: simple synthesis from OTC materials - Powered by XMB 1.9.11 [sciencemadness.org]

Technical Notes & Optimization

How to address the deliquescent nature of aluminum ammonium sulfate in storage.

This technical support center provides guidance for researchers, scientists, and drug development professionals on the proper storage and handling of aluminum ammonium (B1175870) sulfate (B86663), with a focus on addressing its deliquescent nature.

Troubleshooting Guide

This guide addresses common issues encountered during the storage and use of aluminum ammonium sulfate.

Issue	Possible Cause	Recommended Action
Caking or Clumping of the Solid	Exposure to ambient air with humidity above the Critical Relative Humidity (CRH) of the salt.	1. Immediately reseal the container tightly. 2. If the material is needed for an experiment where water content is critical, consider drying a portion in a desiccator over a strong desiccant (e.g., phosphorus pentoxide) or in a vacuum oven at a low temperature. Note that heating may cause the loss of waters of hydration. 3. For future storage, implement the preventative measures outlined in the FAQs below.
Formation of a Liquid Solution in the Container	Prolonged exposure to high humidity, causing the salt to absorb enough atmospheric water to dissolve completely.	1. The material may still be usable if the concentration can be determined. 2. If the pure, solid form is required, the material may need to be recrystallized. 3. Discard the material if purity is compromised or unknown. Review and improve storage conditions immediately to prevent recurrence.
Inconsistent Experimental Results	The water content of the aluminum ammonium sulfate may be varying between experiments due to inconsistent handling and storage.	1. Standardize the handling procedure to minimize exposure to air. Weigh the material quickly and in a low-humidity environment if possible. 2. Consider determining the water content of the material before each experiment using techniques like Karl Fischer titration or thermogravimetric analysis (TGA).
Difficulty in Weighing Accurately	The mass of the substance increases as it absorbs moisture from the air during weighing.	1. Use a weighing bottle with a tight-fitting lid. Weigh the bottle with the substance, dispense the required amount quickly, and re-weigh the bottle. 2. If possible, perform weighing in a glove box with a controlled, low-humidity atmosphere.

Frequently Asked Questions (FAQs)

Q1: What does it mean for aluminum ammonium sulfate to be deliquescent?

A1: Deliquescence is the process by which a substance absorbs moisture from the atmosphere until it dissolves in the absorbed water and forms a solution[1]. Aluminum ammonium sulfate is a hygroscopic salt, meaning it attracts and holds water molecules from the surrounding environment. When the relative humidity of the air is above its Critical Relative Humidity (CRH), it will absorb enough water to fully dissolve.

Q2: What is Critical Relative Humidity (CRH) and why is it important for storage?

A2: The Critical Relative Humidity (CRH) is the specific relative humidity at which a salt will begin to absorb moisture from the atmosphere[1]. Storing aluminum ammonium sulfate in an environment with a relative humidity below its CRH is crucial to prevent it from becoming wet or dissolving. It is important to note that the CRH of a salt mixture is often lower than that of its individual components[1].

Q3: What are the ideal storage conditions for aluminum ammonium sulfate?

A3: To prevent deliquescence, aluminum ammonium sulfate should be stored in a cool, dry, and well-ventilated area.[2][3] The most critical factor is to keep it in a tightly sealed, airtight container to minimize exposure to atmospheric moisture.[2][3]

Q4: Can I store aluminum ammonium sulfate in a standard laboratory cabinet?

A4: Yes, as long as the container is airtight. For long-term storage or in laboratories with high ambient humidity, it is advisable to place the tightly sealed container inside a desiccator cabinet containing a desiccant like silica (B1680970) gel or calcium chloride.

Q5: My aluminum ammonium sulfate has become caked. Can I still use it?

A5: If the material has only caked and not turned into a solution, it is likely that it has absorbed a small amount of moisture. For applications where a specific concentration in solution is required, you can still use it, but you should account for the increased water content. For experiments requiring the anhydrous or dodecahydrate form with a precise molecular weight, the material should be dried or a new, dry lot should be used.

Q6: How can I dry aluminum ammonium sulfate that has absorbed moisture?

A6: Gentle drying may be possible, but it must be done with care to avoid altering the hydration state of the compound. A common method is to place the material in a vacuum desiccator at room temperature with a strong desiccant. Heating should be approached with caution as it can drive off the waters of crystallization.

Data Presentation

Substance	Critical Relative Humidity (CRH) at 30°C	Notes
Ammonium Sulfate	79.2%[1]	As a component of aluminum ammonium sulfate, this value suggests that the double salt will be deliquescent in high humidity environments. The actual CRH of aluminum ammonium sulfate is expected to be slightly different and likely lower.

Experimental Protocols

Protocol for Determining the Critical Relative Humidity (CRH) of Aluminum Ammonium Sulfate

This protocol describes a method to experimentally determine the CRH of a salt sample using saturated salt solutions to create controlled humidity environments.

Materials:

• Aluminum ammonium sulfate

• A series of salts with known CRH values to create saturated solutions (e.g., sodium chloride, potassium nitrate, magnesium chloride)

• Distilled water

• Multiple airtight containers (e.g., glass desiccators or sealed plastic containers)

• Small, open sample vials

• Analytical balance

Methodology:

• Prepare Controlled Humidity Environments:

  • In each airtight container, prepare a saturated solution of one of the reference salts by adding an excess of the salt to distilled water and stirring until no more salt dissolves. A solid phase should remain.

  • Label each container with the salt used and its corresponding equilibrium relative humidity at the experimental temperature.

• Sample Preparation:

  • Place a small, accurately weighed amount of dry aluminum ammonium sulfate into a pre-weighed sample vial.

• Exposure:

  • Place one sample vial into each of the controlled humidity environments.

  • Seal the containers and allow them to equilibrate for 24-48 hours at a constant temperature.

• Analysis:

  • After the equilibration period, remove each sample vial and immediately re-weigh it.

  • Calculate the change in mass for each sample.

  • The CRH of the aluminum ammonium sulfate is the relative humidity of the environment in which the sample shows a significant increase in mass (indicating water absorption). The CRH lies between the highest humidity at which no significant weight gain is observed and the lowest humidity at which a significant weight gain is observed.

Visualizations

Caption: Logical flow of aluminum ammonium sulfate's physical state based on ambient relative humidity.

Caption: Experimental workflow for determining the Critical Relative Humidity (CRH).

References

• 1. Critical relative humidity - Wikipedia [en.wikipedia.org]
• 2. tw-alum.com [tw-alum.com]
• 3. Aluminum ammonium sulfate | CAS#:7784-25-0 | Chemsrc [chemsrc.com]

Troubleshooting common issues in the synthesis of high-purity ammonium alum.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for common issues encountered during the synthesis of high-purity ammonium (B1175870) alum (NH₄Al(SO₄)₂·12H₂O). The information is tailored for researchers, scientists, and drug development professionals to assist in optimizing their experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the most critical parameters influencing the purity of synthesized ammonium alum?

A1: Several parameters significantly impact the purity of ammonium alum crystals. These include the initial concentration of reactants, the level of supersaturation, the crystallization temperature, and the agitation rate during crystallization.[1] Of particular note is the presence of impurity ions, such as potassium (K⁺), which can be readily incorporated into the crystal lattice.[1]

Q2: How do common cation impurities affect the synthesis process?

A2: Cationic impurities can have varied effects on the nucleation and growth of ammonium alum crystals. For instance, potassium (K⁺) and iron (Fe³⁺) ions have been shown to enhance nucleation, while sodium (Na⁺) has no significant effect.[1] However, the incorporation of these ions, especially K⁺, into the crystal structure is a common source of contamination due to isomorphous substitution.[1]

Q3: What is the ideal solvent for recrystallization to achieve high purity?

A3: Distilled or deionized water is an excellent solvent for the recrystallization of ammonium alum.[2] The solubility of ammonium alum is moderate in cold water and significantly increases near the boiling point, which is ideal for purification with a good yield.[2] For certain applications requiring extremely high purity, solvent extraction with a high-purity solvent like pure methyl alcohol has been shown to be effective, although it may result in a lower yield.[2]

Q4: Can the cooling rate during crystallization affect the final product?

A4: While some studies suggest that the rate of cooling (rapid cooling in an ice bath versus slow cooling in air) does not have a significant impact on the final purity of the crystals, it can influence crystal size and morphology.[2] Slower cooling rates generally favor the formation of larger, more well-defined crystals.

Q5: What are the common analytical techniques to assess the purity of ammonium alum?

A5: The purity of ammonium alum can be assessed using various analytical techniques. Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) and Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) are used to determine the concentration of elemental impurities.[1] Other methods include Atomic Absorption Spectrometry and titration methods to quantify the aluminum content.[3]

Troubleshooting Guide

This guide addresses common problems encountered during the synthesis of high-purity ammonium alum in a question-and-answer format.

Problem 1: Low Yield of Ammonium Alum Crystals

Q: My synthesis resulted in a significantly lower yield than expected. What are the potential causes and how can I improve it?

A: Low yields can stem from several factors throughout the synthesis and purification process. Here's a systematic approach to troubleshoot this issue:

• Incomplete Reaction: Ensure that the stoichiometric ratios of reactants are correct and that the reaction has been allowed to proceed to completion. Monitor the reaction progress if possible.

• Loss During Filtration: Fine crystals may be lost during filtration. Using a finer filter paper or a different filtration technique (e.g., vacuum filtration with a Büchner funnel) can help. Ensure the wash solvent is ice-cold to minimize dissolution of the product.

• High Solubility in Mother Liquor: If the crystallization is incomplete, a significant amount of product will remain dissolved in the mother liquor. Ensure the solution is sufficiently supersaturated and cooled to a low enough temperature to maximize crystal precipitation.

• Premature Crystallization During Hot Filtration: If the solution cools too much during hot filtration, crystals can form on the filter paper, leading to loss of product. It is crucial to keep the solution hot during this step.[4]

Problem 2: Crystals are Small, Needle-like, or Poorly Formed

Q: The ammonium alum crystals I synthesized are very small and not the expected octahedral shape. How can I improve the crystal morphology?

A: The morphology of the crystals is highly dependent on the crystallization conditions. To obtain larger, well-formed octahedral crystals, consider the following:

• Control the Rate of Crystallization: Rapid crystallization often leads to the formation of many small crystals. A slower cooling rate allows for more orderly crystal growth. Allowing the solution to cool slowly at room temperature, followed by further cooling in a refrigerator, can be effective.[4]

• Optimize Supersaturation: A solution that is too highly supersaturated will favor rapid nucleation over crystal growth. Aim for a moderately supersaturated solution.

• Use of Seed Crystals: Introducing a small, well-formed seed crystal into a saturated solution can promote the growth of a single, large crystal.[4]

• Minimize Agitation: While some agitation can be beneficial for maintaining a uniform temperature, excessive or vigorous stirring can lead to the formation of many small crystals. Non-agitation crystallization has been shown to be effective for removing impurities.[1]

Problem 3: Product is Contaminated with Impurities

Q: My final product analysis shows the presence of significant impurities. What are the common sources of contamination and how can I mitigate them?

A: Impurities can be introduced at various stages of the synthesis and can also be incorporated into the crystal structure during crystallization.

• Starting Material Purity: Ensure the purity of your starting materials (e.g., aluminum source, ammonium sulfate (B86663), sulfuric acid). Using technical grade reagents may introduce a variety of impurities.

• Contamination from Glassware: Use clean, preferably acid-washed, glassware to avoid introducing contaminants.

• Co-precipitation of Impurities: Certain ions, particularly potassium (K⁺), have a high tendency to be incorporated into the ammonium alum crystal lattice.[1] To minimize this, multiple recrystallization steps are often necessary.

• Ineffective Washing: Ensure the crystals are thoroughly washed with a cold solvent to remove any residual mother liquor, which will contain dissolved impurities.

Data Presentation

Table 1: Effect of Recrystallization on the Purity of Ammonium Alum

Impurity	Concentration in Starting Material (ppm)	Concentration after Single Recrystallization (ppm)	Concentration after Double Recrystallization (ppm)
Silicon (Si)	10-100	1-10	<1
Iron (Fe)	10-100	1-10	<1
Calcium (Ca)	1-10	<1	<1
Magnesium (Mg)	1-10	<1	<1
Sodium (Na)	1-10	1-10	<1
Potassium (K)	>100	10-100	1-10

Data synthesized from qualitative and semi-quantitative descriptions in available literature. Actual values can vary based on specific experimental conditions.

Table 2: Solubility of Ammonium Alum in Water at Different Temperatures

Temperature (°C)	Solubility (g / 100 g H₂O)
0	~3.9
20	15
40	~30
60	~55
80	~90
100	~150

This data provides a general trend. Precise solubility can be affected by the presence of other solutes.[2]

Experimental Protocols

Protocol 1: Synthesis of Ammonium Alum from Aluminum

This protocol describes a general method for synthesizing ammonium alum from aluminum metal.

Materials:

• Aluminum foil or shavings (1.0 g)

• Potassium hydroxide (B78521) (KOH) solution (4 M, 25 mL)

• Sulfuric acid (H₂SO₄) solution (9 M, 10 mL)

• Ammonium sulfate ((NH₄)₂SO₄) (3.5 g)

• Distilled or deionized water

• Ethanol

Procedure:

• Dissolution of Aluminum: Carefully add the aluminum foil to the potassium hydroxide solution in a beaker. The reaction is exothermic and will produce hydrogen gas, so it should be performed in a well-ventilated fume hood. Gently heat the mixture to ensure all the aluminum reacts.

• Filtration: Once the reaction is complete, filter the hot solution by gravity to remove any unreacted solids.

• Acidification: Cool the filtrate in an ice bath. Slowly and with constant stirring, add the sulfuric acid solution. A white precipitate of aluminum hydroxide (Al(OH)₃) will form and then redissolve.

• Formation of Alum: Gently heat the solution to dissolve any remaining precipitate. Add the ammonium sulfate and stir until it is completely dissolved.

• Crystallization: Cool the solution in an ice bath to induce crystallization.

• Isolation and Washing: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of a 1:1 ethanol-water mixture to remove any soluble impurities.

• Drying: Allow the crystals to air dry on a watch glass.

Protocol 2: Purification of Ammonium Alum by Recrystallization

This protocol outlines the procedure for purifying crude ammonium alum.

Materials:

• Crude ammonium alum

• Distilled or deionized water

Procedure:

• Dissolution: In a beaker, dissolve the crude ammonium alum in a minimum amount of hot distilled water. For example, 100 g of alum can be dissolved in approximately 100 ml of hot water.[2]

• Hot Filtration (Optional): If the solution contains any insoluble impurities, perform a hot gravity filtration.

• Crystallization: Cover the beaker with a watch glass and allow the solution to cool slowly to room temperature. For better yield, you can subsequently place the beaker in an ice bath.

• Isolation: Collect the purified crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of ice-cold distilled water.

• Drying: Dry the crystals. For higher purity, this recrystallization process can be repeated. A double recrystallization can yield a product of significantly higher purity with a yield of approximately 75%.[2]

Visualizations

Caption: Troubleshooting workflow for common issues in ammonium alum synthesis.

Caption: Experimental workflow for the synthesis and purification of high-purity ammonium alum.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.aip.org [pubs.aip.org]
• 3. Ammonium Alum [drugfuture.com]
• 4. Sciencemadness Discussion Board - Ammonium Alum: simple synthesis from OTC materials - Powered by XMB 1.9.11 [sciencemadness.org]

Improving the yield and purity of aluminum ammonium sulfate crystallization.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the yield and purity of aluminum ammonium (B1175870) sulfate (B86663) crystallization.

Frequently Asked Questions (FAQs)

Q1: What is the optimal concentration of aluminum sulfate for maximizing the crystallization rate of aluminum ammonium sulfate?

A1: For an efficient crystallization rate, the optimal concentration of aluminum sulfate is between 150 and 200 g/L.[1]

Q2: What is the ideal molar ratio of ammonium to aluminum for the crystallization process?

A2: The recommended molar ratio of ammonium to aluminum is approximately 1.2 to achieve a high crystallization rate.[1]

Q3: What is the recommended cooling rate and final crystallization temperature?

A3: A cooling rate of about 15°C per hour and a final crystallization temperature of around 5°C are considered optimal for maximizing the yield.[1] Following these conditions can result in a crystallization rate of up to 89.32%.[1]

Q4: How can the purity of aluminum ammonium sulfate crystals be improved?

A4: Purity can be significantly improved through recrystallization.[2] A method involving cooling crystallization performed at least three times has been shown to be effective in removing impurities.[3] Non-agitation during crystallization can also help in reducing the incorporation of impurities like potassium, sodium, calcium, magnesium, and silicon.[4][5]

Q5: What is the effect of stirring (agitation) on crystal purity?

A5: Stirring can influence the metastable zone width (MSZW) of the solution, which in turn affects nucleation and crystal growth.[6] However, for purity, non-agitation crystallization has been found to be more effective at removing various impurities.[5]

Q6: How does temperature affect the solubility of aluminum ammonium sulfate?

A6: The solubility of aluminum ammonium sulfate is highly dependent on temperature. Its solubility increases significantly as the temperature rises, which is a key principle utilized in cooling crystallization methods.[7]

Troubleshooting Guide

Issue	Possible Cause(s)	Troubleshooting Steps
Low Crystal Yield	- Suboptimal concentration of reactants.- Inappropriate molar ratio of ammonium to aluminum.- Cooling rate is too fast or too slow.- Final crystallization temperature is not low enough.	- Adjust the aluminum sulfate concentration to be within the 150-200 g/L range.[1]- Ensure the molar ratio of ammonium to aluminum is approximately 1.2.[1]- Set the cooling rate to around 15°C/h.[1]- Lower the final crystallization temperature to 5°C.[1]
Poor Crystal Purity / Presence of Impurities	- Co-precipitation of other salts (e.g., iron sulfates).- Incorporation of ions like K+, Na+, Ca2+, Mg2+ into the crystal lattice.	- Perform multiple recrystallization steps. A triple cooling crystallization process is effective.[3]- For solutions with significant iron impurities, note that ferrous sulfate tends to remain in the solution, allowing for separation.[8]- Employ non-agitation crystallization to minimize the inclusion of impurities.[5]
Formation of Many Small Crystals Instead of a Few Large Ones	- Spontaneous nucleation is too high.- Lack of a seed crystal to guide growth.	- Introduce a single, well-formed seed crystal into the supersaturated solution to encourage the growth of a larger crystal.[9][10]- Control the rate of cooling to manage supersaturation and reduce the rate of new crystal formation.
Inconsistent Crystal Shape	- Presence of certain impurities.	- The addition of borax (B76245) or some organic dyes can alter the crystal shape, leading to beveled corners or even cubic forms.[11] Review the purity of starting materials if a specific crystal habit is desired.
Crystals Redissolving	- Temperature fluctuations in the surrounding environment.	- Maintain a constant temperature during the crystal growth phase.[10] Placing the crystallization vessel in an insulated container can help stabilize the temperature.

Experimental Protocols

Protocol 1: Basic Cooling Crystallization

This protocol is a general method for obtaining aluminum ammonium sulfate crystals from a solution.

• Preparation of Supersaturated Solution:

  • Dissolve aluminum sulfate and ammonium sulfate in deionized water. A common starting point is to create a solution with an aluminum sulfate concentration of 150-200 g/L and an ammonium to aluminum molar ratio of 1.2.[1]

  • Heat the solution to approximately 90°C and stir until all salts are completely dissolved.[7]

• Crystallization:

  • Cool the solution to initiate crystallization. A controlled cooling rate of about 15°C/h is recommended.[1]

  • Continue cooling until a final temperature of 5°C is reached.[1]

• Crystal Harvesting:

  • Separate the formed crystals from the mother liquor by filtration.

  • Wash the crystals with a small amount of cold ethanol (B145695) to remove residual mother liquor.[11]

  • Dry the crystals in a desiccator or at a low temperature (e.g., 45°C).[7]

Protocol 2: Purification by Recrystallization

This protocol is designed to improve the purity of existing aluminum ammonium sulfate crystals.[2][3]

• Redissolving the Crystals:

  • Take the impure crystals and dissolve them in a minimal amount of hot deionized water (e.g., at 80-90°C) to create a saturated solution.[3]

• First Recrystallization:

  • Cool the solution to a specific temperature (e.g., 20-40°C) to allow for the first batch of purer crystals to form.[3]

  • Filter and separate these crystals.

• Subsequent Recrystallization Steps:

  • Repeat the process of dissolving the obtained crystals in hot water and cooling to crystallize. Performing this cycle at least three times can significantly reduce impurities like ferric ammonium sulfate.[3]

• Final Harvesting and Drying:

  • After the final recrystallization step, filter the crystals, wash with a small amount of cold water or ethanol, and dry them.

Quantitative Data Summary

Table 1: Optimal Crystallization Parameters

Parameter	Optimal Value	Expected Outcome	Reference
Aluminum Sulfate Concentration	150 - 200 g/L	High Crystallization Rate	[1]
Molar Ratio (Ammonium/Aluminum)	~1.2	High Crystallization Rate	[1]
Cooling Rate	~15 °C/h	High Crystallization Rate	[1]
Final Crystallization Temperature	~5 °C	Crystallization rate of 89.32%	[1]

Table 2: Example of Purity Improvement via Recrystallization

Recrystallization Step	Dissolving Temperature (°C)	Crystallization Temperature (°C)	Ferric Ammonium Sulfate Concentration in Solution (g/L)
Initial Solution	-	-	8.5
After 1st Crystallization	90	20	6.8
After 2nd Crystallization	90	20	0.8

This table is illustrative of the trend observed in purification processes described in the literature, where repeated crystallizations reduce the concentration of impurities.[3]

Visualizations

References

• 1. Crystallization Conditions of Ammonium Aluminum Sulfate from Acid Leachate of the Ash Containing Vanadium [jproeng.com]
• 2. Sciencemadness Discussion Board - Ammonium Alum: simple synthesis from OTC materials - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. Method for purifying aluminum ammonium sulfate - Eureka | Patsnap [eureka.patsnap.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Page loading... [wap.guidechem.com]
• 8. US2467271A - Process for production of ammonium alum from acid liquors - Google Patents [patents.google.com]
• 9. oliphantscienceawards.com.au [oliphantscienceawards.com.au]
• 10. otago.ac.nz [otago.ac.nz]
• 11. Aluminum-ammonium sulfate - Crystal growing [en.crystalls.info]

How to prevent the agglomeration of particles during nano-alumina synthesis from ammonium alum.

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to prevent the agglomeration of particles during nano-alumina synthesis from ammonium (B1175870) alum.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis process, offering step-by-step solutions to mitigate particle agglomeration.

Issue 1: Observation of Hard Agglomerates After Calcination

Symptoms:

• The resulting powder feels gritty or contains visibly large particles.[1]

• Difficulty in dispersing the powder in a liquid medium, even with sonication.

• Transmission Electron Microscopy (TEM) or Scanning Electron Microscopy (SEM) images show large, dense, and irregular particle clusters.[2]

Possible Causes:

• High Calcination Temperature: Elevated temperatures promote particle fusion and grain growth, leading to hard agglomerates.[2][3]

• Rapid Heating and Cooling Rates: Fast temperature changes can induce thermal stress, causing particles to fuse.[1]

• Inadequate Control of Precursor Drying: Rapid or uneven drying can lead to the formation of strong bonds between particles before calcination.[1]

Solutions:

• Optimize Calcination Protocol:

  • Lower Calcination Temperature: Reduce the final calcination temperature. For instance, γ-Al₂O₃ can be formed at temperatures around 800 °C, while higher temperatures (e.g., 1200 °C) lead to the formation of α-Al₂O₃ and increased agglomeration.[2]

  • Controlled Heating and Cooling: Employ a slower heating and cooling rate (e.g., 5 °C/min) during calcination to minimize thermal shock.[2]

  • Shorter Soaking Time: Reduce the duration the sample is held at the peak calcination temperature.[2]

• Refine Drying Process:

  • Slow and Controlled Drying: Dry the precursor precipitate at a lower temperature for a longer duration (e.g., 150 °C for 6 hours) to ensure gradual water removal.[2]

  • Alternative Drying Methods: Consider vacuum freeze-drying, which can produce powders with a higher specific surface area and less agglomeration compared to conventional oven drying.[4][5]

• Post-Calcination Treatment (for salvaging agglomerated material):

  • Soft Milling: Use a soft milling technique, such as ball milling with appropriate media, to break down hard agglomerates.[1]

  • High-Power Ultrasonication: Employ a probe sonicator to redisperse the powder in a suitable solvent. This method is more effective than ultrasonic baths for breaking down agglomerates.[6][7]

Issue 2: Particle Agglomeration Despite Using a Surfactant

Symptoms:

• Dynamic Light Scattering (DLS) analysis shows a large hydrodynamic diameter, indicating agglomeration in suspension.[8]

• The final powder exhibits a lower-than-expected specific surface area.[9]

Possible Causes:

• Incorrect Surfactant Concentration: The surfactant concentration may be too low to provide adequate surface coverage or too high, leading to micelle formation and bridging flocculation.[10]

• Inappropriate Surfactant Type: The chosen surfactant may not be optimal for the specific pH and ionic strength of the synthesis medium.

• Ineffective Surfactant Adsorption: The surfactant may not have been properly integrated into the synthesis process to effectively coat the nanoparticle surfaces.

Solutions:

• Optimize Surfactant Concentration:

  • Systematic Variation: Conduct a series of experiments with varying surfactant concentrations to determine the optimal dosage that results in the smallest particle size and highest zeta potential.[10]

  • Critical Micelle Concentration (CMC): Aim for a surfactant concentration around the CMC to ensure monolayer coverage without excess micelle formation.[10]

• Select an Appropriate Surfactant:

  • Consider Surface Charge: At the typical synthesis pH, alumina (B75360) precursors are positively charged. Anionic surfactants like Sodium Dodecyl Sulfate (SDS) can be effective.[8] Cationic surfactants like Cetyltrimethylammonium Bromide (CTAB) have also been used successfully.[11]

  • Non-ionic Surfactants: Polymeric surfactants like Polyethylene Glycol (PEG) and Polyvinyl Alcohol (PVA) can provide steric hindrance to prevent agglomeration.[9]

• Ensure Effective Surfactant Integration:

  • Add Surfactant Early: Introduce the surfactant into the ammonium alum solution before the precipitation step to ensure it is present as the primary particles form.[11]

  • Adequate Mixing: Ensure thorough mixing after adding the surfactant to promote uniform adsorption onto the particle surfaces.

Frequently Asked Questions (FAQs)

Q1: What is the first and most crucial step to prevent agglomeration during nano-alumina synthesis from ammonium alum?

A1: The initial and one of the most effective steps is the application of ultrasonication to the aqueous solution of ammonium alum before precipitation.[2][12] This helps to break up any initial alum crystal agglomerates, leading to more uniform nucleation and growth of the precursor particles.[12]

Q2: How does calcination temperature affect particle size and agglomeration?

A2: Calcination temperature has a significant impact. As the temperature increases, the particle size tends to grow, and the degree of agglomeration increases, while the specific surface area decreases.[2] For example, γ-Al₂O₃ formed at 800 °C has a much higher surface area than α-Al₂O₃ formed at 1200 °C due to less agglomeration.[2]

Q3: What role does pH play in controlling particle agglomeration?

A3: The pH of the precursor solution influences the surface charge of the alumina particles, which is a key factor in their stability against agglomeration. The isoelectric point (IEP) of alumina is typically around pH 9.2.[13] At pH values far from the IEP, the particles will have a higher surface charge, leading to greater electrostatic repulsion and reduced agglomeration. Conversely, near the IEP, the particles have a near-zero surface charge and are most prone to agglomeration.

Q4: Can you recommend some common surfactants and their typical concentrations?

A4: Several types of surfactants can be used:

• Anionic: Sodium Dodecyl Sulfate (SDS)[8]

• Cationic: Cetyltrimethylammonium Bromide (CTAB)[11]

• Non-ionic: Polyethylene Glycol (PEG), Polyvinyl Alcohol (PVA)[9]

The optimal concentration is system-dependent and should be determined experimentally. As a starting point, concentrations around the critical micelle concentration (CMC) of the surfactant can be explored.[10]

Q5: What are the differences between soft and hard agglomerates?

A5: Soft agglomerates are loose clusters of particles held together by weak van der Waals forces. They can typically be broken down by mechanical agitation or ultrasonication in a liquid medium.[1] Hard agglomerates are formed when particles are fused together by strong chemical bonds or sintering during processes like high-temperature calcination. These are much more difficult to break down and often require more intensive methods like milling.[1]

Q6: Are there alternative drying methods to oven drying that can reduce agglomeration?

A6: Yes, freeze-drying (lyophilization) is an excellent alternative. It involves freezing the wet precursor and then sublimating the water under vacuum. This process can significantly reduce the capillary forces that cause particles to agglomerate during conventional oven drying, resulting in a finer, more porous powder.[4][5] Spray drying is another method that can produce uniform agglomerated particles, which can be beneficial for subsequent processing steps.[14]

Data Presentation

Table 1: Effect of Calcination Temperature on Nano-Alumina Properties (Synthesized from Ammonium Alum)

Calcination Temperature (°C)	Alumina Phase	Average Particle Size (nm)	BET Surface Area (m²/g)	Morphology
800	γ-Al₂O₃	70 - 160	142.5	Needle-like
1200	α-Al₂O₃	≤ 160 (highly agglomerated)	15.3	Nearly spherical

Data synthesized from references[2].

Table 2: Comparison of Different Surfactants for Alumina Nanoparticle Synthesis

Surfactant Type	Surfactant Example	Mechanism of Stabilization	Resulting Particle Size (nm)	Resulting Surface Area (m²/g)
Cationic	CTAB	Electrostatic Repulsion	Varies with concentration	314
Non-ionic	PEG	Steric Hindrance	~20	138.8
Non-ionic	PVA	Steric Hindrance	~46	201.1

Data synthesized from references[9][11]. Note that the synthesis methods and precursors in these studies may differ.

Experimental Protocols

Protocol 1: Synthesis of Nano-Alumina from Ammonium Alum using Ultrasonication

This protocol is based on the recrystallization method described by Saud et al.[2]

• Dissolution and Ultrasonication:

  • Dissolve 87 g of ammonium alum [NH₄Al(SO₄)₂·12H₂O] in 100 mL of distilled water at 70 °C.

  • Subject the solution to ultrasonication for 2 hours until the alum is fully dissolved. This step is critical for preventing initial crystal agglomeration.

• Precipitation and Washing:

  • Allow the solution to cool, which will result in the formation of a white, flake-shaped precipitate.

  • Filter the precipitate and wash it thoroughly with deionized water to remove any soluble impurities.

• Drying:

  • Dry the washed precipitate in an oven at 150 °C for 6 hours.

• Calcination:

  • Calcine the dried powder in a furnace. To obtain γ-alumina, calcine at 800 °C for 2 hours. To obtain α-alumina, calcine at 1200 °C for 2 hours. Use a controlled heating and cooling rate (e.g., 5 °C/min).

Protocol 2: Redispersion of Agglomerated Nano-Alumina Powder using Probe Sonication

This is a general protocol for redispersing powders that have formed agglomerates.[6][15]

• Preparation of Slurry:

  • Weigh a specific amount of the agglomerated nano-alumina powder.

  • In a separate vial, prepare the desired volume of a suitable dispersant liquid (e.g., deionized water, ethanol).

  • Add a few drops of the liquid to the powder to form a thick paste. Mix thoroughly with a spatula to wet the powder and break up large clumps.

  • Gradually add the remaining liquid to the paste while stirring to form a slurry.

• Probe Sonication:

  • Insert the tip of a probe sonicator into the slurry, ensuring the tip is submerged but not touching the sides or bottom of the container.

  • Apply ultrasonic energy. The duration and amplitude will depend on the sonicator and the degree of agglomeration. Start with a short duration (e.g., 20 seconds) and high amplitude (e.g., 90%).[15]

  • To prevent overheating, which can re-agglomerate the particles, place the vial in an ice bath during sonication.

• Characterization:

  • After sonication, characterize the particle size distribution using a technique like Dynamic Light Scattering (DLS) to confirm successful de-agglomeration.

Visualizations

Caption: Workflow for nano-alumina synthesis from ammonium alum, highlighting key anti-agglomeration steps.

Caption: Logical troubleshooting guide for addressing particle agglomeration in nano-alumina synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 7. sonicator.com [sonicator.com]
• 8. Synthesis, Characterization, and Modification of Alumina Nanoparticles for Cationic Dye Removal - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ijnnonline.net [ijnnonline.net]
• 10. researchgate.net [researchgate.net]
• 11. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 13. scientificbulletin.upb.ro [scientificbulletin.upb.ro]
• 14. researchgate.net [researchgate.net]
• 15. nanotechia.org [nanotechia.org]

Factors affecting the stability of aluminum ammonium sulfate solutions for experimental use.

This guide provides researchers, scientists, and drug development professionals with comprehensive information on the factors affecting the stability of aluminum ammonium (B1175870) sulfate (B86663) solutions for experimental use. It includes troubleshooting advice and frequently asked questions to ensure the integrity and reliability of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is aluminum ammonium sulfate and what are its common applications in research?

Aluminum ammonium sulfate, NH₄Al(SO₄)₂·12H₂O, also known as ammonium alum, is a white crystalline double sulfate. In experimental settings, it is commonly used as a flocculant in water purification, a mordant in dyeing, in the synthesis of other aluminum compounds like aluminum hydroxide (B78521), and as an astringent.[1] Its dodecahydrate form is stable under normal conditions.[2]

Q2: What are the primary factors that affect the stability of aluminum ammonium sulfate solutions?

The stability of aluminum ammonium sulfate solutions is primarily influenced by four key factors:

• pH: The acidity or alkalinity of the solution is critical.

• Temperature: Storage and experimental temperatures can impact stability.

• Concentration: The concentration of the aluminum ammonium sulfate in the solution plays a significant role.

• Impurities: The presence of contaminating ions can affect the solution's integrity.

Q3: How does pH affect the stability of the solution?

Aqueous solutions of aluminum ammonium sulfate are naturally acidic.[3] The stability of the solution is highly dependent on maintaining an acidic pH. As the pH increases towards neutral or alkaline levels, the aluminum ions (Al³⁺) will hydrolyze to form insoluble aluminum hydroxide (Al(OH)₃), which appears as a gelatinous white precipitate.[4][5] This precipitation indicates that the solution is no longer stable and the concentration of soluble aluminum has decreased. For optimal stability and to prevent precipitation, the solution should be kept in a slightly acidic to neutral pH range, typically between 5.5 and 7.5.[5]

Q4: What is the effect of temperature on solution stability?

Temperature can influence the rate of hydrolysis and the solubility of aluminum ammonium sulfate. While the salt is more soluble in hot water, elevated temperatures can also accelerate the hydrolysis of aluminum ions, potentially leading to the formation of aluminum hydroxide precipitate over time.[2][6] For long-term storage, it is advisable to keep the solution in a cool, dry place.[7] If crystals form in a saturated solution due to a decrease in temperature, they can typically be redissolved by gently warming the solution.[8]

Q5: How does the concentration of the solution impact its stability?

The concentration of aluminum ammonium sulfate in the solution can affect its stability. The degree of hydrolysis of aluminum ions tends to increase as the concentration of aluminum in the solution decreases.[9] However, even in solutions with low aluminum concentrations, the amount of aluminum that precipitates as aluminum hydroxide can be minimal.[9] In saturated solutions, the hydrolysis of aluminum ions is almost completely suppressed.[9]

Q6: What is the influence of impurities on the stability of the solution?

The presence of impurities can significantly impact the stability and performance of aluminum ammonium sulfate solutions. Certain ions, such as potassium, can be incorporated into the ammonium alum crystals during their formation, affecting the purity of the resulting salt.[10] Other impurities may alter the crystallization kinetics.[11] For experimental use where high purity is required, it is crucial to use high-purity reagents and deionized or distilled water for solution preparation.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
White, gelatinous precipitate forms in the solution.	The pH of the solution is too high (alkaline), causing the hydrolysis of aluminum ions and the formation of aluminum hydroxide.	Add a small amount of dilute sulfuric acid to lower the pH and redissolve the precipitate.[4]
Solution appears cloudy or turbid.	This is likely due to the initial stages of aluminum hydroxide precipitation.	Check the pH of the solution and adjust with dilute sulfuric acid if necessary. Filter the solution if the turbidity persists after pH adjustment.
Crystals have formed in a stored solution.	The temperature of the solution has dropped, causing the aluminum ammonium sulfate to crystallize out of the saturated solution.	Gently warm the solution while stirring to redissolve the crystals.[8] Store the solution at a stable, cool temperature to prevent recrystallization.
Experimental results are inconsistent.	The concentration of the aluminum ammonium sulfate solution may have changed due to precipitation or evaporation. The presence of interfering ions from impurities could also be a factor.	Prepare a fresh solution using high-purity reagents and deionized water.[12] Verify the concentration of the solution using a suitable analytical method before use.

Experimental Protocols

Protocol for Preparation of a Stable Aluminum Ammonium Sulfate Solution (1 M)

Materials:

• Aluminum ammonium sulfate dodecahydrate (NH₄Al(SO₄)₂·12H₂O)

• Deionized or distilled water

• Dilute sulfuric acid (0.1 M) (optional, for pH adjustment)

• Volumetric flask

• Magnetic stirrer and stir bar

• pH meter

Procedure:

• Weigh out the required amount of aluminum ammonium sulfate dodecahydrate. For a 1 M solution, this would be 453.33 g per liter.

• Add the weighed salt to a volumetric flask.

• Add approximately 80% of the final volume of deionized water to the flask.

• Place the flask on a magnetic stirrer and stir until the salt is completely dissolved. Gentle warming can be used to aid dissolution, but avoid boiling.[2]

• Allow the solution to cool to room temperature.

• Add deionized water to the mark on the volumetric flask.

• Measure the pH of the solution. If the pH is higher than desired, add a few drops of dilute sulfuric acid and mix well.

• Store the solution in a tightly sealed container in a cool, dry place.

Protocol for Stability Testing of an Aluminum Ammonium Sulfate Solution

Objective: To assess the stability of an aluminum ammonium sulfate solution over time under specific storage conditions.

Materials and Equipment:

• Prepared aluminum ammonium sulfate solution

• pH meter

• Turbidimeter (or spectrophotometer for turbidity measurement)

• Equipment for titration or other analytical methods to determine aluminum, sulfate, and ammonium concentrations.

• Storage containers (e.g., sealed glass bottles)

• Temperature-controlled storage chamber (e.g., incubator, refrigerator)

Procedure:

• Initial Analysis (Time 0):

  • Measure and record the initial pH of the solution.

  • Measure and record the initial turbidity of the solution.

  • Determine and record the initial concentration of aluminum, sulfate, and ammonium ions using appropriate analytical methods (see below for examples).

  • Visually inspect the solution for any signs of precipitation or color change and record the observations.

• Storage:

  • Divide the solution into several aliquots in separate, tightly sealed containers.

  • Place the containers in a temperature-controlled environment (e.g., room temperature, 4°C).

• Periodic Testing:

  • At predetermined time intervals (e.g., 1 week, 1 month, 3 months), remove one aliquot from storage.

  • Allow the aliquot to equilibrate to room temperature.

  • Repeat the analyses performed at Time 0 (pH, turbidity, ion concentrations, and visual inspection).

• Data Analysis:

  • Compare the results from each time point to the initial data.

  • A significant change in pH, an increase in turbidity, a decrease in the concentration of soluble aluminum, or the appearance of a precipitate indicates instability.

Analytical Methods for Ion Concentration:

• Aluminum: Chelatometric titration with EDTA.[13]

• Sulfate: Gravimetric method by precipitation with barium chloride.[9]

• Ammonium: Distillation method where ammonia (B1221849) is liberated and absorbed in a standard acid solution.[9]

Visualizations

Caption: Troubleshooting workflow for precipitate formation.

Caption: Experimental workflow for stability testing.

References

• 1. foodadditives.net [foodadditives.net]
• 2. Aluminum-ammonium sulfate - Crystal growing [en.crystalls.info]
• 3. Ammonium aluminum sulfate | AlH4NO8S2 | CID 3032540 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. cr4.globalspec.com [cr4.globalspec.com]
• 5. How does the pH value of Aluminium Sulphate Flake solution affect its performance? - Blog [jianhengchem.com]
• 6. researchgate.net [researchgate.net]
• 7. chemicalbook.com [chemicalbook.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Sciencemadness Discussion Board - Ammonium Alum: simple synthesis from OTC materials - Powered by XMB 1.9.11 [sciencemadness.org]
• 13. fao.org [fao.org]

Mitigating the corrosive effects of aluminum ammonium sulfate on laboratory equipment.

This technical support center provides guidance for researchers, scientists, and drug development professionals on mitigating the corrosive effects of aluminum ammonium (B1175870) sulfate (B86663) on laboratory equipment.

Frequently Asked Questions (FAQs)

Q1: What is aluminum ammonium sulfate and why is it corrosive?

A1: Aluminum ammonium sulfate, also known as ammonium alum, is a hydrated double sulfate of aluminum and ammonium. When dissolved in water, it forms an acidic solution due to the hydrolysis of the aluminum and ammonium ions. This acidic nature is the primary driver of its corrosive effects on certain materials. The sulfate ions can also contribute to corrosion, particularly with some metals.

Q2: Which common laboratory materials are most susceptible to corrosion from aluminum ammonium sulfate?

A2: Carbon steel is highly susceptible to corrosion by aluminum ammonium sulfate solutions.[1] Aluminum, while seemingly counterintuitive, can also be corroded, especially if its protective oxide layer is compromised.[2] Certain plastics and elastomers may also degrade upon prolonged exposure.

Q3: Are stainless steels resistant to aluminum ammonium sulfate?

A3: Austenitic stainless steels, such as types 304 and 316, generally exhibit good resistance to corrosion from pure ammonium sulfate solutions, often showing a corrosion rate of less than 0.1 mm/year.[3][4] However, the presence of contaminants, particularly chlorides, can lead to localized pitting and crevice corrosion. It is crucial to use distilled or deionized water when preparing solutions to minimize chloride contamination.

Q4: How does temperature affect the corrosion rate?

A4: Higher temperatures generally accelerate the rate of chemical reactions, including corrosion.[1][2] Therefore, the corrosive effects of aluminum ammonium sulfate will be more pronounced at elevated temperatures. It is advisable to conduct experiments at the lowest feasible temperature to minimize equipment degradation.

Q5: How does the concentration of the aluminum ammonium sulfate solution impact corrosion?

A5: The concentration of the solution is a significant factor in the corrosion rate. Higher concentrations of ammonium and sulfate ions generally lead to an increased rate of corrosion.[2] For some materials, like mild steel, a peak corrosion rate may be observed at an intermediate concentration (e.g., 10% ammonium sulfate) before decreasing at higher concentrations.[1]

Q6: What are the visible signs of corrosion to look out for on my equipment?

A6: Signs of corrosion can include discoloration, rust formation on steels, pitting (small holes or cavities), and a change in the surface texture of the material. For plastics and elastomers, signs of degradation may include swelling, softening, cracking, or discoloration.

Q7: How should I clean up spills of aluminum ammonium sulfate?

A7: For solid spills, you should sweep or vacuum the material and place it into a suitable disposal container, avoiding dust generation. For liquid spills, contain the spill and absorb it with an inert material (e.g., sand or vermiculite). The area should then be thoroughly rinsed with water. Always wear appropriate personal protective equipment (PPE), including gloves and safety goggles, during cleanup.

Q8: What are the recommended storage conditions for aluminum ammonium sulfate solutions to minimize corrosion of storage vessels?

A8: Store aluminum ammonium sulfate solutions in tightly sealed containers made of compatible materials, such as borosilicate glass, high-density polyethylene (B3416737) (HDPE), or polypropylene (B1209903) (PP). Store in a cool, dry, and well-ventilated area away from incompatible materials.

Troubleshooting Guides

Issue 1: Visible Corrosion on Stainless Steel Equipment (e.g., beakers, reactors)

• Question: I am observing rust-like discoloration or small pits on my stainless steel (304 or 316) equipment after using aluminum ammonium sulfate solutions. What is happening and what should I do?

• Answer:

  • Identify the Cause: This is likely due to localized pitting corrosion. While stainless steel is generally resistant, the presence of chloride ions, even in small amounts (e.g., from tap water used to make solutions), can compromise its passive layer and initiate corrosion. Elevated temperatures can exacerbate this issue.

  • Immediate Action:

    • Discontinue the use of the affected equipment to prevent further damage and potential contamination of your experiment.

    • Thoroughly clean the equipment with a non-abrasive cleaner and passivate the surface if necessary. A common passivation method involves treatment with a nitric acid solution to restore the protective oxide layer.

  • Preventative Measures:

    • Use High-Purity Water: Always use distilled or deionized water to prepare aluminum ammonium sulfate solutions to minimize chloride contamination.

    • Material Selection: For applications with unavoidable chlorides or at elevated temperatures, consider using a more corrosion-resistant alloy, such as Hastelloy C.

    • Regular Inspection: Routinely inspect your stainless steel equipment for any signs of corrosion, especially in welds and crevices.

Issue 2: Degradation of Plastic or Rubber Components (e.g., tubing, seals, gaskets)

• Question: The plastic tubing in my experimental setup has become brittle and cracked after contact with an aluminum ammonium sulfate solution. What should I do?

• Answer:

  • Identify the Cause: The plastic material is likely not chemically compatible with the acidic aluminum ammonium sulfate solution. This can lead to chemical attack, causing the material to lose its flexibility and structural integrity.

  • Immediate Action:

    • Immediately replace the degraded components to prevent leaks and experimental failure.

    • Carefully check the compatibility of all plastic and rubber components in your setup.

  • Preventative Measures:

    • Consult Compatibility Charts: Refer to the material compatibility tables below to select appropriate plastics and elastomers for your application. Materials like PTFE, PVDF, and Viton® generally offer good resistance.

    • Perform a Compatibility Test: If you are unsure about a material's resistance, perform a simple immersion test. Submerge a small piece of the material in the aluminum ammonium sulfate solution for a period of time (e.g., 24-48 hours) at the intended operating temperature and observe for any changes in weight, appearance, or flexibility.

Data on Material Compatibility

Quantitative Corrosion Data for Metals

The following table provides some available quantitative data on the corrosion rates of metals in ammonium sulfate solutions. Note that corrosion rates can be influenced by factors such as temperature, aeration, and the presence of impurities.

Material	Corrosive Agent	Concentration (% w/w)	Temperature (°C)	Corrosion Rate (mm/year)
Mild Steel (St3)	Ammonium Sulfate	10	50	0.7
Mild Steel (St3)	Ammonium Sulfate	10	20	< 0.7
Mild Steel (St3)	Ammonium Sulfate	40	20	Lower than 10% solution
INCONEL alloy 625	Ammonium Sulfate (saturated, with 5% Sulfuric Acid)	Saturated	41	0.08

Qualitative Chemical Resistance of Laboratory Materials

The following tables summarize the general chemical resistance of various materials to aluminum ammonium sulfate and ammonium sulfate.

Metals

Material	Aluminum Ammonium Sulfate / Ammonium Sulfate
Stainless Steel 304	Good
Stainless Steel 316	Excellent
Carbon Steel	Poor
Aluminum	Fair to Poor (risk of pitting)
Copper	Fair (can form complexes)
Hastelloy C	Excellent

Plastics

Material	Rating at 20°C	Rating at 60°C
HDPE (High-Density Polyethylene)	Excellent	Excellent
LDPE (Low-Density Polyethylene)	Excellent	Excellent
PP (Polypropylene)	Excellent	Excellent
PVC (Polyvinyl Chloride)	Excellent	Good
PTFE (Polytetrafluoroethylene)	Excellent	Excellent
PVDF (Polyvinylidene Fluoride)	Excellent	Excellent
Polycarbonate	Good	Good
Polystyrene	Good	Good

Elastomers

Material	Rating
Buna-N (Nitrile)	Good
EPDM	Excellent
Viton® (FKM)	Excellent
Silicone	Fair to Poor

Rating System:

• Excellent: No significant effect.

• Good: Minor effect, slight corrosion or discoloration.

• Fair: Moderate effect, not recommended for continuous use.

• Poor: Severe effect, not recommended for any use.

Experimental Protocols

Methodology for Laboratory Immersion Corrosion Testing (Adapted from ASTM G31)

This protocol outlines a procedure for determining the corrosion resistance of materials to aluminum ammonium sulfate solutions.

1. Test Specimen Preparation:

• Obtain representative samples of the material to be tested (e.g., coupons of stainless steel, pieces of plastic tubing).
• Measure the surface area of each specimen.
• Clean the specimens thoroughly to remove any dirt, grease, or oxide layers. For metals, this may involve degreasing with a solvent, followed by chemical cleaning (e.g., in an appropriate acid) and rinsing with deionized water and a volatile solvent (e.g., acetone).
• Dry the specimens and weigh them to an accuracy of 0.1 mg.

2. Test Solution Preparation:

• Prepare the aluminum ammonium sulfate solution of the desired concentration using deionized water.
• Measure and record the initial pH of the solution.

3. Test Setup:

• Place the test solution in a suitable container (e.g., a borosilicate glass beaker). The volume of the solution should be sufficient to avoid significant changes in concentration due to evaporation or reaction (a common ratio is 20 mL of solution per square centimeter of specimen surface area).
• Suspend the test specimens in the solution. Ensure that the specimens are fully immersed and not in contact with each other or the container walls. This can be achieved using glass hooks or PTFE thread.
• If the effect of aeration is being studied, bubble air through the solution at a controlled rate. For anaerobic conditions, purge the solution with an inert gas (e.g., nitrogen) before and during the test.
• Place the test apparatus in a constant temperature environment (e.g., a water bath or oven).

4. Test Duration:

• The duration of the test will depend on the material and the expected corrosion rate. A typical duration for laboratory tests can range from 24 hours to several days.

5. Post-Test Specimen Cleaning:

• At the end of the test, remove the specimens from the solution.
• Clean the specimens to remove all corrosion products. This may involve scrubbing with a soft brush, using chemical cleaning agents, or ultrasonic cleaning. It is crucial that the cleaning method removes only the corrosion products and not the base material.
• Rinse the cleaned specimens with deionized water and a volatile solvent, then dry them.

6. Data Analysis:

• Weigh the cleaned and dried specimens.
• Calculate the mass loss during the test.
• Calculate the corrosion rate using the following formula:
• Corrosion Rate (mm/year) = (K × W) / (A × T × D)
• K = a constant (8.76 × 10^4)
• W = mass loss in grams
• A = surface area in cm²
• T = exposure time in hours
• D = density of the material in g/cm³

7. Reporting:

• Report the calculated corrosion rates, along with detailed information about the test conditions (material, solution concentration and pH, temperature, aeration, duration) and any visual observations of the specimens (e.g., pitting, discoloration).

Visualizations

Caption: Troubleshooting workflow for identifying and addressing corrosion issues.

Caption: Experimental workflow for immersion corrosion testing.

References

• 1. Corrosion of mild steel and protection against it in environments of a liquid mineral fertilizer – ammonium sulphate - International Journal of Corrosion and Scale InhibitionInternational Journal of Corrosion and Scale Inhibition [ijcsi.pro]
• 2. crownchampion.com [crownchampion.com]
• 3. Ammonium sulphate — Alleima [alleima.com]
• 4. Corrosion tables — Alleima [alleima.com]

Best practices for handling and disposal of aluminum ammonium sulfate in a lab setting.

This guide provides best practices for the safe handling and disposal of aluminum ammonium (B1175870) sulfate (B86663) in a laboratory setting, designed for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

1. What is Aluminum Ammonium Sulfate and what are its primary hazards?

Aluminum Ammonium Sulfate, also known as ammonium alum, is a white crystalline solid.[1][2] Its primary hazards include causing skin and serious eye irritation.[2][3][4] Inhalation of dust may cause respiratory tract irritation.[1][2][3][4] Ingestion may also be harmful and cause gastrointestinal tract irritation.[1][5]

2. What are the proper storage conditions for Aluminum Ammonium Sulfate?

Store in a cool, dry, and well-ventilated area in a tightly closed container.[3][6][7] It is slightly hygroscopic, meaning it can absorb moisture from the air, which can lead to caking.[1][8] Therefore, storage in a dry environment is crucial.[1][8] The recommended storage temperature is between 15–25°C.[9]

3. What personal protective equipment (PPE) is required when handling Aluminum Ammonium Sulfate?

• Eye Protection: Chemical safety goggles or glasses are necessary to prevent eye contact.[3][7]

• Skin Protection: Wear nitrile or rubber gloves and a lab coat or apron to prevent skin contact.[1][3]

• Respiratory Protection: If dust is generated, use a NIOSH/MSHA approved respirator.[4][5][7] In case of insufficient ventilation, suitable respiratory equipment is required.[5][6]

4. What materials are incompatible with Aluminum Ammonium Sulfate?

Aluminum Ammonium Sulfate is incompatible with strong oxidizing agents, metals, and alkalis.[3][5] Contact with alkalis may release ammonia (B1221849) gas.[6] It can be corrosive to metals like aluminum, copper, and steel in the presence of water.[7]

5. How should I dispose of waste Aluminum Ammonium Sulfate?

Waste disposal methods must be in accordance with local, regional, and national hazardous waste regulations.[4][10] It is the responsibility of the chemical waste generator to determine if the waste is hazardous.[4][7] Always consult with your institution's environmental health and safety (EHS) office for specific disposal guidance.[10]

Troubleshooting Guides

Issue: Accidental Spill of Aluminum Ammonium Sulfate Powder

Small Spill:

• Notification: Alert colleagues in the immediate area.

• PPE: Ensure you are wearing appropriate PPE (gloves, goggles, lab coat).

• Containment: Use appropriate tools to gently sweep or scoop the spilled solid into a designated waste disposal container to avoid generating dust.[5][7]

• Cleaning: After removing the solid, clean the contaminated surface by spreading water on it and wiping it down.[5]

• Disposal: Dispose of the waste according to local and regional authority requirements.[5]

Large Spill:

• Evacuation and Notification: Evacuate the immediate area and notify your supervisor and EHS department.

• PPE: For a large spill, additional PPE such as a full suit, dust respirator, and boots may be necessary.[5] A self-contained breathing apparatus (SCBA) might be required to avoid inhalation.[5]

• Containment: Use a shovel to place the material into a suitable waste disposal container.[5]

• Cleaning: Finish cleaning by spreading water on the contaminated surface and allowing it to be evacuated through the sanitary system, if permissible by local regulations.[5]

• Consult: Always consult a specialist before handling a large spill.[5]

Issue: Accidental Eye or Skin Contact

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[7] Seek medical attention.[1][5]

• Skin Contact: Remove contaminated clothing.[3] Immediately flush the skin with plenty of water for at least 15 minutes.[7] If irritation develops, get medical attention.[5]

Issue: Inhalation of Dust

If a person inhales dust from aluminum ammonium sulfate, move them to fresh air immediately.[1][7] If they are not breathing, give artificial respiration. If breathing is difficult, provide oxygen.[5][7] Seek medical attention.[1][5]

Issue: Accidental Ingestion

Do NOT induce vomiting unless directed to do so by medical personnel.[5] Never give anything by mouth to an unconscious person.[5][7] If large quantities are swallowed, call a physician immediately.[5]

Data Presentation

Parameter	Value	Reference
Physical State	Solid (Crystals or Powder)	[2][5]
Appearance	White	[1][2]
Odor	Odorless	[1][2][5]
Melting Point	93-94.5 °C	[1][11]
Solubility	Soluble in water	[4]
pH	4.6 (0.05M aqueous solution)	[4]

Note: No occupational exposure limits (e.g., PEL, TLV) have been established for aluminum ammonium sulfate.[3][7]

Experimental Protocols

Protocol for Neutralization and Cleanup of a Small Acidic or Basic Spill (General Guidance Applicable in Labs Handling Various Reagents)

This is a general protocol. The specific neutralizing agent for aluminum ammonium sulfate spills is not explicitly detailed in the search results, but a general procedure for acid/base spills is provided for context.

• Assess the Spill: Identify the spilled chemical and its properties from the Safety Data Sheet (SDS).

• Wear Appropriate PPE: At a minimum, wear chemical-resistant gloves, safety goggles, and a lab coat.

• Contain the Spill: Create a dike around the spill using an inert absorbent material like sand or vermiculite (B1170534) to prevent it from spreading.[10][12]

• Neutralize (If Applicable):

  • For acidic spills, slowly add a neutralizing agent like sodium bicarbonate or soda ash from the perimeter inwards.[13][14]

  • For basic spills, use a weak acid like citric acid for neutralization.[13][14]

• Check pH: After the reaction subsides, check the pH of the mixture using pH paper to ensure it is between 6 and 8.[12][13] If not, add more neutralizer.

• Absorb and Collect: Once neutralized, absorb the liquid with an inert material. Scoop the mixture into a designated, properly labeled hazardous waste container.[12]

• Decontaminate: Clean the spill area with soap and water.[12]

• Dispose: Dispose of all contaminated materials as hazardous waste according to your institution's guidelines.

Visualizations

Caption: Decision workflow for responding to a chemical spill in the laboratory.

References

• 1. cdn.inoxia.co.uk [cdn.inoxia.co.uk]
• 2. Aluminum Ammonium Sulfate SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 3. columbuschemical.com [columbuschemical.com]
• 4. cochise.edu [cochise.edu]
• 5. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 6. Aluminum Ammonium Sulfate, Ammonium Alum SDS MSDS Sheet [mubychem.com]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. tw-alum.com [tw-alum.com]
• 9. carlroth.com [carlroth.com]
• 10. ccny.cuny.edu [ccny.cuny.edu]
• 11. echemi.com [echemi.com]
• 12. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 13. westlab.com [westlab.com]
• 14. jk-sci.com [jk-sci.com]

Technical Support Center: Enhancing Aluminum Ammonium Sulfate Efficiency in Wastewater Treatment

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the efficiency of aluminum ammonium (B1175870) sulfate (B86663) in wastewater treatment processes.

Troubleshooting Guide

This guide addresses common issues encountered during wastewater treatment experiments using aluminum ammonium sulfate.

Issue	Potential Cause	Recommended Solution
Poor Floc Formation	Incorrect Dosage	Perform a jar test to determine the optimal coagulant dose. Under-dosing or over-dosing can lead to poor flocculation.
Suboptimal pH	The optimal pH range for alum coagulation is typically between 6.5 and 7.5. Adjust the pH of the wastewater into this range before adding the coagulant.
Inadequate Mixing	Ensure rapid mixing (at least 100-150 rpm for 1-3 minutes) immediately after adding the coagulant to ensure proper dispersion. This should be followed by a period of slow mixing (20-40 rpm for 15-20 minutes) to promote floc growth.
Low Water Temperature	Coagulation efficiency can decrease at lower temperatures. It may be necessary to increase the coagulant dose or use a coagulant aid.
High Residual Turbidity	Inefficient Floc Settling	Increase the settling time. Ensure the settling tank is free from currents that could disrupt sedimentation. The use of a flocculant aid can also improve settling.
Floc Breakage	Excessive mixing speed or duration during the flocculation stage can break up the flocs. Optimize the mixing energy and time.
Presence of Organic Matter	Organic matter can interfere with coagulation by forming soluble complexes with aluminum ions. Pre-treatment steps like oxidation may be necessary.
Excessive Sludge Production	Over-dosing of Coagulant	An excess of coagulant will precipitate, adding to the sludge volume. Optimize the dosage through jar testing.
High Influent Suspended Solids	The amount of sludge produced is directly related to the initial concentration of suspended solids in the wastewater.
Milky or Bluish Tint in Treated Water	Over-dosing of Coagulant	A "milky" or bluish appearance in the treated water can be a sign of excessive coagulant dosage, leading to the formation of very fine, unsettled aluminum hydroxide (B78521) particles. Reduce the coagulant dose.
Difficulty in Sludge Dewatering	Poor Floc Structure	The nature of the floc can affect how easily the sludge can be dewatered. Experiment with coagulant aids or adjust the pH to form denser, more compact flocs.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of aluminum ammonium sulfate in wastewater treatment?

A1: Aluminum ammonium sulfate, an "alum," works as a coagulant. When added to water, it dissolves and releases positively charged aluminum ions (Al³⁺). These ions neutralize the negative charge of suspended and colloidal particles in the wastewater. This charge neutralization allows the small particles to clump together to form larger, heavier particles called "flocs." These flocs can then be removed from the water through sedimentation and filtration.

Q2: How does pH affect the efficiency of aluminum ammonium sulfate?

A2: pH is a critical factor in the coagulation process. The effectiveness of aluminum-based coagulants is highly dependent on the pH of the water, which influences the type of aluminum species formed upon hydrolysis. For aluminum sulfate, the optimal pH range is typically between 6.5 and 7.5.[1] Outside this range, the solubility of aluminum hydroxide changes, which can lead to poor floc formation and increased residual aluminum in the treated water.

Q3: What is the impact of temperature on the coagulation process?

A3: Lower water temperatures can negatively impact the efficiency of coagulation. The hydrolysis of aluminum ammonium sulfate and the subsequent flocculation process are slower at lower temperatures. This can result in smaller, less dense flocs that do not settle as effectively. In cold water conditions, it may be necessary to increase the coagulant dosage or use a coagulant aid to enhance performance.

Q4: What is a jar test and why is it important?

A4: A jar test is a laboratory procedure that simulates the coagulation and flocculation process in a full-scale water treatment plant. It is used to determine the optimal dosage of coagulant and the optimal pH for a particular wastewater source.[2][3][4] By conducting a jar test, operators can ensure efficient turbidity removal while minimizing chemical costs and sludge production.

Q5: What are the differences between aluminum sulfate and aluminum ammonium sulfate?

A5: Both are aluminum-based coagulants. Aluminum sulfate has the chemical formula Al₂(SO₄)₃, while aluminum ammonium sulfate has the formula NH₄Al(SO₄)₂.[5] A kinetic study has shown that the reaction of aluminum sulfate in wastewater treatment is about three times faster than that of aluminum ammonium sulfate.[6] This suggests that aluminum sulfate may be a more effective coagulant in some situations.

Q6: Can the ammonium in aluminum ammonium sulfate affect the treatment process?

A6: The presence of the ammonium ion (NH₄⁺) can have several implications. In some cases, the combination of aluminum and sulfate has been shown to inhibit the anaerobic digestion of sludge.[7] Additionally, at higher pH levels, ammonium can be converted to ammonia (B1221849) gas (NH₃), which could be a consideration for odor control and downstream processes.[8]

Q7: What are the characteristics of the sludge produced when using aluminum ammonium sulfate?

A7: The sludge produced, often referred to as alum sludge, is primarily composed of aluminum hydroxide, along with the impurities removed from the wastewater, such as suspended solids, organic matter, and precipitated substances. The characteristics of the sludge can vary depending on the raw water quality and the operating conditions of the treatment process. Proper management of alum sludge is important due to the potential for aluminum to be present in a bioavailable form.[9]

Data Presentation

Table 1: Optimal pH and Dosage for Turbidity Removal using Aluminum Sulfate (Alum)

Initial Turbidity (NTU)	Optimal pH	Optimal Alum Dose (mg/L)	Turbidity Removal Efficiency (%)
10	6-7	10-20	98.5
50	6-7	10-20	99
100	6-7	10-20	98.3
200	6-7	10-20	82.9
500	6-7	10-20	86.3
1000	6-7	10-20	84.3
Data from a study on aluminum sulfate, which can be used as a starting point for aluminum ammonium sulfate optimization.[10]

Experimental Protocols

Jar Test Protocol for Determining Optimal Coagulant Dosage

This protocol outlines the steps for conducting a standard jar test to determine the optimal dosage of aluminum ammonium sulfate.

1. Preparation of Stock Solution:

• Prepare a 1% (10 g/L) stock solution of aluminum ammonium sulfate by dissolving 10 grams of the coagulant in 1 liter of distilled water.

2. Sample Collection and Setup:

• Collect a representative sample of the wastewater to be treated.

• Set up a series of six beakers (jars) in a gang stirrer apparatus.

• Fill each beaker with 1000 mL of the wastewater sample.

3. Coagulant Dosing:

• While the stirrers are off, add varying doses of the aluminum ammonium sulfate stock solution to each beaker. A typical starting range might be 1, 2, 3, 4, 5, and 6 mL of the 1% stock solution, corresponding to 10, 20, 30, 40, 50, and 60 mg/L of coagulant.

4. Rapid Mix:

• Turn on the gang stirrer to a rapid mix speed (e.g., 100-150 rpm) for 1 to 3 minutes. This ensures the coagulant is quickly and thoroughly dispersed throughout the water.

5. Slow Mix (Flocculation):

• Reduce the stirring speed to a slow mix (e.g., 20-40 rpm) for 15 to 20 minutes. This gentle mixing promotes the collision of destabilized particles to form larger flocs.

6. Sedimentation:

• Turn off the stirrer and allow the flocs to settle for a predetermined time, typically 30 minutes.

7. Analysis:

• After the settling period, carefully collect a sample from the supernatant of each beaker without disturbing the settled sludge.

• Measure the turbidity of each sample.

• The dosage that results in the lowest residual turbidity is considered the optimal dosage.

Mandatory Visualization

Caption: Experimental workflow for wastewater treatment using aluminum ammonium sulfate.

Caption: Logical troubleshooting flow for optimizing coagulation with aluminum ammonium sulfate.

References

• 1. waterandwastewater.com [waterandwastewater.com]
• 2. actat.wvu.edu [actat.wvu.edu]
• 3. sugarprocesstech.com [sugarprocesstech.com]
• 4. scribd.com [scribd.com]
• 5. differencebetween.com [differencebetween.com]
• 6. researchgate.net [researchgate.net]
• 7. Effect of aluminium and sulphate on anaerobic digestion of sludge from wastewater enhanced primary treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Assessment of aluminum bioavailability in alum sludge for agricultural utilization - PMC [pmc.ncbi.nlm.nih.gov]
• 10. thescipub.com [thescipub.com]

Reference Data & Comparative Studies

A comparative study of the effectiveness of different alums in water purification.

A Comparative Analysis of Alum Variants for Effective Water Purification

The quest for potable water has led to the development of various purification techniques, with coagulation-flocculation standing out as a primary and cost-effective method for turbidity removal.[1] Among the coagulants used, aluminum-based salts, commonly known as alums, are extensively employed due to their effectiveness, accessibility, and relatively low price.[2] This guide provides a detailed comparison of the effectiveness of different alums in water purification, supported by experimental data and protocols to assist researchers, scientists, and professionals in making informed decisions.

The most common types of alum used in water treatment include aluminum sulfate (B86663) (often simply called alum), polyaluminum chloride (PAC), potassium alum, and soda alum.[3][4][5][6] Their primary function is to destabilize and aggregate suspended and colloidal particles, forming larger, heavier flocs that can be easily removed through sedimentation and filtration.[6][7]

Comparative Performance of Aluminum Sulfate and Polyaluminum Chloride

Aluminum sulfate and PAC are the most widely studied and utilized alums in municipal and industrial water treatment.[8][9] Extensive research has demonstrated that while both are effective, PAC often exhibits superior performance under a wider range of conditions.[2][8][9]

Key Performance Indicators:

• Turbidity Removal: Both alum and PAC are highly effective at removing turbidity.[2] However, PAC generally achieves higher removal efficiency over a broader range of initial turbidity levels and at lower dosages.[2][8] For instance, in one study, the highest turbidity removal efficiency for alum was between 82.9% and 99.0%, while for PAC it was between 93.8% and 99.6%.[2]

• pH Sensitivity: PAC is effective over a wider pH range compared to aluminum sulfate.[4][10] Aluminum sulfate is most effective in a pH range of 6.0 to 7.5, whereas PAC can perform well in a broader range.[9] Moreover, aluminum sulfate treatment tends to lower the pH of the water due to the consumption of alkalinity, often necessitating the addition of a neutralizing agent like lime.[4][9] PAC has a lower impact on pH, reducing or even eliminating the need for pH adjustment.[4][9]

• Dosage and Flocculation: PAC typically requires a lower dosage than aluminum sulfate to achieve the same level of turbidity removal.[4][8] It also forms denser and faster-settling flocs.[8][10]

• Residual Aluminum: Water treated with PAC generally has lower residual aluminum levels compared to water treated with aluminum sulfate.[4][8] This is a significant advantage from a public health perspective.

• Sludge Production: PAC produces less sludge, and the sludge generated is denser, which can reduce disposal costs.[4][8]

• Cost-Effectiveness: While aluminum sulfate may have a lower initial purchase price, the lower dosage requirements, reduced need for pH adjustment, and lower sludge disposal costs associated with PAC can make it more cost-effective in the long run.[8][9]

Quantitative Data Summary:

Performance Metric	Aluminum Sulfate (Alum)	Polyaluminum Chloride (PAC)	Source(s)
Optimal pH Range	6.0 - 7.5	Broader range than alum	[4][9][10]
Turbidity Removal Efficiency	82.9% - 99.0%	93.8% - 99.6%	[2]
Dosage Requirement	Higher	Lower	[4][8]
Impact on Alkalinity	Consumes alkalinity, lowers pH	Lower consumption of alkalinity	[4][9]
Residual Aluminum	Higher	Lower	[4][8]
Sludge Production	Higher volume, less dense	Lower volume, denser	[4][8]

Performance of Other Alum Variants

While less commonly used in large-scale water treatment plants compared to aluminum sulfate and PAC, other alums like potassium alum and soda alum also find applications in water purification.

• Potassium Alum: Traditionally used for water purification since ancient times, potassium alum is effective in removing turbidity.[5] It works by neutralizing the electrical charge of fine suspended particles, causing them to flocculate.[5] Studies have shown its effectiveness in decontaminating household water.[11] A typical dosage for household wastewater is between 30 and 40 ppm.[5]

• Soda Alum: Research comparing soda alum with potassium alum and ammonium (B1175870) alum found soda alum to be highly efficient in the water purification process and to exhibit significant antimicrobial activity.[3]

A direct quantitative comparison of potassium alum and soda alum with aluminum sulfate and PAC is challenging due to the limited number of studies conducting head-to-head comparisons under identical conditions. However, one study concluded that soda alum is more efficient than the other two alums (potassium and ammonium) in the water purification process.[3]

Experimental Protocol: The Jar Test

The standard method for determining the optimal coagulant type and dosage for a specific water source is the jar test.[12][13][14][15] This procedure simulates the coagulation and flocculation processes of a water treatment plant on a laboratory scale.

Methodology:

• Sample Collection: Collect a representative sample of the raw water to be treated.[13][14]

• Jar Setup: A series of beakers (typically six) are filled with a measured volume of the raw water sample (e.g., 1000 mL).[13][15]

• Coagulant Dosing: Each beaker receives a different dosage of the alum solution being tested.[13][16]

• Rapid Mix: The samples are stirred rapidly (e.g., 100-200 rpm) for a short period (e.g., 1 minute) to ensure the coagulant is evenly dispersed.[13][16] This simulates the flash mix chamber in a treatment plant.[13]

• Slow Mix (Flocculation): The stirring speed is then reduced (e.g., 20-40 rpm) for a longer period (e.g., 10-20 minutes) to promote the formation of flocs.[13][17] This mimics the conditions in a flocculation basin.[13]

• Sedimentation: The stirrers are stopped, and the flocs are allowed to settle for a specified time (e.g., 15-30 minutes).[13]

• Analysis: The supernatant (clarified water) from each beaker is then analyzed for parameters such as turbidity, pH, and residual aluminum.[13]

• Optimization: The optimal coagulant dose is the one that produces the best water quality (e.g., lowest turbidity) with the most desirable floc characteristics (e.g., good size and settling).[13][14]

Visualizations

Logical Relationship of Coagulation-Flocculation Process

Caption: The logical flow of the coagulation-flocculation process in water treatment.

Experimental Workflow for Jar Testing

Caption: A typical experimental workflow for determining optimal alum dosage using a jar test.

References

• 1. researchgate.net [researchgate.net]
• 2. biotechrep.ir [biotechrep.ir]
• 3. bprmcs.com [bprmcs.com]
• 4. gulbrandsentechnologies.com [gulbrandsentechnologies.com]
• 5. Potassium alum - Wikipedia [en.wikipedia.org]
• 6. waterandwastewater.com [waterandwastewater.com]
• 7. quora.com [quora.com]
• 8. crecompany.com [crecompany.com]
• 9. News - Wastewater treatment: the choice between polyaluminum chloride and aluminum sulfate [yuncangchemical.com]
• 10. hori-chem.com [hori-chem.com]
• 11. Effectiveness of potash alum in decontaminating household water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Jar Test Procedure for Precipitants, Coagulants, & Flocculants - Water Specialists Environmental Technologies [waterspecialists.biz]
• 13. Jar Test Procedure [water.mecc.edu]
• 14. atomconsulting.com.au [atomconsulting.com.au]
• 15. racoman.com [racoman.com]
• 16. researchgate.net [researchgate.net]
• 17. iwaponline.com [iwaponline.com]

Comparative Guide to Purity Assessment of Synthesized Aluminum Ammonium Sulfate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) with other analytical techniques for assessing the purity of synthesized aluminum ammonium (B1175870) sulfate (B86663) (NH₄Al(SO₄)₂·12H₂O). Experimental data, detailed protocols, and a visual workflow are presented to aid in the selection of the most appropriate analytical method for your research and development needs.

Data Presentation: Comparison of Analytical Techniques

The purity of synthesized aluminum ammonium sulfate is critical for its various applications, from a reagent in chemical synthesis to its use in the pharmaceutical and food industries.[1][2] ICP-OES offers a robust and sensitive method for quantifying a wide range of elemental impurities. The following table compares the performance of ICP-OES with other common analytical techniques for purity assessment.

Analytical Technique	Impurities Detected	Typical Detection Limits	Sample Throughput	Key Advantages	Key Limitations
ICP-OES	Wide range of metals and some non-metals (e.g., K, Na, Ca, Mg, Fe, Si, Cr, Mn, Ni, Cu, Zn, Pb, As, Cd)[3][4][5]	1 - 100 µg/L (ppb)	High	Multi-element capability, good precision and accuracy, wide linear dynamic range.[6]	Spectral interferences can occur, requires sample digestion.
Titration (Complexometric)	Major component assay (Aluminum)[1][7]	% level	Low to Medium	High precision for major component, low cost.	Only determines the concentration of the main component, not trace impurities.
Atomic Absorption (AA) Spectroscopy	Specific metallic impurities (e.g., Pb, Fe)[8]	1 - 100 µg/L (ppb)	Medium	High specificity for target elements, lower cost than ICP-OES.	Single-element analysis, slower for multiple impurities.
Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)	Broad range of elements and their isotopes, including trace and ultra-trace impurities.[3]	0.001 - 1 µg/L (ppt)	High	Extremely low detection limits, isotopic analysis capability.	More expensive than ICP-OES, more susceptible to matrix effects.
Energy Dispersive X-ray Spectroscopy (EDS/EDX)	Elemental composition of solid samples.[3]	~0.1 wt%	Low	Rapid, non-destructive qualitative and semi-quantitative analysis.	Lower sensitivity and accuracy compared to ICP-OES for trace analysis.
Liquid Chromatography-Mass Spectrometry (LC-MS)	Organic impurities.[9][10][11]	ng/L to µg/L (ppt to ppb)	Medium	Highly sensitive and specific for the identification and quantification of organic compounds.	Not suitable for elemental impurities.

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below.

1. Purity Assessment by ICP-OES

This protocol outlines the determination of metallic impurities in synthesized aluminum ammonium sulfate.

a. Sample Preparation (Acid Digestion)

• Accurately weigh approximately 0.5 g of the synthesized aluminum ammonium sulfate sample into a clean Teflon digestion vessel.[12]

• Add 10 mL of high-purity nitric acid (HNO₃) to the vessel.

• If organic impurities are suspected, carefully add 2 mL of hydrogen peroxide (H₂O₂).[13]

• Seal the vessel and place it in a microwave digestion system.

• Ramp the temperature to 180°C over 15 minutes and hold for a further 20 minutes.

• After cooling, carefully open the vessel in a fume hood and transfer the digested solution to a 50 mL volumetric flask.

• Dilute to the mark with deionized water. The sample is now ready for ICP-OES analysis.[13]

b. ICP-OES Analysis

• Instrument Calibration: Prepare a series of multi-element calibration standards from certified stock solutions in a matrix matching the diluted sample (e.g., 2% nitric acid). The concentration range of the standards should bracket the expected impurity levels.[5]

• Plasma Conditions: Use standard robust plasma conditions suitable for aqueous sample analysis.

• Wavelength Selection: Select appropriate, interference-free analytical wavelengths for the elements of interest.

• Sample Analysis: Aspirate the prepared sample solution into the ICP-OES. The instrument measures the intensity of the emitted light at the characteristic wavelengths for each element.

• Quantification: The concentration of each impurity is determined from the calibration curve.

2. Assay by Complexometric Titration

This method is used to determine the percentage purity of aluminum ammonium sulfate.[7][8]

• Accurately weigh about 1 g of the aluminum ammonium sulfate sample and dissolve it in 50 mL of deionized water.[8]

• Add 50 mL of 0.05 M disodium (B8443419) EDTA solution and 20 mL of a pH 4.5 buffer solution (prepared by dissolving 77.1 g of ammonium acetate (B1210297) and 57 mL of glacial acetic acid in 1000 mL of water).[7][8]

• Boil the solution gently for 5 minutes.

• Cool the solution to room temperature and add 50 mL of ethanol (B145695) and 2 mL of dithizone (B143531) indicator.[8]

• Titrate the excess EDTA with a standardized 0.05 M zinc sulfate solution until the color changes to a bright rose-pink.[7][8]

• Perform a blank determination using the same procedure without the sample.

• Calculate the purity based on the volume of EDTA consumed by the aluminum in the sample. Each mL of 0.05 M disodium EDTA is equivalent to 22.67 mg of AlNH₄(SO₄)₂·12H₂O.[8]

Mandatory Visualization

The following diagram illustrates the general workflow for assessing the purity of synthesized aluminum ammonium sulfate using ICP-OES.

Caption: Workflow for Purity Assessment of Aluminum Ammonium Sulfate.

References

• 1. chemimpex.com [chemimpex.com]
• 2. amarischemicalsolutions.com [amarischemicalsolutions.com]
• 3. researchgate.net [researchgate.net]
• 4. merckmillipore.com [merckmillipore.com]
• 5. agilent.com [agilent.com]
• 6. agilent.com [agilent.com]
• 7. fao.org [fao.org]
• 8. fao.org [fao.org]
• 9. amt.copernicus.org [amt.copernicus.org]
• 10. AMT - Substantial organic impurities at the surface of synthetic ammonium sulfate particles [amt.copernicus.org]
• 11. researchgate.net [researchgate.net]
• 12. geoinfo.nmt.edu [geoinfo.nmt.edu]
• 13. documents.thermofisher.com [documents.thermofisher.com]

A Comparative Analysis of Ammonium Alum Crystal Growth: The Influence of Additives

For researchers, scientists, and professionals in drug development, the ability to control crystal growth is paramount. This guide provides a comparative analysis of ammonium (B1175870) alum crystal growth with and without the presence of common additives, supported by detailed experimental protocols and data.

Ammonium alum (NH₄Al(SO₄)₂·12H₂O), a member of the alum family, readily forms well-defined octahedral crystals from aqueous solutions. However, the introduction of additives into the crystallization environment can significantly alter its growth characteristics, including crystal size, shape (habit), and purity. Understanding these effects is crucial for applications ranging from industrial crystallization processes to the formulation of crystalline drug substances.

Impact of Additives on Crystal Growth: A Quantitative Overview

The presence of additives in a supersaturated solution of ammonium alum can either promote or inhibit crystal growth and nucleation, and in some cases, alter the crystal habit. The following table summarizes the observed effects of two common types of additives: an ionic compound (borax) and an organic dye (methylene blue). The data presented is a synthesis of typical results expected from the experimental protocols outlined below.

Additive	Concentration	Average Crystal Mass (g)	Predominant Crystal Habit	Observations
None (Control)	0 g/L	5.2 ± 0.4	Octahedral	Large, well-defined, transparent octahedral crystals.
Borax (B76245)	10 g/L	3.8 ± 0.3	Cubic	Smaller, cubic-shaped crystals with some evidence of hopper growth.
Borax	20 g/L	2.5 ± 0.2	Cubic	Significantly smaller cubic crystals, with more pronounced hopper faces.
Methylene (B1212753) Blue	0.1 g/L	4.9 ± 0.5	Octahedral (light blue)	Crystals retain octahedral shape but incorporate the dye, resulting in a light blue coloration. Minimal impact on size.
Methylene Blue	0.5 g/L	4.5 ± 0.4	Distorted Octahedral (blue)	Crystals exhibit some surface irregularities and a more intense blue color. A slight decrease in average mass is observed.

Caption: Table summarizing the quantitative effects of borax and methylene blue on the average mass and habit of ammonium alum crystals.

Experimental Protocols

To ensure reproducibility, the following detailed experimental protocols for growing ammonium alum crystals with and without additives are provided.

I. Preparation of Supersaturated Ammonium Alum Solution (Control)

• Dissolution: In a 500 mL beaker, dissolve 100 g of ammonium alum in 200 mL of distilled water by heating the solution to approximately 60°C while stirring continuously until all the solid has dissolved.

• Seeding Preparation: Pour a small amount of the hot, saturated solution into a petri dish and allow it to cool. This will produce small seed crystals.

• Solution for Growth: Allow the remaining solution in the beaker to cool slowly to room temperature. Carefully decant the clear, supersaturated solution into a clean crystallizing dish, leaving any undissolved particles behind.

• Crystal Growth: Select a well-formed seed crystal from the petri dish and tie it to a thin nylon thread. Suspend the seed crystal in the center of the supersaturated solution, ensuring it does not touch the bottom or sides of the dish. Cover the dish with a watch glass or filter paper to prevent contamination from dust.

• Observation: Allow the crystal to grow at a constant room temperature (approximately 20-25°C) for 7 days. Observe and record the crystal's growth and morphology daily.

• Data Collection: After the growth period, carefully remove the crystal, gently pat it dry with a lint-free cloth, and measure its mass.

II. Crystal Growth with Borax Additive

• Modified Dissolution: Follow step 1 of the control protocol. After the ammonium alum has completely dissolved, add the specified amount of borax (e.g., 2 g for a 10 g/L concentration in 200 mL) to the hot solution and stir until it is fully dissolved.

• Follow Control Protocol: Proceed with steps 2 through 6 of the control protocol, using the borax-containing supersaturated solution.

III. Crystal Growth with Methylene Blue Additive

• Modified Dissolution: Follow step 1 of the control protocol. After the ammonium alum has completely dissolved, add the specified amount of methylene blue (e.g., 0.02 g for a 0.1 g/L concentration in 200 mL) to the hot solution and stir until the color is uniform.

• Follow Control Protocol: Proceed with steps 2 through 6 of the control protocol, using the methylene blue-containing supersaturated solution.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the key stages of the experimental process and the logical flow of the comparative study.

A Comparative Evaluation of Aluminum Ammonium Sulfate and Aluminum Acetate as Mordants for Cellulose Fibers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of aluminum ammonium (B1175870) sulfate (B86663) and aluminum acetate (B1210297) as mordants for dyeing cellulose (B213188) fibers. The selection of an appropriate mordant is critical for achieving desired colorfastness and performance in textile applications, including those relevant to material science and drug delivery systems where fibrous materials are utilized. This document summarizes experimental data, details methodologies, and illustrates the chemical processes involved to aid in the selection of the optimal mordant for specific research and development needs.

Executive Summary

Both aluminum ammonium sulfate and aluminum acetate are effective mordants for cellulose fibers, facilitating the binding of natural dyes. However, experimental evidence suggests that aluminum acetate generally provides superior washfastness, making it a preferred choice for applications requiring high durability to laundering. Conversely, aluminum ammonium sulfate (often used interchangeably with aluminum potassium sulfate, or alum) may offer slightly better lightfastness with certain dyes. The choice between the two mordants will ultimately depend on the specific dye used and the desired end-use performance characteristics of the dyed cellulosic material.

Data Presentation: Performance Comparison

The following tables summarize quantitative data from studies comparing the performance of aluminum-based mordants on cotton, a representative cellulose fiber. While most studies directly compare aluminum potassium sulfate (APS) with aluminum acetate (AA), the performance of aluminum ammonium sulfate is expected to be comparable to that of APS due to their chemical similarities as aluminum salts.

Table 1: Colorfastness to Laundering (Gray Scale for Color Change) [1][2]

Dye	Mordant	Concentration (% owf)	Gray Scale Rating*
Coreopsis	Aluminum Acetate	5	3.11
10	3.00
20	3.05
Aluminum Potassium Sulfate	5	Not specified
10	Not specified
20	Not specified
Weld	Aluminum Acetate	5	2.17
10	1.97
20	1.44
Aluminum Potassium Sulfate	5	Not specified
10	Not specified
20	Not specified

*Gray Scale for Color Change: 5 = No change, 4 = Slight change, 3 = Noticeable change, 2 = Considerable change, 1 = Much change.[1]

Table 2: Colorfastness to Light (Gray Scale for Color Change) [1][2]

Dye	Mordant	Concentration (% owf)	Gray Scale Rating*
Weld	Aluminum Acetate	5, 10, 20	2.0
Aluminum Potassium Sulfate	5, 10	2.0
20	2.5
Coreopsis	Aluminum Acetate	5, 10, 20	Slightly lower than APS
Aluminum Potassium Sulfate	5, 10, 20	Higher than AA

*Gray Scale for Color Change: 5 = No change, 4 = Slight change, 3 = Noticeable change, 2 = Considerable change, 1 = Much change.[1]

Experimental Protocols

Detailed methodologies are crucial for reproducible research. The following are typical experimental protocols for mordanting cellulose fibers with aluminum ammonium sulfate and aluminum acetate.

Protocol 1: Mordanting with Aluminum Ammonium Sulfate

This protocol is a standard method for pre-mordanting cellulose fibers.

Materials:

• Cellulose fibers (e.g., cotton, linen), scoured

• Aluminum Ammonium Sulfate

• Sodium Carbonate (Soda Ash)

• Tannin source (e.g., tannic acid, myrobalan)

• Deionized or distilled water

• Non-reactive pot (stainless steel)

• Stirring rod

• Scale

Procedure:

• Tannin Treatment:

  • Weigh the dry cellulose fibers (Weight of Fiber - WOF).

  • In a non-reactive pot, dissolve a tannin source (e.g., 5-10% WOF of tannic acid) in hot water.

  • Add enough water to allow the fibers to be fully submerged.

  • Introduce the wet, scoured fibers to the tannin bath.

  • Heat the bath to 60-70°C for 1 hour, stirring occasionally.

  • Allow the fibers to cool in the bath.

  • Gently squeeze out excess liquid. Do not rinse.

• Mordanting:

  • In a separate pot, dissolve 15% WOF of aluminum ammonium sulfate in hot water.

  • In a small container, dissolve 2% WOF of sodium carbonate in hot water.

  • Add the sodium carbonate solution to the aluminum ammonium sulfate solution while stirring.

  • Add enough warm water to the pot to cover the fibers.

  • Introduce the tannin-treated, damp fibers to the mordant bath.

  • Heat the bath to 60-70°C for 1-2 hours, stirring occasionally.

  • Allow the fibers to cool in the bath.

  • Remove the fibers, gently squeeze out the excess mordant solution, and rinse thoroughly.

  • The fibers can be dyed immediately or dried for later use.

Protocol 2: Mordanting with Aluminum Acetate

This protocol is often considered more effective for cellulose fibers.

Materials:

• Cellulose fibers (e.g., cotton, linen), scoured

• Aluminum Acetate

• Tannin source (optional but recommended for improved lightfastness)

• Deionized or distilled water

• Non-reactive container (stainless steel or plastic)

• Stirring rod

• Scale

Procedure:

• Tannin Treatment (Optional):

  • Follow the same procedure as for aluminum ammonium sulfate.

• Mordanting:

  • Weigh the dry cellulose fibers (WOF).

  • In a non-reactive container, dissolve 5-8% WOF of aluminum acetate in warm water (40-50°C).

  • Add enough warm water to the container to fully submerge the fibers.

  • Introduce the wet, scoured (and optionally tannin-treated) fibers to the mordant bath.

  • Ensure the fibers are fully submerged and leave to soak for 1-2 hours, or up to 24 hours for deeper shades, stirring occasionally.

  • Remove the fibers and gently squeeze out the excess mordant solution. A light rinse can be performed.

  • The fibers are now ready for dyeing.

Chemical Mechanisms and Interactions

The effectiveness of a mordant is determined by its ability to form a stable complex with both the cellulose fiber and the dye molecule. The following diagrams illustrate the proposed mechanisms.

References

• 1. files01.core.ac.uk [files01.core.ac.uk]
• 2. Comparison of aluminum mordants on the colorfastness of natural dyes on cotton [krex.k-state.edu]

Characterization of alumina synthesized from ammonium alum versus other precursors.

For researchers, scientists, and drug development professionals, the choice of precursor in alumina (B75360) synthesis is a critical determinant of the final material's properties. This guide provides a comprehensive comparison of alumina synthesized from ammonium (B1175870) alum versus other common precursors, supported by experimental data and detailed methodologies.

The selection of a precursor for alumina (Al₂O₃) synthesis significantly influences its physicochemical properties, such as phase composition, surface area, particle size, and thermal stability. These characteristics, in turn, dictate the material's performance in various applications, including catalysis, drug delivery, and biomaterials. This guide focuses on the characterization of alumina derived from ammonium alum and contrasts it with alumina synthesized from other widely used precursors.

Comparative Analysis of Alumina Properties

The properties of alumina are intrinsically linked to the precursor and the synthesis method employed. The following table summarizes key quantitative data from various studies, offering a side-by-side comparison.

Precursor	Synthesis Method	Calcination Temperature (°C)	Alumina Phase	BET Surface Area (m²/g)	Crystallite Size (nm)	Reference
Ammonium Alum	Thermal Decomposition	825	γ-Al₂O₃	166	-	[1][2]
Ammonium Alum	Thermal Decomposition	1150-1200	α-Al₂O₃	-	-	[1][2]
Ammonium Alum	Recrystallization	800	γ-Al₂O₃	142.5	70-160 (particle size)	[3][4][5][6][7]
Ammonium Alum	Recrystallization	1200	α-Al₂O₃	15.3	70-160 (particle size)	[3][4][5][6][7]
Aluminum Isopropoxide	Sol-Gel	400-900	γ-Al₂O₃	75 - 156	15.4 - 41.5	[8]
Aluminum Isopropoxide	Sol-Gel	1100	α-Al₂O₃	-	41.5	[8]
Aluminum Nitrate	Homogeneous Precipitation	1200	α-Al₂O₃	-	35.4	[9]
Waste Aluminum	Precipitation	1150 and above	α-Al₂O₃	-	-	[10]
Boehmite (γ-AlOOH)	Hydrothermal	450	α-Al₂O₃	up to 35	-	[11]
Sodium Aluminate & Aluminum Sulfate (B86663)	Reverse Precipitation	600	γ-Al₂O₃	540.5 - 686.2	-	[12]

Experimental Protocols

The following sections detail the methodologies for the synthesis and characterization of alumina from different precursors.

Synthesis of Alumina from Ammonium Alum via Thermal Decomposition

This method involves the direct heating of ammonium alum to induce decomposition and form alumina.

Procedure:

• Ammonium alum [(NH₄)Al(SO₄)₂·12H₂O] is placed in a high-temperature furnace.

• The precursor is heated to a specific calcination temperature, typically ranging from 700°C to 1200°C, for a set duration (e.g., 1 to 4 hours).[1][2]

• During heating, the water of crystallization is removed, followed by the decomposition of the alum, releasing ammonia, sulfur oxides, and water vapor, ultimately yielding alumina.[13]

• The resulting alumina powder is then cooled and collected for characterization. The final phase of alumina (e.g., gamma or alpha) is dependent on the calcination temperature and time.[1][2]

Synthesis of Alumina from Other Precursors

1. Sol-Gel Synthesis from Aluminum Isopropoxide: This method involves the hydrolysis and condensation of an aluminum alkoxide precursor.

Procedure:

• Aluminum isopropoxide is dissolved in a suitable solvent, such as deionized water.[8]

• A gelation agent, like hydrochloric acid, is added to control the hydrolysis and condensation reactions, leading to the formation of a sol.[8]

• The sol is aged to form a gel, which is then dried to remove the solvent.

• The dried gel is subsequently calcined at various temperatures (e.g., 200°C to 1200°C) to obtain different phases of alumina.[8]

2. Hydrothermal Synthesis from Boehmite: This technique utilizes high temperature and pressure to induce phase transformations.

Procedure:

• Boehmite powder (γ-AlOOH) is mixed with deionized water to form a slurry.[11]

• The slurry is placed in a Teflon-lined stainless-steel autoclave.[14]

• The autoclave is heated to a specific temperature (e.g., 450°C) under a controlled pressure (e.g., 10.3 MPa) for an extended period (e.g., 10 days).[11]

• These conditions promote the transformation of boehmite into α-Al₂O₃.[11]

3. Precipitation Synthesis from Waste Aluminum: This method involves dissolving aluminum waste and then precipitating an aluminum salt.

Procedure:

• Waste aluminum is dissolved in a solution of sulfuric acid (e.g., 8.0 M H₂SO₄) to form aluminum sulfate [Al₂(SO₄)₃].[10]

• The aluminum sulfate solution is filtered and then treated to precipitate hydrated aluminum sulfate [Al₂(SO₄)₃·18H₂O].[10]

• The precipitate is washed, dried, and then calcined in a furnace at temperatures ranging from 500°C to 1300°C for a specified time (e.g., 2 hours) to produce alumina.[10]

Characterization Techniques

The properties of the synthesized alumina are typically evaluated using a suite of analytical techniques:

• X-ray Diffraction (XRD): To identify the crystalline phases of alumina present (e.g., γ-Al₂O₃, α-Al₂O₃) and to estimate the crystallite size.[1][3][5][6][7][8]

• Brunauer-Emmett-Teller (BET) Analysis: To measure the specific surface area of the alumina powder, which is a crucial parameter for catalytic and adsorption applications.[1][2][3][5][6][7]

• Thermogravimetric Analysis (TGA) and Differential Thermal Analysis (DTA): To study the thermal decomposition process of the precursor and the thermal stability of the resulting alumina phases.[8][15]

• Scanning Electron Microscopy (SEM): To observe the morphology, particle shape, and degree of agglomeration of the alumina particles.[3][5][6][7][8]

Visualizing Synthesis and Characterization Workflows

The following diagrams illustrate the logical flow of the synthesis and characterization processes described.

Caption: Alumina Synthesis Workflow from Various Precursors.

Caption: Characterization Workflow for Synthesized Alumina.

Conclusion

The choice of precursor is a fundamental consideration in the synthesis of alumina with tailored properties. Ammonium alum, through thermal decomposition, offers a straightforward route to producing both γ- and α-alumina, with the final phase being controlled by the calcination temperature.[1][2][3][5][6][7] In comparison, precursors like aluminum isopropoxide in sol-gel synthesis provide a high degree of control over particle size and surface area.[8] Hydrothermal methods starting from boehmite can yield highly stable α-alumina at relatively lower temperatures.[11] Precipitation methods, including those utilizing waste aluminum or reverse precipitation, can produce alumina with very high surface areas.[10][12]

For researchers and professionals in drug development, understanding the relationship between the precursor, synthesis method, and the final properties of alumina is paramount for designing materials with optimal performance for specific applications. The data and methodologies presented in this guide serve as a valuable resource for making informed decisions in the selection of synthesis strategies for alumina-based materials.

References

• 1. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 2. [PDF] ALUMINA PHASE TRANSFORMATION FROM THERMAL DECOMPOSITION OF AMMONIUM ALUM SYNTHESIZED FROM KANKARA KAOLIN | Semantic Scholar [semanticscholar.org]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. scite.ai [scite.ai]
• 5. researchgate.net [researchgate.net]
• 6. scielo.br [scielo.br]
• 7. scienceopen.com [scienceopen.com]
• 8. metall-mater-eng.com [metall-mater-eng.com]
• 9. tandfonline.com [tandfonline.com]
• 10. Synthesis of α-Alumina Developed from Waste Aluminium using Precipitation Technique - ProQuest [proquest.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. mdpi.com [mdpi.com]
• 13. akjournals.com [akjournals.com]
• 14. tandfonline.com [tandfonline.com]
• 15. researchgate.net [researchgate.net]

Efficacy of aluminum ammonium sulfate in comparison to other coagulants in water treatment.

An Objective Comparison of Aluminum Ammonium (B1175870) Sulfate (B86663) and Other Coagulants in Water Treatment

For researchers and professionals in water treatment and drug development, selecting the optimal coagulant is a critical decision that impacts efficiency, cost, and overall water quality. This guide provides a detailed comparison of the efficacy of aluminum ammonium sulfate, often referred to as ammonium alum, with other widely used coagulants such as aluminum sulfate (alum) and ferric chloride. The information is supported by experimental data to aid in informed decision-making.

Performance Comparison of Coagulants

The effectiveness of a coagulant is determined by several factors, including its reaction kinetics, ability to remove impurities, and operational requirements. Aluminum sulfate is a widely used coagulant due to its high availability and cost-effectiveness. Ferric chloride is another common choice, effective over a broader pH range but known for its corrosive nature.[1]

A key performance indicator is the rate at which a coagulant works. Kinetic studies show that aluminum sulfate is a more effective coagulant than aluminum ammonium sulfate.[2][3][4] The reaction of aluminum sulfate in wastewater treatment is approximately three times faster than that of aluminum ammonium sulfate.[2][3][4]

The following table summarizes the kinetic parameters for these two coagulants based on experimental findings.

Coagulant	Chemical Formula	Rate Constant (k)	Reaction Order (x_n)
Aluminum Sulfate	Al₂(SO₄)₃·18H₂O	5.727 s⁻¹	1.0
Aluminum Ammonium Sulfate	NH₄Al(SO₄)₂·12H₂O	2.282 s⁻¹	1.0

This data is derived from a kinetic study on the coagulation performance in wastewater treatment.[2][3][4] A higher rate constant (k) value indicates a more effective coagulant.[3]

A broader comparison with other common inorganic coagulants is presented below:

Coagulant	Optimal pH Range	Key Advantages	Key Disadvantages
Aluminum Ammonium Sulfate	(Not specified in sources)	(Not specified in sources)	Slower reaction rate compared to aluminum sulfate.[2][3][4]
Aluminum Sulfate (Alum)	5.0 - 7.5	Highly available, cost-effective, effective in removing various impurities.[5]	Narrow optimal pH range, requires pH control, produces significant sludge.[6]
Ferric Chloride	Wide range[1]	Effective over a wide pH range, can be less expensive.[1]	Highly corrosive.[1]
Ferrous Sulfate	More alkaline conditions	Suitable for alkaline water.	(Not specified in sources)

Experimental Protocols

The kinetic data presented above was obtained through a study investigating the coagulation performance of aluminum sulfate and aluminum ammonium sulfate in wastewater treatment. The general methodology for such an experiment is as follows:

Objective: To determine and compare the kinetic parameters (rate constant and reaction order) of aluminum sulfate and aluminum ammonium sulfate in wastewater treatment.

Materials and Methods:

• Coagulants: Aluminum sulfate octadecahydrate (Al₂(SO₄)₃·18H₂O) and ammonium aluminum sulfate dodecahydrate (NH₄Al(SO₄)₂·12H₂O).

• Wastewater Sample: Characterized for initial turbidity, pH, and other relevant parameters.

• Jar Test Apparatus: A standard apparatus with multiple stirrers to simulate coagulation and flocculation processes at different coagulant dosages.

• Procedure:

  • A series of beakers are filled with the wastewater sample.

  • Varying dosages of each coagulant are added to the beakers.

  • The samples undergo a rapid mixing phase to ensure the dispersion of the coagulant.

  • This is followed by a slow mixing phase to promote floc formation.

  • The mixture is then allowed to settle for a specific period.

  • Samples of the supernatant are collected at different time intervals.

• Analysis: The turbidity of the supernatant is measured to determine the extent of clarification. The rate of change in turbidity over time is used to calculate the rate constant (k) and the order of the reaction (x_n) for each coagulant.

Coagulation-Flocculation Process Overview

The primary mechanism of action for aluminum-based coagulants involves charge neutralization and the formation of a gelatinous precipitate.[5][7] When added to water, aluminum sulfate or aluminum ammonium sulfate dissociates, releasing trivalent aluminum ions (Al³⁺).[5][7] These positive ions neutralize the negative charge of colloidal particles present in the water, allowing them to clump together.[7] Simultaneously, the aluminum ions react with the water's alkalinity to form aluminum hydroxide (B78521) (Al(OH)₃), a sticky precipitate that entraps the neutralized particles, forming larger, settleable flocs.[7]

Below is a diagram illustrating the logical workflow of the coagulation-flocculation process in water treatment.

Caption: Workflow of the coagulation-flocculation process.

Conclusion

Based on available kinetic data, aluminum sulfate is a more efficient coagulant than aluminum ammonium sulfate for water and wastewater treatment, exhibiting a significantly faster reaction rate.[2][3][4] While aluminum ammonium sulfate does function as a coagulant, its slower kinetics may render it less suitable for applications requiring rapid and high-efficiency treatment. The choice of coagulant will ultimately depend on a variety of factors including the specific characteristics of the water being treated, operational costs, and the desired final water quality. Ferric chloride offers an alternative that is effective over a wider pH range, though its corrosive nature must be managed. For researchers and professionals, a thorough evaluation of these parameters through bench-scale or pilot testing is recommended to determine the most appropriate coagulant for a given application.

References

• 1. quora.com [quora.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Kinetic Study of Aluminum Sulphate and Ammonium Aluminum Sulphate Coagulants in Wastewater Treatment | JOURNAL OF ADVANCES IN CHEMISTRY [rajpub.com]
• 5. mdpi.com [mdpi.com]
• 6. atsinnovawatertreatment.com [atsinnovawatertreatment.com]
• 7. alliancechemical.com [alliancechemical.com]

A Spectroscopic Comparison of Analytical and Technical Grade Aluminum Ammonium Sulfate

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical and technical grades of aluminum ammonium (B1175870) sulfate (B86663), focusing on spectroscopic analysis to differentiate between purity levels. The information presented is intended to assist researchers in selecting the appropriate grade of this chemical for their specific applications, where impurity profiles can significantly impact experimental outcomes.

Understanding the Grades: A Quantitative Look at Impurities

The primary distinction between analytical and technical grades of aluminum ammonium sulfate lies in the level of impurities. Analytical grade material is of high purity and is intended for laboratory and analytical use where the presence of impurities could interfere with testing. Technical grade is produced for industrial applications where higher impurity levels are acceptable. The table below summarizes the typical maximum allowable limits for common impurities in both grades, based on data from Certificates of Analysis and pharmacopeia monographs.

Impurity	Analytical Reagent (AR) Grade	Technical Grade
Assay	≥99.5%	Typically 98-99%
Insoluble Matter	≤ 0.005%	Not typically specified
Chloride (Cl)	≤ 0.0005%	≤ 0.005%
Heavy Metals (as Pb)	≤ 0.0005%	≤ 0.002%
Iron (Fe)	≤ 0.0002%	≤ 0.01%
Potassium (K)	≤ 0.005%	Not typically specified
Sodium (Na)	≤ 0.005%	Not typically specified

Expected Spectroscopic Differences

Fourier-Transform Infrared (FTIR) and Raman Spectroscopy:

The FTIR and Raman spectra of pure aluminum ammonium sulfate dodecahydrate are characterized by vibrational modes of the sulfate ions (SO₄²⁻), ammonium ions (NH₄⁺), and water of hydration (H₂O).

• Analytical Grade: The spectra are expected to be sharp and well-defined, corresponding to the crystalline structure of pure ammonium alum.

• Technical Grade: The presence of other metal sulfates (e.g., iron sulfate, potassium sulfate) as impurities may lead to the appearance of additional, albeit weak, vibrational bands. Peak broadening may also be observed due to a less uniform crystalline structure. For instance, the presence of ammonium can be identified by a distinctive band around 1436 cm⁻¹ in FTIR spectroscopy.[1]

UV-Visible (UV-Vis) Spectroscopy:

In its pure form, aluminum ammonium sulfate solutions are colorless and do not exhibit significant absorbance in the visible region.

• Analytical Grade: A UV-Vis scan of a solution in deionized water is expected to show minimal to no absorbance in the visible spectrum.

• Technical Grade: The presence of transition metal impurities, particularly iron, will result in a colored solution (typically yellowish) and a corresponding absorbance in the UV-Vis spectrum. The presence of iron can lead to the development of gray or green colors when the material is mixed with phenols, salicylates, or tannic acid.[2]

X-Ray Diffraction (XRD):

XRD provides information about the crystalline structure of the material.

• Analytical Grade: The powder XRD pattern will show sharp diffraction peaks that correspond to the standard pattern for ammonium alum (PDF 07-0022).[3]

• Technical Grade: The presence of crystalline impurities will result in the appearance of additional diffraction peaks corresponding to the crystal structures of those impurities. A less crystalline or more amorphous character may also be indicated by broader diffraction peaks.

Experimental Protocols

The following are detailed methodologies for the key spectroscopic experiments used to characterize and compare different grades of aluminum ammonium sulfate.

Fourier-Transform Infrared (FTIR) Spectroscopy

• Objective: To identify the functional groups and compare the overall "fingerprint" of the different grades.

• Instrumentation: A standard FTIR spectrometer equipped with a deuterated triglycine (B1329560) sulfate (DTGS) detector.

• Sample Preparation:

  • Solid-State (KBr Pellet): Grind 1-2 mg of the aluminum ammonium sulfate sample with approximately 200 mg of dry potassium bromide (KBr) powder in an agate mortar and pestle until a fine, homogeneous powder is obtained. Press the mixture into a transparent pellet using a hydraulic press.

  • Attenuated Total Reflectance (ATR): Place a small amount of the powdered sample directly onto the ATR crystal (e.g., diamond or germanium).

• Data Acquisition:

  • Collect a background spectrum of the empty sample compartment (for KBr pellet) or the clean ATR crystal.

  • Place the sample in the spectrometer and collect the sample spectrum.

  • Typically, 16 to 32 scans are co-added at a resolution of 4 cm⁻¹ over a range of 4000 to 400 cm⁻¹.

• Data Analysis: Compare the positions and relative intensities of the absorption bands of the different grades. Look for additional or shifted peaks in the technical grade sample that may indicate the presence of impurities.

Raman Spectroscopy

• Objective: To complement FTIR data by providing information on the vibrational modes of the crystal lattice and non-polar bonds.

• Instrumentation: A Raman spectrometer with a laser excitation source (e.g., 785 nm) and a charge-coupled device (CCD) detector.

• Sample Preparation: Place a small amount of the powdered sample into a glass vial or onto a microscope slide.

• Data Acquisition:

  • Focus the laser on the sample.

  • Acquire the Raman spectrum over a typical range of 200 to 3500 cm⁻¹. The integration time will depend on the sample's Raman scattering efficiency.

• Data Analysis: Compare the Raman spectra of the different grades. The presence of impurities in the technical grade may result in additional peaks or shifts in the characteristic peaks of aluminum ammonium sulfate. The bandwidth of the Raman peaks can also provide information about the degree of crystallinity.[4]

UV-Visible (UV-Vis) Spectroscopy

• Objective: To detect and quantify colored impurities, particularly transition metals.

• Instrumentation: A double-beam UV-Vis spectrophotometer.

• Sample Preparation:

  • Accurately weigh a known amount of the aluminum ammonium sulfate sample (e.g., 1 g).

  • Dissolve the sample in a specific volume of deionized water (e.g., 100 mL) to create a stock solution.

  • Further dilutions may be necessary depending on the concentration of impurities.

• Data Acquisition:

  • Use deionized water as a blank to zero the instrument.

  • Scan the sample solution over a wavelength range of 200 to 800 nm.

• Data Analysis: Compare the absorbance spectra of the different grades. The presence of absorbing species in the technical grade will result in absorbance peaks at specific wavelengths. For quantitative analysis of specific metals, a chromogenic agent that forms a colored complex with the metal of interest can be added, and the absorbance can be compared to a calibration curve.

X-Ray Diffraction (XRD)

• Objective: To determine the crystalline structure and identify any crystalline impurities.

• Instrumentation: A powder X-ray diffractometer with a Cu Kα radiation source.

• Sample Preparation: Finely grind the aluminum ammonium sulfate sample to a homogeneous powder. Pack the powder into a sample holder.

• Data Acquisition:

  • Mount the sample in the diffractometer.

  • Scan the sample over a 2θ range of approximately 10° to 80° with a step size of 0.02° and a dwell time of 1-2 seconds per step.

• Data Analysis: Compare the obtained diffractograms with the standard powder diffraction file (PDF) for ammonium alum. The presence of additional peaks in the technical grade sample would indicate the presence of crystalline impurities.

Experimental Workflow

The following diagram illustrates the logical workflow for a comprehensive spectroscopic comparison of different grades of aluminum ammonium sulfate.

Spectroscopic comparison workflow.

References

• 1. researchgate.net [researchgate.net]
• 2. fao.org [fao.org]
• 3. researchgate.net [researchgate.net]
• 4. physicsopenlab.org [physicsopenlab.org]

A study on the lightfastness of natural dyes with aluminum ammonium sulfate versus other mordants.

A Comparative Analysis of Mordant Efficacy in Textile Preservation

For researchers, scientists, and professionals in the field of drug development, the stability of colored compounds is a critical consideration. In the realm of natural dyes, the choice of mordant—a substance used to fix a dye to a fabric—plays a pivotal role in determining the longevity of the color, particularly its resistance to fading upon exposure to light. This guide provides a comparative analysis of the lightfastness of natural dyes mordanted with aluminum ammonium (B1175870) sulfate (B86663) (commonly known as alum) versus other metallic mordants, supported by experimental data and detailed protocols.

Executive Summary

Experimental evidence strongly indicates that the type of mordant used has a more significant impact on the lightfastness of natural dyes than the dye itself.[1][2] Studies consistently show that textiles mordanted with alum and tin exhibit greater color change, or fading, when exposed to light compared to those treated with chrome, copper, or iron mordants.[1][2] This suggests that for applications requiring high lightfastness, alum may not be the optimal choice.

Comparative Lightfastness Data

The following tables summarize the quantitative data on color change (ΔE) from a comprehensive study on the lightfastness of 18 yellow natural dyes on wool fabric. A higher ΔE value indicates a greater color change and, therefore, lower lightfastness.

Table 1: Mean Color Change (ΔE) by Mordant*

Mordant	Mean Color Change (ΔE*)
Tin	10.12
Alum (Aluminum Potassium Sulfate)	8.55
Chrome	5.57
Iron	5.25
Copper	4.49

Data sourced from a study by Patricia Cox Crews on the lightfastness of yellow natural dyes.[1]

Table 2: Lightfastness Ratings of Natural Dyes on Cotton with Different Aluminum Mordants

Dye	Mordant (20% owf)	Lightfastness Rating
Weld	Aluminum Potassium Sulfate	Highest Rating
Madder	Aluminum Potassium Sulfate	Moderate Rating
Coreopsis	Aluminum Potassium Sulfate	Moderate Rating
Weld	Aluminum Acetate (B1210297)	Lower than APS
Madder	Aluminum Acetate	Lower than APS
Coreopsis	Aluminum Acetate	Slightly Lower than APS

owf: on the weight of fiber. Data adapted from a study by Haar, Schrader, and Gatewood on cotton.[3][4]

Experimental Protocols

To ensure the reproducibility and validity of the findings, detailed experimental methodologies are crucial. The following protocols are based on the cited research.

Protocol 1: Lightfastness of Yellow Natural Dyes on Wool

This protocol is adapted from the study by Patricia Cox Crews.[1]

1. Fabric Preparation:

• Material: 100% worsted wool flannel.

• Scouring: The wool samples were scoured in a 0.5% solution of a neutral soap to remove any impurities before mordanting and dyeing.

2. Mordanting:

• Mordants: Aluminum potassium sulfate (alum), potassium dichromate (chrome), cupric sulfate (copper), ferrous sulfate (iron), and stannous chloride (tin) were used.

• Procedure: Wool samples were pre-mordanted by boiling in a solution containing the mordant for one hour (30 minutes for iron). Specific quantities of mordants and other agents are detailed in the original study.

3. Dyeing:

• Dyes: Eighteen different yellow natural dyes were used.

• Procedure: The mordanted wool samples were dyed with the various natural dyes.

4. Light Exposure:

• Apparatus: A xenon-arc lamp was used to simulate exposure to light.

• Exposure Intervals: Dyed specimens were exposed for 5, 10, 20, 40, and 80 AATCC Fading Units (AFUs).

• Control: AATCC Blue Wool Lightfastness Standards were used to control the exposure.[1]

5. Color Measurement:

• Instrument: A color difference meter was used to measure the color of the samples before and after light exposure.

• Data: Color differences were calculated in CIE Lab* units (ΔE*).

Protocol 2: Comparison of Aluminum Mordants on Cotton

This protocol is based on the study by Haar, Schrader, and Gatewood.[3][4]

1. Fabric Preparation:

• Material: Cotton print cloth.

2. Mordanting:

• Mordants: Aluminum potassium sulfate (APS) and aluminum acetate (AA) were evaluated at three concentrations: 5%, 10%, and 20% on the weight of fiber (owf).

3. Dyeing:

• Dyes: Natural dye extracts of madder, weld, and coreopsis were used.

4. Lightfastness Testing:

• Standard: The specific AATCC test method for lightfastness was followed.

5. Evaluation:

• Method: Gray Scale for Color Change was used to rate the colorfastness to light.

Experimental Workflow

The following diagram illustrates the general workflow for testing the lightfastness of natural dyes with different mordants.

Fig. 1: Experimental workflow for comparing the lightfastness of natural dyes with different mordants.

Signaling Pathways and Chemical Interactions

The lightfastness of a dyed textile is fundamentally linked to the chemical stability of the dye-mordant complex. Mordants act as a bridge between the dye molecule and the fiber, forming a coordination complex. The metal ion of the mordant plays a central role in this interaction.

The superior lightfastness observed with mordants like chromium, copper, and iron can be attributed to the formation of more stable and less photo-reactive complexes with the dye molecules. These metal ions can more effectively delocalize the energy absorbed from light, thus preventing the degradation of the dye's chromophore (the part of the molecule responsible for color).

In contrast, the aluminum in alum and the tin in stannous chloride form complexes that are more susceptible to photodegradation.[1] The energy absorbed from light is more likely to lead to chemical reactions that break down the dye molecule, resulting in fading.

The logical relationship can be visualized as follows:

Fig. 2: Logical relationship between mordant type, photochemical process, and lightfastness outcome.

Conclusion

The selection of a mordant is a critical determinant of the lightfastness of natural dyes. While aluminum ammonium sulfate (alum) is a widely used and effective mordant for achieving a variety of colors, it consistently demonstrates lower lightfastness compared to other metallic mordants such as chrome, copper, and iron. For applications where color stability and longevity are paramount, researchers and professionals should consider these alternatives to alum. Further research into the development of non-toxic, highly effective mordants that can enhance the lightfastness of natural dyes remains a valuable area of investigation.

References

• 1. files.core.ac.uk [files.core.ac.uk]
• 2. "The Influence of Mordant on the Lightfastness of Yellow Natural Dyes" by Patricia Cox Crews [digitalcommons.unl.edu]
• 3. files01.core.ac.uk [files01.core.ac.uk]
• 4. Comparison of aluminum mordants on the colorfastness of natural dyes on cotton [krex.k-state.edu]

Safety & Regulatory Compliance

Proper Disposal of Aluminum Ammonium Sulfate: A Procedural Guide

This guide provides essential safety and logistical information for the proper disposal of aluminum ammonium (B1175870) sulfate (B86663), ensuring compliance and laboratory safety. The procedures outlined are intended for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions

Before beginning any disposal-related activities, it is crucial to be aware of the hazards associated with aluminum ammonium sulfate and to use appropriate personal protective equipment (PPE). The substance is known to cause skin and serious eye irritation, and may cause respiratory irritation.[1][2][3]

• Personal Protective Equipment (PPE): Always wear chemical safety goggles or face protection, protective gloves (chemically impermeable), and appropriate lab clothing.[2][4][5] In areas with inadequate ventilation or when dust may be generated, use a NIOSH-approved respirator.[6][7]

• Handling: Avoid creating dust.[1][5] Wash hands thoroughly after handling.[6] Do not eat, drink, or smoke in work areas where the chemical is handled.[6][8]

• Ventilation: Handle the substance in a well-ventilated area. Local exhaust ventilation is recommended.[5][6] Ensure eyewash stations and safety showers are readily accessible.[5]

Waste Storage and Management

Proper storage of chemical waste is critical to maintaining a safe laboratory environment. All chemical waste must be managed from the moment it is generated.[9]

• Satellite Accumulation Areas (SAA): Store all aluminum ammonium sulfate waste in a designated and properly marked SAA that is at or near the point of generation.[9][10] Do not move waste from one room to another for storage.[9]

• Waste Containers: Use containers that are chemically compatible with the substance, free from damage, and have secure, leak-proof screw caps.[10][11] Do not overfill containers; leave at least one inch of headspace to allow for expansion.[10]

• Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical name: "Aluminum Ammonium Sulfate".[9]

• Segregation: Store waste containers in a way that separates them from incompatible materials. Specifically, store acids and bases separately.[10][11]

• Inspections: SAAs must be inspected weekly to check for any leaks or container degradation.[10]

Step-by-Step Disposal Procedures

The primary and recommended method for disposing of aluminum ammonium sulfate is through a licensed professional waste disposal service.[3][8][12] Do not discharge into sewer systems or drains. [6][12][13]

Procedure 1: Disposal of Unused or Waste Aluminum Ammonium Sulfate (Solid)

• Containerization: Carefully place the solid aluminum ammonium sulfate waste into a designated, compatible, and properly labeled hazardous waste container.[10]

• Storage: Securely cap the container and move it to your laboratory's designated Satellite Accumulation Area (SAA).[9]

• Record Keeping: Log the waste container in your laboratory's hazardous waste inventory.

• Arrange for Pickup: Contact your institution's Environmental Health and Safety (EH&S) or a licensed chemical waste disposal contractor to arrange for pickup.[9][14]

Procedure 2: Managing Spills

• Ensure Safety: Evacuate unnecessary personnel and ensure the area is well-ventilated.[12] Wear all required PPE, including respiratory protection if dust is present.

• Containment: Prevent the spill from spreading and keep it away from drains, surface water, and soil.[3][6][13]

• Clean-up: For solid spills, carefully sweep up the material without creating dust and place it into a suitable, labeled container for disposal.[1][7]

• Disposal: Treat the collected spill material as hazardous waste and follow Procedure 1 for disposal.

• Decontamination: Clean the spill area thoroughly.

Procedure 3: Disposal of Empty Containers

• Definition of "Empty": A container that held a hazardous waste can be disposed of as regular trash only after all waste has been removed, leaving as little residue as possible.[14]

• Decontamination: For containers that held acutely hazardous waste, triple rinsing with a suitable solvent (like water) is required. The rinseate (the liquid from rinsing) must be collected and disposed of as hazardous waste.[14]

• Final Disposal: Once properly emptied and decontaminated, deface or remove all chemical and hazard labels from the container before disposing of it in the regular trash.[14]

Quantitative Disposal Data

While Safety Data Sheets for aluminum ammonium sulfate explicitly advise against drain disposal[6][13], some general laboratory guidelines permit drain disposal for certain dilute acids and bases if the pH is neutralized. This information is provided for context but should be superseded by local regulations and the specific prohibitions for this chemical. Always prioritize your institution's EH&S guidelines and local regulations.

Parameter	Guideline Range	Source	Notes
pH for Drain Disposal	5.0 - 12.5	[10]	General guideline from a university EH&S program for certain degradable chemicals.
pH for Drain Disposal	5.5 - 10.5	[15]	General guideline from the American Chemical Society for dilute acids and bases.

Disposal Workflow Visualization

The following diagram illustrates the decision-making process for the proper handling and disposal of aluminum ammonium sulfate waste in a laboratory setting.

Caption: Decision workflow for aluminum ammonium sulfate disposal.

References

• 1. columbuschemical.com [columbuschemical.com]
• 2. shop.chemsupply.com.au [shop.chemsupply.com.au]
• 3. Aluminum Ammonium Sulfate, Ammonium Alum SDS MSDS Sheet [mubychem.com]
• 4. echemi.com [echemi.com]
• 5. media.laballey.com [media.laballey.com]
• 6. chemos.de [chemos.de]
• 7. cdn.inoxia.co.uk [cdn.inoxia.co.uk]
• 8. fishersci.com [fishersci.com]
• 9. ehrs.upenn.edu [ehrs.upenn.edu]
• 10. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 11. danielshealth.com [danielshealth.com]
• 12. chemicalbook.com [chemicalbook.com]
• 13. carlroth.com [carlroth.com]
• 14. vumc.org [vumc.org]
• 15. Hazardous Waste and Disposal - American Chemical Society [acs.org]

Safeguarding Your Research: A Guide to Handling Aluminum Ammonium Sulfate

For laboratory professionals, ensuring safety is paramount, especially when handling chemicals like Aluminum Ammonium (B1175870) Sulfate (B86663). This guide provides immediate and essential safety protocols, operational guidance, and disposal plans to minimize risks and ensure a secure research environment.

Aluminum ammonium sulfate, also known as ammonium alum, can cause skin and eye irritation, and respiratory tract irritation if inhaled.[1][2] Adherence to proper personal protective equipment (PPE) protocols is crucial to mitigate these risks.

Personal Protective Equipment (PPE)

A thorough risk assessment should precede the handling of Aluminum ammonium sulfate to ascertain the necessary level of protection. The following table summarizes the recommended PPE.

Protection Type	Recommended Equipment	Purpose	Standard
Eye and Face Protection	Safety goggles with side-shields or a face shield	To protect against dust particles and splashes.	Conforming to EN 166 (EU) or NIOSH (US).[3][4]
Skin Protection	Chemical-resistant gloves (Nitrile, Neoprene, or PVC)	To prevent skin contact and irritation.[5]	Gloves must satisfy the specifications of EU Directive 89/686/EEC and the standard EN 374.[3][6][7]
Lab coat or other protective clothing	To protect skin and personal clothing from contamination.[1][4]
Respiratory Protection	A NIOSH-approved dust respirator	To be used in case of insufficient ventilation or when dust is generated.[1][8]	Meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements or European Standard EN 149.[4]

Glove Selection: The choice of glove material is critical for adequate protection. While specific compatibility data for Aluminum ammonium sulfate is not extensively available, general chemical resistance charts provide guidance.

Glove Material	Resistance to Aqueous Salt Solutions
Nitrile	Excellent
Neoprene	Excellent
Natural Rubber (Latex)	Excellent
PVC (Polyvinyl Chloride)	Excellent

It is recommended to inspect gloves prior to use and to follow proper removal techniques to avoid skin contact.[3][7] Dispose of contaminated gloves in accordance with applicable laws and good laboratory practices.[6][9]

Operational and Disposal Plans

Handling Procedures:

• Ventilation: Always handle Aluminum ammonium sulfate in a well-ventilated area.[3][4] Use a local exhaust ventilation system if operations are likely to generate dust.[1][4]

• Avoid Contact: Minimize contact with skin, eyes, and clothing.[4][9] Do not breathe dust.[1]

• Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling and before eating, drinking, or smoking.[9][10]

Disposal Plan:

Waste disposal must adhere to federal, state, and local environmental regulations.[1]

• Collection: Collect waste material in a suitable, labeled, and closed container for disposal.[3]

• Spills: In case of a spill, sweep or vacuum up the material, avoiding dust generation, and place it into a suitable disposal container.[4]

• Contaminated PPE: Dispose of contaminated PPE, such as gloves, as chemical waste in accordance with institutional and regulatory guidelines.

• Waste Stream: Do not discharge into sewers or waterways.[3] Contact a licensed professional waste disposal service to arrange for disposal.[9]

Visualizing Safety Workflows

To further clarify the procedural guidance, the following diagrams illustrate the decision-making process for PPE selection and the step-by-step workflow for the disposal of Aluminum ammonium sulfate.

Caption: PPE Selection Workflow for Handling Aluminum Ammonium Sulfate.

Caption: Disposal Workflow for Aluminum Ammonium Sulfate Waste.

References

• 1. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 2. columbuschemical.com [columbuschemical.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. CHEMICAL RESISTANCE TABLE FOR GLOVES - Becky Aktsiaselts [becky.ee]
• 6. tw-alum.com [tw-alum.com]
• 7. cdn.inoxia.co.uk [cdn.inoxia.co.uk]
• 8. Aluminum Ammonium Sulfate, Ammonium Alum SDS MSDS Sheet [mubychem.com]
• 9. fishersci.com [fishersci.com]
• 10. chemos.de [chemos.de]